1,9-Caryolanediol 9-acetate

Core Science & Biosynthesis

The Discovery of 1,9-Caryolanediol 9-acetate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the discovery of the natural product 1,9-Caryolanediol 9-acetate, a sesquiterpenoid isolated from the plant Sindora sumatrana. While the primary literature detailing the complete experimental protocols and comprehensive quantitative data is not publicly accessible through available resources, this document provides a consolidated overview of its discovery, chemical properties, and a generalized experimental workflow typical for the isolation of such compounds.

Chemical and Physical Properties

1,9-Caryolanediol 9-acetate is a sesquiterpenoid with the molecular formula C17H28O3 and a molecular weight of 280.4 g/mol .[1] It is described as a powder in its isolated form.[1] The purity of the compound has been confirmed to be greater than 98% by High-Performance Liquid Chromatography (HPLC), and its structure has been verified by Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

Property	Value	Reference
Molecular Formula	C17H28O3	[1]
Molecular Weight	280.4 g/mol	[1]
CAS Number	155488-34-9
Physical Description	Powder	[1]
Purity	>98% (via HPLC)	[1]

Natural Source and Discovery

1,9-Caryolanediol 9-acetate was first isolated from the herbs of Sindora sumatrana, a plant species native to Sumatra. The discovery was the result of phytochemical investigations into the constituents of this plant, which is a common approach in the field of natural product chemistry to identify novel bioactive compounds.

Experimental Protocols

While the specific experimental details from the original discovery are not available, a generalized protocol for the isolation of sesquiterpenoids from a plant source is outlined below. This protocol is based on standard methodologies in phytochemistry.

1. Plant Material Collection and Preparation:

• The relevant plant parts (e.g., leaves, stems, or in the case of some related compounds from Sindora sumatrana, the dried pods) are collected.

• The plant material is air-dried or freeze-dried to remove water content.

• The dried material is ground into a fine powder to increase the surface area for extraction.

2. Extraction:

• The powdered plant material is subjected to solvent extraction, typically using a Soxhlet apparatus or maceration.

• A common solvent for extracting sesquiterpenoids is methanol (B129727) or ethanol.

• The resulting crude extract is then concentrated under reduced pressure using a rotary evaporator.

3. Fractionation:

• The crude extract is fractionated using liquid-liquid partitioning with solvents of increasing polarity (e.g., n-hexane, ethyl acetate, and butanol). This step aims to separate compounds based on their polarity.

4. Chromatographic Purification:

• The fraction containing the target compound (likely the less polar fractions for a sesquiterpenoid acetate) is subjected to one or more chromatographic techniques for purification.

• Column Chromatography: Silica gel or alumina (B75360) is commonly used as the stationary phase, with a gradient of solvents (e.g., hexane-ethyl acetate) as the mobile phase.

• High-Performance Liquid Chromatography (HPLC): For final purification, preparative HPLC with a suitable column (e.g., C18) and mobile phase is employed to isolate the pure compound.

5. Structure Elucidation:

• The structure of the isolated pure compound is determined using a combination of spectroscopic techniques:

  • Mass Spectrometry (MS): To determine the molecular weight and molecular formula.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, HSQC, HMBC) NMR experiments are conducted to elucidate the detailed chemical structure and stereochemistry.

  • Infrared (IR) Spectroscopy: To identify functional groups present in the molecule.

  • UV-Vis Spectroscopy: To identify any chromophores.

Visualizations

The following diagrams illustrate a generalized workflow for natural product discovery and the chemical structure of 1,9-Caryolanediol 9-acetate.

A generalized workflow for the isolation of a natural product.

Chemical structure of 1,9-Caryolanediol 9-acetate.

Conclusion

References

• 1. biocrick.com [biocrick.com]

Biological Activity of 1,9-Caryolanediol 9-acetate: A Review of Available Scientific Literature

Despite a comprehensive search of scientific databases and literature, there is currently no publicly available research detailing the biological activity, pharmacological effects, or mechanism of action of 1,9-Caryolanediol 9-acetate.

This in-depth technical guide was intended to provide researchers, scientists, and drug development professionals with a thorough overview of the biological properties of 1,9-Caryolanediol 9-acetate. However, extensive searches have revealed a significant gap in the scientific literature concerning this specific chemical entity.

While many acetate-derivatized compounds of natural origin exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects, no such studies have been published for 1,9-Caryolanediol 9-acetate. Commercially, this compound is available from chemical suppliers, indicating its synthesis and isolation are achievable. However, it appears that its potential therapeutic properties have not yet been a subject of formal investigation or at least, the findings have not been disseminated in peer-reviewed journals or other public-domain scientific resources.

Therefore, it is not possible at this time to provide quantitative data on its biological activities, detailed experimental protocols, or diagrams of any associated signaling pathways. The absence of such information highlights a potential area for future research. Scientists with access to this compound are encouraged to investigate its bioactivity, as the caryolane skeleton, a common feature in natural products, is known to be a source of compounds with interesting pharmacological profiles.

Further research is warranted to elucidate the potential biological activities and therapeutic applications of 1,9-Caryolanediol 9-acetate. Such studies would be foundational in determining if this compound holds any promise for future drug development.

1,9-Caryolanediol 9-acetate CAS number 155488-34-9 properties

CAS Number: 155488-34-9 Molecular Formula: C₁₇H₂₈O₃ Molecular Weight: 280.4 g/mol

This technical guide provides a comprehensive overview of the current scientific understanding of 1,9-Caryolanediol 9-acetate, a sesquiterpenoid derivative belonging to the caryophyllane class. Due to the limited availability of public domain data, this document summarizes the foundational chemical information and places the compound within the broader context of related caryophyllane sesquiterpenoids, highlighting potential areas for future research and development.

Physicochemical Properties

Currently, detailed experimental data on the physicochemical properties of 1,9-Caryolanediol 9-acetate are not extensively reported in peer-reviewed literature. The information available is primarily from chemical supplier databases.

Table 1: Physicochemical Data for 1,9-Caryolanediol 9-acetate

Property	Value	Source
CAS Number	155488-34-9	Chemical Supplier Databases
Molecular Formula	C₁₇H₂₈O₃	Chemical Supplier Databases
Molecular Weight	280.4 g/mol	Calculated
Physical Description	Powder	BioCrick[1]
Purity	>98%	BioCrick[1]
Storage Temperature	-20℃	Immunomart[2]

Spectroscopic Data

Detailed, experimentally-derived spectroscopic data such as ¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) spectra for 1,9-Caryolanediol 9-acetate are not currently available in the public scientific literature. The structural elucidation of this compound would rely on a combination of these techniques.

Hypothetical Experimental Workflow for Structural Elucidation:

To fully characterize 1,9-Caryolanediol 9-acetate, a standard set of spectroscopic and spectrometric analyses would be required. The following workflow outlines the typical experimental protocol.

Caption: A generalized workflow for the isolation, purification, and structural elucidation of a natural product like 1,9-Caryolanediol 9-acetate.

Synthesis and Natural Occurrence

Detailed synthetic pathways or specific protocols for the laboratory synthesis of 1,9-Caryolanediol 9-acetate are not described in the available literature.

Based on its caryophyllane skeleton, it is plausible that 1,9-Caryolanediol 9-acetate is a naturally occurring compound. Caryophyllane sesquiterpenoids are widely distributed in the plant kingdom and have also been isolated from marine organisms and fungi. Further phytochemical investigations of these sources may reveal the natural origins of this compound.

Biological Activity and Potential Applications

While there is no specific biological activity data for 1,9-Caryolanediol 9-acetate, the broader class of caryophyllane sesquiterpenoids is known for a range of pharmacological effects. These include anti-inflammatory, antimicrobial, and anticancer activities. The presence of the acetate (B1210297) functional group may influence the compound's lipophilicity and bioavailability, potentially modulating its biological effects compared to the parent diol.

Potential Signaling Pathways for Investigation:

Given the known activities of related compounds, future research into the biological effects of 1,9-Caryolanediol 9-acetate could explore its interaction with key inflammatory and cell signaling pathways.

Caption: Hypothetical signaling pathways that could be investigated for the biological activity of 1,9-Caryolanediol 9-acetate based on related compounds.

Experimental Protocols

As no specific experimental studies on 1,9-Caryolanediol 9-acetate have been published, detailed protocols cannot be provided. However, standard methodologies for investigating similar natural products would be applicable.

General Protocol for In Vitro Anti-inflammatory Assay (LPS-stimulated Macrophages):

• Cell Culture: Culture murine macrophage cell line (e.g., RAW 264.7) in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin (B12071052) at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow to adhere overnight.

• Treatment: Pre-treat cells with varying concentrations of 1,9-Caryolanediol 9-acetate (dissolved in DMSO, final concentration ≤0.1%) for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce an inflammatory response.

• Nitric Oxide (NO) Assay: Measure the production of nitric oxide in the culture supernatant using the Griess reagent.

• Cytotoxicity Assay: Assess cell viability using an MTT or similar assay to rule out cytotoxic effects.

• Data Analysis: Calculate the IC₅₀ value for the inhibition of NO production.

Conclusion and Future Directions

1,9-Caryolanediol 9-acetate is a caryophyllane sesquiterpenoid for which there is currently a significant lack of publicly available scientific data. While its basic chemical identity is established, its physicochemical properties, spectroscopic characteristics, natural sources, and biological activities remain to be elucidated.

Future research should focus on:

• Isolation and Characterization: Isolation from natural sources or chemical synthesis followed by full spectroscopic characterization (NMR, MS, IR).

• Biological Screening: Evaluation of its anti-inflammatory, antimicrobial, and cytotoxic properties.

• Mechanism of Action Studies: Investigation of its effects on relevant cellular signaling pathways to understand its mode of action.

The information presented in this guide serves as a foundational starting point for researchers and drug development professionals interested in this potentially bioactive molecule.

References

• 1. 36309-88-3[Tris(4,7-diphenyl-1,10-phenanthroline)ruthenium(II) dichloride complex 95%]- Jizhi Biochemical [acmec.com.cn]
• 2. 1251903-83-9[(R)-1-tert-Butyl 3-methyl piperazine-1,3-dicarboxylate hydrochloride 95%]- Jizhi Biochemical [acmec.com.cn]

Uncharted Territory: The Therapeutic Potential of 1,9-Caryolanediol 9-acetate Awaits Exploration

A comprehensive review of publicly available scientific literature reveals a significant gap in the understanding of the therapeutic effects of 1,9-Caryolanediol 9-acetate. Despite the promising biological activities observed in structurally related acetate-containing natural products, direct experimental evidence and in-depth studies on this specific molecule are currently unavailable.

While the core requirements of this technical guide—quantitative data, detailed experimental protocols, and signaling pathway visualizations—cannot be fulfilled due to the absence of specific research on 1,9-Caryolanediol 9-acetate, this report serves to highlight the existing knowledge vacuum and underscore the potential avenues for future investigation. The compound is commercially available from chemical suppliers, identified by its CAS number 155488-34-9 and molecular formula C17H28O3.[1][2][3]

The Promise of Related Acetate (B1210297) Compounds

Research into other natural acetate compounds offers a compelling rationale for prioritizing the study of 1,9-Caryolanediol 9-acetate. For instance, Cacalol Acetate , a derivative of the sesquiterpene cacalol, has demonstrated significant anticancer properties.[4][5][6] In vitro studies on the HeLa human cervical cancer cell line have shown its efficacy as an antiproliferative, pro-apoptotic, cytostatic, and anti-migratory agent.[4][5][7] Notably, its antitumor activities were found to be more potent than the control, indole-3-carbinol (B1674136) (I3C).[4][5] Cacalol Acetate has also been noted for its anti-inflammatory properties.[5][7]

Similarly, Linalyl acetate , a major component of many essential oils, has been investigated for its anti-inflammatory effects.[8][9][10][11] Studies using a carrageenin-induced edema model in rats have indicated its ability to reduce inflammation, suggesting a potential role as an anti-inflammatory agent.[8][9] Furthermore, Geranyl acetate has shown potent anticancer effects against colon cancer cells by inducing apoptosis, DNA damage, and cell cycle arrest.[12]

These examples from related acetate-containing natural products underscore the potential for 1,9-Caryolanediol 9-acetate to possess valuable therapeutic properties, including but not limited to anti-inflammatory and anticancer activities.

Future Directions: A Call for Investigation

The lack of data on 1,9-Caryolanediol 9-acetate presents a clear opportunity for novel research. Future studies should aim to:

• Elucidate the fundamental biological activities: Initial in vitro screening assays are necessary to determine its cytotoxic, anti-inflammatory, antioxidant, and antimicrobial properties.

• Identify molecular targets and mechanisms of action: Should initial screenings yield positive results, subsequent research should focus on identifying the specific signaling pathways modulated by the compound. Techniques such as transcriptomics, proteomics, and targeted biochemical assays will be crucial.

• Conduct preclinical in vivo studies: Promising in vitro findings should be validated in animal models of relevant diseases to assess efficacy, pharmacokinetics, and safety.

Conclusion

While this guide cannot provide the detailed technical information initially requested for 1,9-Caryolanediol 9-acetate, it brings to light the untapped research potential of this natural product. The demonstrated therapeutic efficacy of analogous acetate compounds provides a strong impetus for the scientific community to embark on a thorough investigation of 1,9-Caryolanediol 9-acetate. Such efforts are essential to unlock its potential as a novel therapeutic agent for the benefit of human health. The path to understanding its biological role and potential applications in drug discovery remains to be charted.

References

• 1. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 2. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 3. 1,9-Caryolanediol 9-acetate | 155488-34-9 [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Cacalol Acetate as Anticancer Agent: Antiproliferative, Pro-Apoptotic, Cytostatic, and Anti-Migratory Effects [ouci.dntb.gov.ua]
• 7. Cacalol Acetate as Anticancer Agent: Antiproliferative, Pro-Apoptotic, Cytostatic, and Anti-Migratory Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Review on Anti-Inflammatory Activity of Monoterpenes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Semantic Scholar [semanticscholar.org]
• 12. Geraniol and geranyl acetate induce potent anticancer effects in colon cancer Colo-205 cells by inducing apoptosis, DNA damage and cell cycle arrest - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Enigma: The Mechanism of Action of 1,9-Caryolanediol 9-acetate Remains Undefined

Despite interest in the therapeutic potential of natural compounds, a comprehensive understanding of the mechanism of action for 1,9-Caryolanediol 9-acetate, a sesquiterpenoid derivative, remains elusive. A thorough review of the existing scientific literature reveals a significant gap in knowledge regarding its specific biological activities, signaling pathways, and the experimental protocols used to evaluate them. Currently, publicly available data is limited to basic chemical identifiers, such as its CAS number (155488-34-9) and molecular formula (C17H28O3), with most sources categorizing it as a natural product for research purposes.

At present, there are no detailed studies that would allow for the creation of a comprehensive technical guide as requested. Key information that is currently unavailable includes:

• Quantitative Biological Data: There is a lack of published research detailing the specific biological effects of 1,9-Caryolanediol 9-acetate. Consequently, no quantitative data, such as IC50 values, binding constants, or dose-response relationships, can be compiled into structured tables.

• Defined Signaling Pathways: The molecular targets and signaling cascades through which 1,9-Caryolanediol 9-acetate may exert its effects have not been elucidated. As a result, the creation of diagrams for any signaling pathways is not possible.

• Experimental Protocols: Without published studies on its biological activity, there are no established and detailed experimental methodologies to report.

While the acetate (B1210297) functional group is common in many biologically active molecules, and other caryolane sesquiterpenoids have been investigated for various properties, it is not scientifically sound to extrapolate these findings to 1,9-Caryolanediol 9-acetate without direct experimental evidence.

This lack of specific data underscores a critical area for future research. Investigations into the potential cytotoxic, anti-inflammatory, antimicrobial, or other biological activities of 1,9-Caryolanediol 9-acetate are needed to begin to understand its mechanism of action and potential therapeutic applications. Such studies would be the first step in generating the necessary data to populate the detailed technical guide requested.

For researchers, scientists, and drug development professionals interested in this compound, the current state of knowledge represents a veritable "blank slate," offering a unique opportunity for novel discovery. Future research efforts should focus on systematic screening for biological activity, followed by target identification and pathway analysis to lay the foundational knowledge for this intriguing natural product.

In Vitro Profile of 1,9-Caryolanediol 9-acetate: A Technical Guide Based on Structural Analogs

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: To date, specific in vitro studies on 1,9-Caryolanediol 9-acetate are not available in the public domain. This technical guide provides a predictive overview of its potential biological activities based on in vitro studies of structurally related caryophyllane sesquiterpenes, such as β-caryophyllene and β-caryophyllene oxide. The experimental protocols and potential mechanisms of action are extrapolated from this body of literature to provide a foundational resource for future research.

Executive Summary

1,9-Caryolanediol 9-acetate is a sesquiterpenoid belonging to the caryophyllane class. While this specific molecule awaits detailed investigation, its structural analogs have demonstrated notable anti-inflammatory and anticancer properties in a variety of in vitro models. This guide synthesizes the available data on these related compounds to forecast the potential bioactivities and mechanisms of action of 1,9-Caryolanediol 9-acetate, providing a framework for its future preclinical evaluation.

Potential Anticancer Activity

Based on studies of analogous caryophyllane sesquiterpenes, 1,9-Caryolanediol 9-acetate is hypothesized to possess cytotoxic and antiproliferative effects against various cancer cell lines. The primary mechanism is likely the induction of apoptosis.

Quantitative Data from Analogous Compounds

The following table summarizes the cytotoxic activities of β-caryophyllene and β-caryophyllene oxide against several human cancer cell lines. These values, presented as IC50 (the concentration required to inhibit the growth of 50% of cells), offer a potential range of efficacy for 1,9-Caryolanediol 9-acetate.

Compound	Cell Line	Cancer Type	IC50 (µM)	Reference
β-caryophyllene	HCT-116	Colorectal Carcinoma	19	[1][2]
β-caryophyllene oxide	A549	Lung Carcinoma	124.1 (µg/mL)	[3][4]
β-caryophyllene oxide	PC-3	Prostate Cancer	Not specified	[5]
β-caryophyllene oxide	MCF-7	Breast Cancer	Not specified	[5]

Key Experimental Protocol: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability.

Principle: In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of living cells.

Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, HCT-116) in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with varying concentrations of the test compound (e.g., 1,9-Caryolanediol 9-acetate) and a vehicle control (e.g., DMSO) for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value.

Predicted Signaling Pathway: Induction of Apoptosis

Caryophyllane sesquiterpenes are known to induce apoptosis in cancer cells through the intrinsic pathway, which involves the mitochondria.

Predicted Apoptotic Pathway of 1,9-Caryolanediol 9-acetate.

Potential Anti-inflammatory Activity

The anti-inflammatory properties of caryophyllane sesquiterpenes are well-documented, primarily through the inhibition of the NF-κB signaling pathway. It is plausible that 1,9-Caryolanediol 9-acetate exhibits similar activity.

Quantitative Data from Analogous Compounds

The following table presents the inhibitory effects of various sesquiterpenes on inflammatory markers.

Compound	Cell Line	Assay	IC50 (µM)	Reference
Glutinone	Mouse Peritoneal Cells	PGE2 Release	3.61	[6]
5-epi-kutdtriol	Mouse Peritoneal Cells	PGE2 Release	1.28	[6]
Lucinone	Mouse Peritoneal Cells	PGE2 Release	42.69	[6]
Kutdtriol	Mouse Peritoneal Cells	PGE2 Release	39	[6]

Key Experimental Protocol: Nitric Oxide (NO) Inhibition Assay in RAW 264.7 Macrophages

This assay measures the ability of a compound to inhibit the production of nitric oxide, a key inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophages.

Principle: Activated macrophages produce NO, which is rapidly oxidized to nitrite (B80452). The Griess reagent reacts with nitrite to form a purple azo compound, the absorbance of which is proportional to the NO concentration.

Methodology:

• Cell Seeding: Seed RAW 264.7 macrophage cells in a 96-well plate at a density of 5 x 10⁴ cells per well and incubate for 24 hours.

• Compound Treatment: Pre-treat the cells with various concentrations of the test compound for 1-2 hours.

• Inflammatory Stimulation: Stimulate the cells with LPS (1 µg/mL) and incubate for 24 hours.

• Griess Assay:

  • Transfer 50 µL of the cell culture supernatant to a new 96-well plate.

  • Add 50 µL of Griess Reagent A (sulfanilamide solution) and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent B (N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) solution) and incubate for another 10 minutes.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Create a standard curve using known concentrations of sodium nitrite. Calculate the percentage of NO inhibition for each concentration of the test compound relative to the LPS-stimulated control.

Predicted Signaling Pathway: Inhibition of NF-κB

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammation. Caryophyllane sesquiterpenes are thought to inhibit this pathway, thereby reducing the expression of pro-inflammatory genes.

Predicted Inhibition of the NF-κB Pathway.

Conclusion and Future Directions

While direct experimental data for 1,9-Caryolanediol 9-acetate is currently lacking, the wealth of information available for its structural analogs strongly suggests its potential as a dual anti-inflammatory and anticancer agent. The methodologies and mechanistic insights presented in this guide provide a solid foundation for initiating in vitro studies to confirm these predicted activities. Future research should focus on performing the described assays to generate specific quantitative data for 1,9-Caryolanediol 9-acetate, elucidating its precise mechanisms of action, and ultimately evaluating its therapeutic potential.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. β-caryophyllene oxide induces apoptosis and inhibits proliferation of A549 lung cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. β‐caryophyllene and β‐caryophyllene oxide—natural compounds of anticancer and analgesic properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sesquiterpenes from Jasonia glutinosa: in vitro anti-inflammatory activity - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 1,9-Caryolanediol 9-acetate: A Research Chemical Perspective

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide serves as a comprehensive overview of the research chemical 1,9-Caryolanediol 9-acetate. Due to the limited availability of published research on this specific compound, this document focuses on its fundamental chemical properties and provides a framework for potential future investigation based on related compounds.

Chemical and Physical Properties

1,9-Caryolanediol 9-acetate is a natural product, classified as a research chemical.[1] Its fundamental properties are summarized in the table below.

Property	Value	Source
CAS Number	155488-34-9	[1][2]
Molecular Formula	C17H28O3	[1]
Molecular Weight	280.40 g/mol	[3]
Storage Temperature	-20°C or 2-8°C (dry, sealed)	[1][3]
SMILES	CC(=O)O[C@H]1CC[C@@]2(O)C[C@]1(C)CC[C@@H]1[C@@H]2CC1(C)C	[1]

Biological Activity and Potential Research Areas

Currently, there is a notable lack of specific research into the biological activities and mechanisms of action of 1,9-Caryolanediol 9-acetate. However, the caryophyllane skeleton, to which this compound belongs, is a common motif in a variety of natural products with documented biological effects. This suggests potential avenues for future research.

For instance, other acetate-containing natural products have demonstrated a range of biological activities, including anti-inflammatory and antimicrobial effects. While not directly transferable, these findings could inform initial hypotheses for the bioactivity of 1,9-Caryolanediol 9-acetate.

Experimental Protocols: A General Framework

Detailed experimental protocols for 1,9-Caryolanediol 9-acetate are not available in the current body of scientific literature. Researchers interested in investigating this compound would need to adapt general protocols for similar natural products. A potential workflow for preliminary investigation is outlined below.

Caption: A generalized workflow for the investigation of a novel research chemical.

Signaling Pathways: A Hypothetical Framework

Given the absence of specific data for 1,9-Caryolanediol 9-acetate, any depiction of signaling pathways would be purely speculative. However, based on the activities of structurally related compounds, one might hypothesize involvement in common inflammatory or microbial pathogenesis pathways. A generic representation of a hypothetical signaling cascade that could be investigated is provided below.

Caption: A hypothetical signaling pathway for a bioactive compound.

Future Directions

The field would greatly benefit from foundational research on 1,9-Caryolanediol 9-acetate. Key areas for future investigation include:

• Isolation and Synthesis: Development of efficient methods for obtaining pure 1,9-Caryolanediol 9-acetate.

• Biological Screening: A broad-based screening to identify any significant biological activities.

• Mechanism of Action Studies: Elucidation of the molecular targets and signaling pathways involved in its biological effects.

References

• 1. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 2. 1,9-Caryolanediol 9-acetate | 155488-34-9 [chemicalbook.com]
• 3. 1，9-Caryolanediol 9-acetate - CAS:155488-34-9 - 孚可科技（上海）有限公司 [forcbio.com]

Preliminary Bioactivity Screening of 1,9-Caryolanediol 9-acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a sesquiterpenoid derivative of β-caryophyllene. Sesquiterpenoids are a large class of naturally occurring compounds known to exhibit a wide range of biological activities, including anti-inflammatory, anticancer, and antimicrobial effects. Given the established bioactivities of caryophyllene (B1175711) derivatives and other sesquiterpenoid acetates, 1,9-Caryolanediol 9-acetate presents itself as a molecule of interest for further pharmacological investigation. This document outlines a proposed strategy for the preliminary in vitro screening of its potential anticancer and anti-inflammatory properties.

Potential Bioactivities and Screening Strategy

Based on the activities of structurally similar compounds, the primary areas for preliminary bioactivity screening of 1,9-Caryolanediol 9-acetate should focus on its potential as an anticancer and anti-inflammatory agent.

Anticancer Activity

Derivatives of β-caryophyllene have demonstrated cytotoxic effects against various cancer cell lines. For instance, some derivatives have been shown to induce apoptosis and cell cycle arrest in colon cancer cells.[1][2] A preliminary screening for anticancer activity should therefore involve assessing the cytotoxicity of 1,9-Caryolanediol 9-acetate against a panel of human cancer cell lines.

Anti-inflammatory Activity

Many sesquiterpenoids and their acetate (B1210297) derivatives are known to possess anti-inflammatory properties.[3] These effects are often mediated through the inhibition of pro-inflammatory signaling pathways such as the NF-κB pathway. A logical first step in assessing the anti-inflammatory potential of 1,9-Caryolanediol 9-acetate is to evaluate its ability to inhibit the production of inflammatory mediators in a relevant cell-based model.

Data Presentation: Hypothetical Screening Results

The following tables are templates for summarizing potential quantitative data from the proposed preliminary screening assays.

Table 1: In Vitro Cytotoxicity of 1,9-Caryolanediol 9-acetate against Human Cancer Cell Lines

Cell Line	Cancer Type	IC₅₀ (µM)
HT-29	Colon Carcinoma	Data to be determined
MCF-7	Breast Adenocarcinoma	Data to be determined
A549	Lung Carcinoma	Data to be determined
HeLa	Cervical Cancer	Data to be determined

IC₅₀: The concentration of the compound that inhibits 50% of cell growth.

Table 2: Effect of 1,9-Caryolanediol 9-acetate on Nitric Oxide (NO) Production in LPS-stimulated RAW 264.7 Macrophages

Concentration (µM)	NO Production (% of Control)	Cell Viability (%)
1	Data to be determined	Data to be determined
10	Data to be determined	Data to be determined
50	Data to be determined	Data to be determined
100	Data to be determined	Data to be determined

Experimental Protocols

The following are detailed methodologies for the key proposed experiments.

In Vitro Cytotoxicity Assay (MTT Assay)

This protocol is adapted from methodologies used for assessing the anticancer activity of other sesquiterpenoids.

• Cell Culture: Human cancer cell lines (e.g., HT-29, MCF-7, A549, HeLa) are cultured in appropriate media supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin (B12071052) at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 10³ cells per well and allowed to adhere overnight.

• Compound Treatment: 1,9-Caryolanediol 9-acetate is dissolved in DMSO to prepare a stock solution and then diluted to various concentrations in the culture medium. The cells are treated with these concentrations for 48 hours. A vehicle control (DMSO) is also included.

• MTT Addition: After the incubation period, 20 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate is incubated for another 4 hours.

• Formazan (B1609692) Solubilization: The medium is removed, and 150 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The IC₅₀ value is determined by plotting the percentage of viability against the compound concentration.

Nitric Oxide (NO) Production Assay (Griess Assay)

This protocol is a standard method for assessing the anti-inflammatory activity of compounds in vitro.

• Cell Culture: RAW 264.7 murine macrophage cells are cultured in DMEM supplemented with 10% fetal bovine serum and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO₂.

• Cell Seeding: Cells are seeded in a 96-well plate at a density of 5 x 10⁴ cells per well and allowed to adhere for 24 hours.

• Compound Treatment: Cells are pre-treated with various concentrations of 1,9-Caryolanediol 9-acetate for 1 hour.

• LPS Stimulation: Following pre-treatment, cells are stimulated with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce NO production.

• Griess Reagent Reaction: 50 µL of the cell culture supernatant is mixed with 50 µL of Griess reagent A (1% sulfanilamide (B372717) in 5% phosphoric acid) and incubated for 10 minutes at room temperature. Then, 50 µL of Griess reagent B (0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) is added, and the mixture is incubated for another 10 minutes.

• Absorbance Measurement: The absorbance is measured at 540 nm.

• Data Analysis: The concentration of nitrite (B80452) is determined from a sodium nitrite standard curve. The percentage of NO production inhibition is calculated relative to the LPS-stimulated control. A parallel MTT assay should be performed to ensure that the observed reduction in NO is not due to cytotoxicity.

Visualization of Workflows and Pathways

The following diagrams illustrate the proposed experimental workflow and a potential signaling pathway that may be modulated by 1,9-Caryolanediol 9-acetate.

Proposed experimental workflow for screening 1,9-Caryolanediol 9-acetate.

Potential inhibition of the NF-κB signaling pathway.

References

• 1. biobiopha.com [biobiopha.com]
• 2. SESQUITERPENE [m.chemicalbook.com]
• 3. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Biosynthetic Pathway of 1,9-Caryolanediol 9-acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a naturally occurring sesquiterpenoid derivative with potential applications in life sciences research. Understanding its biosynthetic pathway is crucial for harnessing its therapeutic potential and for developing sustainable production methods through metabolic engineering. This technical guide provides a comprehensive overview of the putative biosynthetic pathway of 1,9-caryolanediol 9-acetate, from its primary precursors to the final acetylated product. The pathway is initiated from the common sesquiterpene precursor, farnesyl pyrophosphate (FPP), and proceeds through the key intermediate β-caryophyllene. Subsequent oxidation, hydration, and acetylation steps, while not fully elucidated in a single biological system, are proposed based on known enzymatic reactions in terpenoid metabolism.

This guide summarizes available quantitative data, details relevant experimental protocols, and provides visualizations of the metabolic pathway to facilitate further research and development in this area.

Putative Biosynthetic Pathway of 1,9-Caryolanediol 9-acetate

The biosynthesis of 1,9-caryolanediol 9-acetate is proposed to occur in four main stages, starting from the central isoprenoid pathway intermediate, farnesyl pyrophosphate (FPP).

• Formation of β-Caryophyllene: Farnesyl pyrophosphate (FPP), derived from either the mevalonate (B85504) (MVA) or the 2-C-methyl-D-erythritol 4-phosphate (MEP) pathway, undergoes a cyclization reaction catalyzed by β-caryophyllene synthase (CPS) to form the bicyclic sesquiterpene, β-caryophyllene.

• Epoxidation of β-Caryophyllene: The exocyclic double bond of β-caryophyllene is epoxidized to form β-caryophyllene oxide . This reaction is likely catalyzed by a cytochrome P450 monooxygenase (CYP) .

• Hydrolysis of β-Caryophyllene Oxide: The epoxide ring of β-caryophyllene oxide is hydrolyzed to yield a diol. While the specific enzyme is not definitively identified, this transformation is characteristic of an epoxide hydrolase (EH) , which would open the epoxide to form 1,9-caryolanediol .

• Acetylation of 1,9-Caryolanediol: The final step involves the acetylation of the hydroxyl group at the C-9 position of 1,9-caryolanediol to produce 1,9-caryolanediol 9-acetate . This reaction is catalyzed by an alcohol acetyltransferase (AAT) , which utilizes acetyl-CoA as the acetyl donor.

Figure 1: Putative biosynthetic pathway of 1,9-caryolanediol 9-acetate.

Quantitative Data

Quantitative data for the entire biosynthetic pathway of 1,9-caryolanediol 9-acetate is limited. However, data for the initial steps, particularly the production of β-caryophyllene, are available from various metabolic engineering studies.

Enzyme/Product	Organism/System	Titer/Kinetic Parameter	Reference
β-Caryophyllene	E. coli (engineered)	5142 mg/L	[1]
β-Caryophyllene	Y. lipolytica (engineered)	318.5 mg/L	[2]
β-Caryophyllene	N. benthamiana (transient expression of A. annua CPS)	26.5 ± 1 mg/kg fresh weight	[3]
β-Caryophyllene Synthase (A. argyi)	S. cerevisiae (engineered)	15.6 g/L (of β-caryophyllene)	[4]
Cytochrome P450 3A4	Human liver microsomes	Ki for β-caryophyllene oxide: 46.6 µM	[5]
Alcohol Acyltransferase (F. ananassa)	Purified enzyme	Km for Heptanol: 0.73 mM; Km for Hexanoyl-CoA: 0.41 mM	[6]

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the study of the 1,9-caryolanediol 9-acetate biosynthetic pathway.

β-Caryophyllene Synthase Assay

This protocol is adapted from studies on recombinant β-caryophyllene synthase.[3]

Objective: To determine the activity of β-caryophyllene synthase by quantifying the amount of β-caryophyllene produced from farnesyl pyrophosphate (FPP).

Materials:

• Purified recombinant β-caryophyllene synthase

• Assay buffer: 20 mM Tris-HCl (pH 7.0), 20 mM MgCl₂, 10% (v/v) glycerol, 2 mM DTT

• Farnesyl pyrophosphate (FPP) solution (20 µM)

• Dodecane (B42187) (for extraction)

• Gas chromatograph-mass spectrometer (GC-MS)

Procedure:

• Prepare the reaction mixture in a 2 mL glass vial:

  • 450 µL of assay buffer

  • 10 µg of purified β-caryophyllene synthase

  • 50 µL of 200 µM FPP solution (final concentration 20 µM)

• Overlay the reaction mixture with 50 µL of dodecane to capture the volatile product.

• Incubate the reaction at 30°C for 4 hours in a water bath.

• After incubation, vortex the vial vigorously to ensure complete extraction of β-caryophyllene into the dodecane layer.

• Centrifuge briefly to separate the phases.

• Analyze 1 µL of the dodecane phase by GC-MS.

GC-MS Analysis:

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250°C.

• Oven Program: 50°C for 5 min, then ramp to 200°C at 2°C/min, and finally to 300°C at 25°C/min, hold for 5 min.[3]

• Carrier Gas: Helium.

• Mass Spectrometer: Scan range m/z 34-400.

• Identification: Compare the retention time and mass spectrum with an authentic β-caryophyllene standard.

• Quantification: Generate a standard curve using known concentrations of β-caryophyllene.

Figure 2: Experimental workflow for β-caryophyllene synthase assay.

Cytochrome P450-Mediated Epoxidation of β-Caryophyllene

This protocol is a general guide for assessing the activity of cytochrome P450 enzymes on terpene substrates.[7][8]

Objective: To determine if a specific cytochrome P450 can convert β-caryophyllene to β-caryophyllene oxide.

Materials:

• Microsomes or purified recombinant cytochrome P450 and its reductase partner

• Reaction buffer: 100 mM potassium phosphate (B84403) buffer (pH 7.4)

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP⁺)

• β-Caryophyllene solution (in a suitable solvent like DMSO)

• Ethyl acetate (B1210297) (for extraction)

• GC-MS

Procedure:

• Prepare the reaction mixture in a glass tube:

  • Reaction buffer

  • Microsomes (e.g., 0.5 mg/mL protein) or purified P450 and reductase

  • NADPH regenerating system

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the reaction by adding β-caryophyllene to a final concentration of, for example, 100 µM.

• Incubate at 37°C for a specified time (e.g., 30-60 minutes) with shaking.

• Stop the reaction by adding an equal volume of ice-cold ethyl acetate.

• Vortex vigorously to extract the products.

• Centrifuge to separate the phases.

• Transfer the organic (upper) layer to a new tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in a small volume of a suitable solvent (e.g., hexane) for GC-MS analysis.

GC-MS Analysis:

• Use a similar GC-MS program as described for the β-caryophyllene synthase assay.

• Identify β-caryophyllene oxide by comparing its retention time and mass spectrum with an authentic standard.

Epoxide Hydrolase Assay

This is a general protocol for determining epoxide hydrolase activity, which can be adapted for β-caryophyllene oxide.[9][10]

Objective: To measure the conversion of β-caryophyllene oxide to a diol product.

Materials:

• Cell lysate or purified epoxide hydrolase

• Assay buffer: 25 mM BisTris-HCl (pH 7.0) containing 0.1 mg/mL BSA

• β-Caryophyllene oxide solution (in DMSO)

• Organic solvent for extraction (e.g., ethyl acetate)

• GC-MS or HPLC

Procedure:

• Prepare the reaction mixture:

  • Assay buffer

  • Enzyme solution

• Pre-incubate at 30°C for 5 minutes.

• Start the reaction by adding β-caryophyllene oxide to a final concentration (e.g., 50 µM). The final DMSO concentration should be low (e.g., <1%).

• Incubate at 30°C for a defined period.

• Stop the reaction and extract the product as described for the cytochrome P450 assay.

• Analyze the extracted product by GC-MS or HPLC to detect the formation of the diol. The diol product will be more polar than the epoxide.

Alcohol Acetyltransferase Assay

This protocol is based on general methods for assaying plant alcohol acetyltransferases.[6][11]

Objective: To determine the ability of an alcohol acetyltransferase to acetylate 1,9-caryolanediol.

Materials:

• Plant protein extract or purified alcohol acetyltransferase

• Assay buffer: e.g., 50 mM Tris-HCl (pH 7.5)

• 1,9-Caryolanediol (substrate)

• Acetyl-CoA (co-substrate)

• Organic solvent for extraction (e.g., hexane (B92381) or ethyl acetate)

• GC-MS

Procedure:

• Prepare the reaction mixture in a glass vial:

  • Assay buffer

  • Enzyme preparation

  • 1,9-Caryolanediol (e.g., 1 mM)

• Pre-incubate at 30°C for 5 minutes.

• Initiate the reaction by adding acetyl-CoA (e.g., 0.5 mM).

• Incubate at 30°C for a suitable time (e.g., 30-60 minutes).

• Stop the reaction and extract the product with an organic solvent.

• Analyze the organic phase by GC-MS to detect the formation of 1,9-caryolanediol 9-acetate.

Conclusion

The biosynthetic pathway of 1,9-caryolanediol 9-acetate, while not fully elucidated in a single organism, can be putatively reconstructed based on known enzymatic reactions in terpenoid metabolism. This guide provides a framework for researchers to investigate this pathway further. The key enzymes—β-caryophyllene synthase, cytochrome P450 monooxygenase, epoxide hydrolase, and alcohol acetyltransferase—represent targets for gene discovery and characterization. The provided experimental protocols offer a starting point for the functional analysis of these enzymes and the quantification of their products. Future research should focus on identifying the specific genes and enzymes responsible for the later steps of this pathway in organisms that produce 1,9-caryolanediol 9-acetate. Such knowledge will be invaluable for the development of microbial cell factories for the sustainable production of this and other valuable caryophyllane-type sesquiterpenoids.

References

• 1. biorxiv.org [biorxiv.org]
• 2. Biotransformation of caryophyllene oxide by botrytis cinerea - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of (-)-β-caryophyllene oxide via regio- and stereoselective endocyclic epoxidation of β-caryophyllene with Nemania aenea SF 10099-1 in a liquid-liquid interface bioreactor (L-L IBR) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Caryophyllene Oxide, a Bicyclic Terpenoid Isolated from Annona macroprophyllata with Antitumor Activity: In Vivo, In Vitro, and In Silico Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Catalytic properties of alcohol acyltransferase in different strawberry species and cultivars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. dergipark.org.tr [dergipark.org.tr]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Epoxide hydrolases: structure, function, mechanism, and assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Probing specificities of alcohol acyltransferases for designer ester biosynthesis with a high-throughput microbial screening platform - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: Synthesis of 1,9-Caryolanediol 9-acetate

For Research Use Only. Not for use in diagnostic procedures.

Abstract

These application notes provide a detailed protocol for the synthesis of 1,9-Caryolanediol 9-acetate, a derivative of the natural sesquiterpene caryophyllene (B1175711). The synthesis is proposed as a two-step process commencing with the acid-catalyzed rearrangement and hydration of (-)-caryophyllene oxide to yield 1,9-Caryolanediol, followed by selective acetylation of the C-9 hydroxyl group. This document is intended for researchers in organic synthesis, medicinal chemistry, and drug development, offering a comprehensive guide to the preparation of this compound for further investigation.

Physicochemical and Analytical Data

The following tables summarize the known properties of 1,9-Caryolanediol 9-acetate.

Table 1: Physicochemical Properties

Property	Value
Molecular Formula	C₁₇H₂₈O₃
Molecular Weight	280.4 g/mol
CAS Number	155488-34-9[1][2][3][4]
Physical Description	Powder[1]
Storage	Store in a sealed, cool, and dry condition[1]

Table 2: Analytical Data Summary

Analysis	Result
Purity (HPLC)	>98%[1]
Structure (NMR)	Consistent with the structure of 1,9-Caryolanediol 9-acetate[1]

Proposed Synthesis Pathway

The synthesis of 1,9-Caryolanediol 9-acetate is proposed to proceed via a two-step reaction sequence starting from commercially available (-)-caryophyllene oxide. The initial step involves an acid-catalyzed epoxide ring-opening, followed by intramolecular cyclization and hydration to form the diol intermediate, 1,9-Caryolanediol. Subsequent selective acetylation of the secondary hydroxyl group at the C-9 position yields the final product.

Caption: Proposed two-step synthesis of 1,9-Caryolanediol 9-acetate.

Experimental Protocols

3.1. Step 1: Synthesis of 1,9-Caryolanediol from (-)-Caryophyllene Oxide

This protocol is based on established methods for the acid-catalyzed rearrangement of caryophyllene oxide to form diol products.[5][6][7]

• Materials:

  • (-)-Caryophyllene oxide

  • Acetone (B3395972)

  • Deionized water

  • 0.1 M Sulfuric acid (H₂SO₄)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Ethyl acetate (B1210297)

  • Anhydrous magnesium sulfate (B86663) (MgSO₄)

  • Silica (B1680970) gel for column chromatography

• Procedure:

  • Dissolve (-)-caryophyllene oxide (1.0 eq) in a 1:1 mixture of acetone and deionized water.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add 0.1 M sulfuric acid (0.1 eq) dropwise with constant stirring.

  • Allow the reaction mixture to warm to room temperature and stir for 24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, neutralize the reaction mixture by the slow addition of a saturated sodium bicarbonate solution until the pH is approximately 7.

  • Extract the aqueous phase with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 30 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

  • Purify the crude product by silica gel column chromatography, eluting with a gradient of hexane (B92381) and ethyl acetate to afford pure 1,9-Caryolanediol.

3.2. Step 2: Synthesis of 1,9-Caryolanediol 9-acetate from 1,9-Caryolanediol

This protocol employs standard conditions for selective acetylation of a secondary alcohol in the presence of a tertiary alcohol.

• Materials:

  • 1,9-Caryolanediol

  • Pyridine (B92270)

  • Acetic anhydride (B1165640)

  • Dichloromethane (B109758) (DCM)

  • 1 M Hydrochloric acid (HCl)

  • Saturated sodium bicarbonate solution (NaHCO₃)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

• Procedure:

  • Dissolve 1,9-Caryolanediol (1.0 eq) in dry pyridine under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C.

  • Add acetic anhydride (1.1 eq) dropwise.

  • Stir the reaction mixture at 0 °C for 4-6 hours.

  • Monitor the reaction by TLC for the disappearance of the starting material.

  • Quench the reaction by the slow addition of deionized water.

  • Extract the mixture with dichloromethane (3 x 30 mL).

  • Combine the organic layers and wash successively with 1 M HCl (to remove pyridine), saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate) to yield 1,9-Caryolanediol 9-acetate.

Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the synthesis and purification of 1,9-Caryolanediol 9-acetate.

Caption: Overall workflow for the synthesis of 1,9-Caryolanediol 9-acetate.

Safety Precautions

All experiments should be conducted in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coats, and gloves, should be worn at all times. Handle all chemicals with care, consulting the relevant Safety Data Sheets (SDS) before use. Pyridine and acetic anhydride are corrosive and have strong odors. Sulfuric acid and hydrochloric acid are highly corrosive. Dichloromethane is a volatile solvent and a suspected carcinogen. Proper waste disposal procedures should be followed.

References

• 1. biocrick.com [biocrick.com]
• 2. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 3. targetmol.cn [targetmol.cn]
• 4. 1,9-Caryolanediol 9-acetate | 155488-34-9 [chemicalbook.com]
• 5. scholars.hsu.edu.hk [scholars.hsu.edu.hk]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Acid-catalysed rearrangement of caryophyllene oxide - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]

Application Note &amp; Protocol: High-Purity Isolation of 1,9-Caryolanediol 9-acetate from Eremophila spathulata

Abstract

1,9-Caryolanediol 9-acetate is a caryophyllane sesquiterpenoid of interest for its potential pharmacological activities, characteristic of this class of natural products which includes anti-inflammatory and antimicrobial properties.[1][2][3][4][5][6] This document outlines a detailed protocol for the isolation and purification of 1,9-Caryolanediol 9-acetate from the leaves of Eremophila spathulata, a plant known to be a rich source of caryophyllane sesquiterpenoids.[7][8] The methodology employs a systematic approach of solvent extraction followed by multi-step chromatography, including vacuum liquid chromatography (VLC) and high-performance liquid chromatography (HPLC), to yield the target compound with high purity. This protocol is intended for researchers in natural product chemistry, pharmacology, and drug development.

Introduction

Caryophyllane sesquiterpenoids are a diverse class of natural products characterized by a unique bicyclic skeleton formed by the fusion of a cyclobutane (B1203170) and a cyclononane (B1620106) ring.[2][7][8] These compounds, frequently isolated from various plants, have demonstrated a wide range of biological activities.[2][9] 1,9-Caryolanediol 9-acetate is a member of this family, and its effective isolation is crucial for further investigation into its therapeutic potential. The protocol described herein provides a robust and reproducible method for obtaining high-purity 1,9-Caryolanediol 9-acetate, suitable for detailed spectroscopic analysis and biological screening.

Experimental Workflow

Caption: Workflow for the isolation and purification of 1,9-Caryolanediol 9-acetate.

Materials and Reagents

Material/Reagent	Grade	Supplier
Eremophila spathulata leaves	-	Botanical source
Methanol (MeOH)	ACS	Sigma-Aldrich
n-Hexane	ACS	Fisher Scientific
Ethyl Acetate (EtOAc)	ACS	VWR
Acetonitrile (B52724) (MeCN)	HPLC	Fisher Scientific
Water	HPLC	Millipore
Silica (B1680970) Gel 60 (for VLC)	230-400 mesh	Merck
TLC Plates (Silica Gel 60 F254)	-	Merck
1,9-Caryolanediol 9-acetate standard	>98%	BioCrick[10]

Experimental Protocols

1. Plant Material Preparation and Extraction

• Air-dry the leaves of Eremophila spathulata at room temperature for 7-10 days until brittle.

• Grind the dried leaves into a fine powder using a mechanical grinder.

• Macerate the powdered leaves (1 kg) in methanol (5 L) at room temperature for 72 hours with occasional stirring.

• Filter the extract through Whatman No. 1 filter paper.

• Concentrate the filtrate under reduced pressure using a rotary evaporator at 40°C to obtain the crude methanolic extract.

2. Solvent Partitioning

• Suspend the crude methanolic extract (approx. 100 g) in 500 mL of water.

• Perform liquid-liquid partitioning successively with n-hexane (3 x 500 mL) and ethyl acetate (3 x 500 mL).

• Combine the ethyl acetate fractions and concentrate under reduced pressure to yield the ethyl acetate fraction.

3. Vacuum Liquid Chromatography (VLC)

• Pack a VLC column with silica gel 60.

• Adsorb the ethyl acetate fraction (approx. 20 g) onto a small amount of silica gel and load it onto the column.

• Elute the column with a stepwise gradient of n-hexane and ethyl acetate (e.g., 100:0, 90:10, 80:20, 70:30, 50:50, 0:100 v/v).

• Collect fractions of 250 mL each.

• Monitor the fractions by thin-layer chromatography (TLC) using a suitable solvent system (e.g., n-hexane:ethyl acetate 7:3).

• Pool fractions showing similar TLC profiles, particularly those containing spots with an Rf value corresponding to the target compound.

4. Semi-Preparative High-Performance Liquid Chromatography (HPLC)

• Further purify the pooled fractions containing the compound of interest using semi-preparative HPLC.

• Column: C18, 10 µm, 250 x 10 mm

• Mobile Phase: A gradient of acetonitrile (MeCN) in water.

• Flow Rate: 4 mL/min

• Detection: UV at 210 nm

• Inject the sample and collect the peak corresponding to the retention time of 1,9-Caryolanediol 9-acetate.

• Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified compound.

Data Presentation

Table 1: Physicochemical Properties of 1,9-Caryolanediol 9-acetate

Property	Value
Molecular Formula	C17H28O3[10][11]
Molecular Weight	280.4 g/mol [10]
CAS Number	155488-34-9[10][11]
Appearance	White powder[10]
Purity (by HPLC)	>98%[10]

Table 2: Summary of Purification Steps

Step	Starting Material (g)	Yield (g)	Purity (%)
Crude Methanolic Extract	1000 (dry leaves)	105	-
Ethyl Acetate Fraction	105	22	-
VLC Fraction Pool	22	3.1	~60
Purified Compound (Post-HPLC)	3.1	0.25	>98

Table 3: Spectroscopic Data for Structure Elucidation

Technique	Data
¹H NMR (CDCl₃, 400 MHz)	Consistent with the structure of 1,9-Caryolanediol 9-acetate.
¹³C NMR (CDCl₃, 100 MHz)	Consistent with the structure of 1,9-Caryolanediol 9-acetate.
MS (ESI+)	m/z 281.21 [M+H]⁺

Discussion

The described protocol provides a comprehensive and efficient method for the isolation of 1,9-Caryolanediol 9-acetate. The initial solvent extraction with methanol is a standard procedure for obtaining a broad range of secondary metabolites from plant material.[12] Subsequent liquid-liquid partitioning effectively removes non-polar and highly polar impurities, enriching the target sesquiterpenoid in the ethyl acetate fraction.

The use of vacuum liquid chromatography as a preliminary purification step allows for a rapid and large-scale separation of the major components. Final purification by semi-preparative HPLC is crucial for obtaining the compound at a high degree of purity, which is essential for accurate spectroscopic characterization and reliable biological testing. The purity of the final compound should be confirmed by analytical HPLC and its structure elucidated using NMR and MS techniques.

Safety Precautions

• Handle all organic solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Take care when handling finely powdered plant material to avoid inhalation.

• Follow standard laboratory safety procedures.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemopreventive Potential of Caryophyllane Sesquiterpenes: An Overview of Preliminary Evidence - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. researchgate.net [researchgate.net]
• 9. Role of Caryophyllane Sesquiterpenes in the Entourage Effect of Felina 32 Hemp Inflorescence Phytocomplex in Triple Negative MDA-MB-468 Breast Cancer Cells | MDPI [mdpi.com]
• 10. biocrick.com [biocrick.com]
• 11. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 12. Isolation, Structure Determination of Sesquiterpenes from Neurolaena lobata and Their Antiproliferative, Cell Cycle Arrest-Inducing and Anti-Invasive Properties against Human Cervical Tumor Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for a Caryophyllane-Type Sesquiterpenoid in Anti-inflammatory Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1,9-Caryolanediol 9-acetate is a caryophyllane-type sesquiterpenoid, a class of natural products that has garnered significant interest for its diverse biological activities. While specific anti-inflammatory data for 1,9-Caryolanediol 9-acetate is not extensively documented in publicly available literature, related caryophyllane sesquiterpenoids, such as β-caryophyllene and α-humulene, have demonstrated notable anti-inflammatory properties.[1][2][3] These compounds often exert their effects by modulating key inflammatory pathways, including the inhibition of pro-inflammatory mediators like nitric oxide (NO) and cytokines, and interfering with signaling cascades such as the nuclear factor-kappa B (NF-κB) pathway.[1][4]

These application notes provide a framework for evaluating the potential anti-inflammatory effects of 1,9-Caryolanediol 9-acetate using established in vitro and in vivo models. The protocols detailed below are standard methods for assessing the anti-inflammatory activity of novel compounds.

In Vitro Anti-inflammatory Assays

Inhibition of Nitric Oxide (NO) Production in LPS-Stimulated RAW 264.7 Macrophages

Objective: To assess the ability of 1,9-Caryolanediol 9-acetate to inhibit the production of nitric oxide, a key pro-inflammatory mediator, in lipopolysaccharide (LPS)-stimulated macrophage cells.

Background: Macrophages play a central role in the inflammatory response. When activated by stimuli like LPS, they produce large amounts of NO through the action of inducible nitric oxide synthase (iNOS).[5] Overproduction of NO is associated with various inflammatory diseases. Therefore, inhibition of NO production is a key indicator of anti-inflammatory potential.[5]

Experimental Protocol:

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• Lipopolysaccharide (LPS) from E. coli

• 1,9-Caryolanediol 9-acetate (dissolved in DMSO)

• Griess Reagent (Component A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Component B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride)

• Sodium nitrite (B80452) (for standard curve)

• 96-well cell culture plates

Procedure:

• Cell Culture: Culture RAW 264.7 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO₂ incubator.

• Cell Seeding: Seed the cells into 96-well plates at a density of 1 x 10⁵ cells/well and allow them to adhere for 24 hours.[6]

• Treatment:

  • Prepare various concentrations of 1,9-Caryolanediol 9-acetate in DMEM.

  • Remove the old medium from the wells and replace it with fresh medium containing the test compound at different concentrations.

  • Incubate for 1 hour.

• Stimulation: Add LPS (final concentration of 1 µg/mL) to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours at 37°C and 5% CO₂.

• Nitrite Measurement (Griess Assay):

  • After incubation, collect 50 µL of the cell culture supernatant from each well.

  • Add 50 µL of Griess Reagent Component A to each supernatant sample and incubate for 10 minutes at room temperature, protected from light.

  • Add 50 µL of Griess Reagent Component B and incubate for another 10 minutes.

  • Measure the absorbance at 540 nm using a microplate reader.

• Standard Curve: Prepare a standard curve using known concentrations of sodium nitrite to determine the nitrite concentration in the samples.

• Cell Viability: A concurrent cell viability assay (e.g., MTT or MTS) should be performed to ensure that the observed inhibition of NO production is not due to cytotoxicity.[7]

Data Presentation:

Table 1: Representative Data for Inhibition of Nitric Oxide Production

Concentration (µM)	Nitrite Concentration (µM) (Mean ± SD)	% Inhibition	Cell Viability (%)
Control (no LPS)	1.2 ± 0.3	-	100
LPS (1 µg/mL)	25.8 ± 1.5	0	98 ± 3
Compound + LPS (10 µM)	18.2 ± 1.1	30	97 ± 4
Compound + LPS (25 µM)	11.5 ± 0.9	55	95 ± 5
Compound + LPS (50 µM)	6.4 ± 0.5	75	93 ± 4
Positive Control (e.g., L-NMMA)	4.1 ± 0.4	84	96 ± 3

Note: The data presented are hypothetical and serve as an example of expected results.

Experimental Workflow for In Vitro NO Inhibition Assay

Caption: Workflow for the in vitro nitric oxide inhibition assay.

In Vivo Anti-inflammatory Assays

Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo acute anti-inflammatory activity of 1,9-Caryolanediol 9-acetate by measuring its ability to reduce paw edema induced by carrageenan in rats.

Background: The carrageenan-induced paw edema model is a widely used and reproducible method for screening anti-inflammatory drugs.[8][9] The inflammatory response induced by carrageenan is biphasic. The initial phase is mediated by histamine (B1213489) and serotonin, while the later phase is associated with the production of prostaglandins (B1171923) and other inflammatory mediators.[10]

Experimental Protocol:

Materials:

• Wistar albino rats (150-200 g)

• 1,9-Caryolanediol 9-acetate

• Carrageenan (1% w/v in saline)

• Indomethacin (positive control)

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Plethysmometer

Procedure:

• Animal Acclimatization: Acclimatize the rats to the laboratory conditions for at least one week before the experiment.

• Grouping: Divide the animals into groups (n=6 per group):

  • Group I: Vehicle control

  • Group II: 1,9-Caryolanediol 9-acetate (e.g., 25 mg/kg, p.o.)

  • Group III: 1,9-Caryolanediol 9-acetate (e.g., 50 mg/kg, p.o.)

  • Group IV: Indomethacin (10 mg/kg, p.o.)

• Dosing: Administer the test compound, vehicle, or positive control orally 1 hour before the carrageenan injection.

• Baseline Measurement: Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

• Induction of Edema: Inject 0.1 mL of 1% carrageenan solution subcutaneously into the sub-plantar region of the right hind paw.

• Paw Volume Measurement: Measure the paw volume at 1, 2, 3, 4, and 5 hours after the carrageenan injection.[10]

• Calculation:

  • Calculate the increase in paw volume for each animal at each time point.

  • Calculate the percentage inhibition of edema using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100 Where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Data Presentation:

Table 2: Representative Data for Carrageenan-Induced Paw Edema

Treatment Group	Dose (mg/kg)	Increase in Paw Volume (mL) at 3h (Mean ± SD)	% Inhibition of Edema at 3h
Vehicle Control	-	0.85 ± 0.07	0
Compound	25	0.58 ± 0.05	31.8
Compound	50	0.39 ± 0.04	54.1
Indomethacin	10	0.26 ± 0.03	69.4

Note: The data presented are hypothetical and serve as an example of expected results.

Experimental Workflow for Carrageenan-Induced Paw Edema Assay

Caption: Workflow for the in vivo carrageenan-induced paw edema assay.

Mechanism of Action: NF-κB Signaling Pathway

A potential mechanism by which caryophyllane-type sesquiterpenoids exert their anti-inflammatory effects is through the modulation of the NF-κB signaling pathway.[1] NF-κB is a key transcription factor that regulates the expression of numerous pro-inflammatory genes, including those for cytokines, chemokines, and iNOS.[4][11]

In its inactive state, NF-κB is sequestered in the cytoplasm by inhibitor of κB (IκB) proteins.[12] Upon stimulation by inflammatory signals like LPS, the IκB kinase (IKK) complex is activated, leading to the phosphorylation and subsequent degradation of IκBα. This allows NF-κB to translocate to the nucleus and initiate the transcription of target genes.[4][11][13] Compounds that inhibit any step in this pathway can effectively reduce the inflammatory response.

NF-κB Signaling Pathway Diagram

Caption: The canonical NF-κB signaling pathway in inflammation.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. The Nuclear Factor NF-κB Pathway in Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. inotiv.com [inotiv.com]
• 9. Carrageenan induced Paw Edema Model - Creative Biolabs [creative-biolabs.com]
• 10. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 11. NF‐κB signaling in inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB Signaling | Cell Signaling Technology [cellsignal.com]
• 13. researchgate.net [researchgate.net]

Application Notes and Protocols for Cytotoxicity Studies of 1,9-Caryolanediol 9-acetate

Application Notes

These application notes provide a comprehensive overview for researchers, scientists, and drug development professionals on the potential application of 1,9-Caryolanediol 9-acetate in cytotoxicity studies. Given the limited direct studies on this specific compound, the following notes are based on the cytotoxic activities of structurally related sesquiterpene acetates and the known effects of acetate (B1210297) on cancer cells. These notes are intended to serve as a guide for initiating research into the cytotoxic properties of 1,9-Caryolanediol 9-acetate.

1. Introduction to 1,9-Caryolanediol 9-acetate

2. Potential Anticancer Activities

Based on the activities of related compounds, 1,9-Caryolanediol 9-acetate could be investigated for the following anticancer effects:

• Antiproliferative Activity: Assess the ability of the compound to inhibit the growth of cancer cells.

• Pro-apoptotic Activity: Determine if the compound induces programmed cell death (apoptosis) in cancer cells.

• Cytostatic Activity: Investigate if the compound can arrest the cell cycle at specific phases, thereby preventing cell division.

• Anti-migratory Activity: Evaluate the potential of the compound to inhibit the migration and invasion of cancer cells, which are crucial steps in metastasis.

3. Recommended Cell Lines for Initial Screening

A panel of human cancer cell lines is recommended for the initial cytotoxicity screening of 1,9-Caryolanediol 9-acetate. Based on studies of similar compounds, the following cell lines could be considered:

• HeLa (Cervical Cancer): A well-characterized and widely used cell line for studying cancer biology and cytotoxicity.[1][2]

• HCT-15 and RKO (Colorectal Carcinoma): These cell lines are suitable for investigating apoptosis induced by acetate-containing compounds.[5]

• A2780 (Ovarian Cancer): A model for studying apoptosis and drug resistance in ovarian cancer.[7]

• HA22T (Hepatoma): To assess specificity, as some acetate-containing compounds show selective cytotoxicity.[8]

• Normal cell lines (e.g., HaCaT keratinocytes or Hs68 fibroblasts): To evaluate the selective toxicity of the compound towards cancer cells versus non-cancerous cells.[8][9]

4. Postulated Mechanisms of Action

The cytotoxic effects of 1,9-Caryolanediol 9-acetate may be mediated through various signaling pathways. Drawing from existing literature on acetate and related compounds, potential mechanisms to investigate include:

• Induction of Apoptosis:

  • Mitochondrial (Intrinsic) Pathway: Involves the regulation of Bax and Bcl-2 proteins, leading to mitochondrial dysfunction and cytochrome c release.[8] This activates a cascade of caspases, including caspase-9 and the executioner caspase-3.

  • Lysosomal Pathway: Involves lysosomal membrane permeabilization and the release of cathepsins, such as cathepsin D, into the cytosol.[4][5][6]

• Cell Cycle Arrest: Analysis of cell cycle distribution can reveal if the compound causes cells to accumulate in the G0/G1, S, or G2/M phases. For instance, cacalol (B1218255) acetate has been shown to arrest HeLa cells in the G2 phase.[2]

• Acetate-Specific Signaling: Acetate can signal through two main pathways: a G-protein coupled receptor pathway (FFAR2) and an acetyl-CoA-dependent pathway that influences protein acetylation and gene expression.[10]

Experimental Protocols

The following are detailed protocols for key experiments to assess the cytotoxicity of 1,9-Caryolanediol 9-acetate.

Protocol 1: Cell Viability Assessment using MTT Assay

This protocol determines the concentration of the compound that inhibits cell growth by 50% (IC50).

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 1,9-Caryolanediol 9-acetate in culture medium. After 24 hours, replace the medium in the wells with 100 µL of medium containing the different concentrations of the compound. Include a vehicle control (e.g., DMSO) and an untreated control. Incubate for 24, 48, or 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Protocol 2: Cytotoxicity Assessment using LDH Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells, an indicator of cytotoxicity.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.

• Sample Collection: After the treatment period, centrifuge the 96-well plate at 250 x g for 10 minutes.

• LDH Reaction: Transfer 50 µL of the supernatant from each well to a new 96-well plate. Add 50 µL of the LDH reaction mixture (commercially available kits) to each well.

• Incubation and Measurement: Incubate for 30 minutes at room temperature, protected from light. Measure the absorbance at 490 nm.

• Data Analysis: Use a positive control (e.g., cells treated with Triton X-100 to induce maximal LDH release) to calculate the percentage of cytotoxicity.[2]

Protocol 3: Apoptosis Detection by Annexin V-FITC and Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the IC50 concentration of 1,9-Caryolanediol 9-acetate for 24 or 48 hours.

• Cell Harvesting: Harvest the cells by trypsinization, wash with cold PBS, and resuspend in 1X Annexin-binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's protocol. Incubate for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

• Data Interpretation:

  • Annexin V- / PI- : Viable cells

  • Annexin V+ / PI- : Early apoptotic cells

  • Annexin V+ / PI+ : Late apoptotic/necrotic cells

  • Annexin V- / PI+ : Necrotic cells

Protocol 4: Cell Cycle Analysis by Propidium Iodide (PI) Staining

This protocol determines the effect of the compound on cell cycle progression.

• Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with the IC50 concentration of 1,9-Caryolanediol 9-acetate for 24 hours.

• Cell Fixation: Harvest the cells, wash with PBS, and fix in cold 70% ethanol (B145695) overnight at -20°C.

• Staining: Wash the fixed cells with PBS and resuspend in a staining solution containing PI and RNase A. Incubate for 30 minutes at 37°C in the dark.

• Flow Cytometry Analysis: Analyze the DNA content of the cells by flow cytometry.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G0/G1, S, and G2/M phases.

Data Presentation

Table 1: Hypothetical IC50 Values of 1,9-Caryolanediol 9-acetate on Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM) after 48h
HeLa	Cervical Cancer	50.2 ± 4.5
HCT-15	Colorectal Carcinoma	75.8 ± 6.1
RKO	Colorectal Carcinoma	68.3 ± 5.9
A2780	Ovarian Cancer	42.1 ± 3.7
HaCaT	Normal Keratinocytes	> 200

Table 2: Hypothetical Percentage of Apoptotic Cells after Treatment with 1,9-Caryolanediol 9-acetate (IC50 Concentration for 48h)

Cell Line	Control (% Apoptotic Cells)	Treated (% Apoptotic Cells)
HeLa	5.3 ± 0.8	45.6 ± 3.9
A2780	4.8 ± 0.6	52.1 ± 4.2

Table 3: Hypothetical Cell Cycle Distribution in HeLa Cells after Treatment with 1,9-Caryolanediol 9-acetate (IC50 Concentration for 24h)

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Control	55.2 ± 4.1	25.8 ± 2.3	19.0 ± 1.8
Treated	20.1 ± 2.5	15.3 ± 1.9	64.6 ± 5.1

Visualization

Caption: Experimental workflow for cytotoxicity screening of 1,9-Caryolanediol 9-acetate.

Caption: Hypothetical signaling pathway for 1,9-Caryolanediol 9-acetate-induced apoptosis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cacalol Acetate as Anticancer Agent: Antiproliferative, Pro-Apoptotic, Cytostatic, and Anti-Migratory Effects [ouci.dntb.gov.ua]
• 4. Acetate-induced apoptosis in colorectal carcinoma cells involves lysosomal membrane permeabilization and cathepsin D release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Acetate-induced apoptosis in colorectal carcinoma cells involves lysosomal membrane permeabilization and cathepsin D release - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Apoptosis Induction with Combined Use of Cisplatin and Fisetin in Cisplatin-Resistant Ovarian Cancer Cells (A2780) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytotoxicity of 11-epi-Sinulariolide Acetate Isolated from Cultured Soft Corals on HA22T Cells through the Endoplasmic Reticulum Stress Pathway and Mitochondrial Dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Geranyl Acetate Attenuates Para-phenylenediamine-induced Cytotoxicity, DNA Damage, Apoptosis, and Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Acetate Revisited: A Key Biomolecule at the Nexus of Metabolism, Epigenetics, and Oncogenesis – Part 2: Acetate and ACSS2 in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Quantification of 1,9-Caryolanediol 9-acetate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the quantitative analysis of 1,9-Caryolanediol 9-acetate, a sesquiterpenoid of interest in various research fields. The following sections outline methodologies based on established analytical techniques for the quantification of related compounds, adapted for this specific analyte.

Introduction

1,9-Caryolanediol 9-acetate is a natural product belonging to the class of sesquiterpenoids. Accurate and precise quantification of this compound is essential for various applications, including natural product chemistry, pharmacokinetic studies, and quality control of botanical extracts. This document details two primary analytical methods for its quantification: Gas Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography (HPLC).

Analytical Methods

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and quantification of volatile and semi-volatile compounds like 1,9-Caryolanediol 9-acetate.[1][2][3][4][5] The method involves vaporizing the sample and separating its components in a gaseous mobile phase. The mass spectrometer then detects and quantifies the individual components.

2.1.1. Experimental Protocol: GC-MS Analysis

Sample Preparation:

• Extraction: Extract the analyte from the sample matrix (e.g., plant material, biological fluid) using a suitable organic solvent such as ethyl acetate (B1210297), hexane, or dichloromethane. Sonication or maceration can enhance extraction efficiency.

• Concentration: Evaporate the solvent under a gentle stream of nitrogen to concentrate the extract.

• Derivatization (Optional): While 1,9-Caryolanediol 9-acetate may be amenable to direct GC-MS analysis, derivatization (e.g., silylation) can improve volatility and peak shape.

• Reconstitution: Reconstitute the dried extract in a known volume of an appropriate solvent (e.g., ethyl acetate) for injection.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or similar.

• Mass Spectrometer: Agilent 5973 or equivalent.

• Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or a similar non-polar capillary column.

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase to 280°C at a rate of 10°C/min.

  • Final hold: Hold at 280°C for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Injection Volume: 1 µL (splitless mode).

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Mode: Full scan (m/z 40-500) for qualitative analysis and identification.

• Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor characteristic ions of 1,9-Caryolanediol 9-acetate (e.g., molecular ion and major fragment ions) to enhance sensitivity and selectivity.[3]

2.1.2. Data Presentation: GC-MS Quantification

Quantitative data should be summarized in a clear and structured table.

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)	RSD (%)
Standard 1	15.2	125430	1.0	1.8
Standard 2	15.2	632100	5.0	1.5
Standard 3	15.2	1289540	10.0	1.2
Sample A	15.2	876543	7.0	2.1
Sample B	15.2	453210	3.6	2.5

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique suitable for the analysis of a wide range of compounds, including those that are not sufficiently volatile for GC.[6][7][8] For 1,9-Caryolanediol 9-acetate, a Reverse-Phase HPLC (RP-HPLC) method is proposed.

2.2.1. Experimental Protocol: RP-HPLC Analysis

Sample Preparation:

• Extraction: Similar to the GC-MS protocol, extract the analyte using a suitable solvent. Methanol or acetonitrile (B52724) are common choices for HPLC sample preparation.

• Filtration: Filter the extract through a 0.45 µm syringe filter to remove particulate matter before injection.

• Dilution: Dilute the sample with the mobile phase to an appropriate concentration within the linear range of the calibration curve.

Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity or similar, equipped with a UV detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and water (e.g., 80:20 v/v). The optimal ratio should be determined empirically.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 20 µL.

• Detection: UV detection at a wavelength of approximately 210 nm, where acetate esters typically exhibit some absorbance.[6] A photodiode array (PDA) detector can be used to obtain the full UV spectrum for peak purity assessment.

2.2.2. Data Presentation: HPLC Quantification

Sample ID	Retention Time (min)	Peak Area	Concentration (µg/mL)	RSD (%)
Standard 1	8.5	98765	1.0	1.5
Standard 2	8.5	498765	5.0	1.1
Standard 3	8.5	1012345	10.0	0.9
Sample A	8.5	654321	6.6	1.8
Sample B	8.5	321987	3.2	2.0

Visualizations

Experimental Workflow for GC-MS Analysis

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. scielo.br [scielo.br]
• 4. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 5. Production and quantification of sesquiterpenes in Saccharomyces cerevisiae, including extraction, detection and quantification of terpene products and key related metabolites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijcrt.org [ijcrt.org]
• 7. HPLC analysis of β-caryophyllene in copaiba oleoresin: Development, validation and applicability | Research, Society and Development [rsdjournal.org]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Cell-Based Assays Involving 1,9-Caryolanediol 9-acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a caryophyllane-type sesquiterpenoid. While direct experimental data on the biological activities of 1,9-Caryolanediol 9-acetate are not extensively available in the current scientific literature, its structural relatives, caryophyllane sesquiterpenes, have demonstrated a range of biological effects, including anti-inflammatory and cytotoxic activities. Furthermore, the acetate (B1210297) moiety suggests potential modulation of signaling pathways influenced by acetate.

These application notes provide a framework for investigating the potential anti-inflammatory and cytotoxic properties of 1,9-Caryolanediol 9-acetate using common cell-based assays. The protocols and data presented are based on established methodologies for similar natural products and should be adapted and optimized for specific experimental conditions.

Potential Applications

• Anti-Inflammatory Research: Investigation of the inhibitory effects on key inflammatory mediators.

• Cancer Biology: Assessment of cytotoxic and apoptotic effects on various cancer cell lines.

• Drug Discovery: Screening for novel therapeutic agents with anti-inflammatory or anti-cancer properties.

Postulated Signaling Pathways

Based on the activities of structurally related sesquiterpenoids and acetate, 1,9-Caryolanediol 9-acetate may exert its effects through the modulation of the NF-κB and MAPK signaling pathways, which are crucial in inflammation and cell survival.

Caption: Postulated anti-inflammatory mechanism of 1,9-Caryolanediol 9-acetate via inhibition of NF-κB and MAPK signaling pathways.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the cytotoxic effects of 1,9-Caryolanediol 9-acetate on a selected cell line.

Materials:

• 1,9-Caryolanediol 9-acetate

• Target cell line (e.g., RAW 264.7 macrophages for inflammation studies, or a cancer cell line like HCT-116)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete medium and incubate for 24 hours at 37°C in a 5% CO₂ incubator.

• Compound Treatment: Prepare serial dilutions of 1,9-Caryolanediol 9-acetate in complete medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compound).

• Incubation: Incubate the plate for 24 or 48 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Hypothetical Data Presentation:

Concentration (µM)	Cell Viability (%) after 24h	Cell Viability (%) after 48h
0 (Vehicle)	100.0 ± 5.0	100.0 ± 6.2
1	98.2 ± 4.5	95.1 ± 5.8
5	90.5 ± 3.8	85.3 ± 4.9
10	75.1 ± 4.2	68.7 ± 5.1
25	52.3 ± 3.1	45.6 ± 3.9
50	30.8 ± 2.5	22.4 ± 3.2
100	15.6 ± 2.1	8.9 ± 1.8
IC₅₀ (µM)	~28	~20

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the cell line and experimental conditions.

Caption: Experimental workflow for the MTT cell viability assay.

Nitric Oxide (NO) Production Assay (Griess Test)

This protocol measures the effect of 1,9-Caryolanediol 9-acetate on nitric oxide production in lipopolysaccharide (LPS)-stimulated RAW 264.7 macrophage cells.

Materials:

• 1,9-Caryolanediol 9-acetate

• RAW 264.7 cells

• Complete RPMI-1640 medium

• LPS (from E. coli)

• Griess Reagent (Part A: 1% sulfanilamide (B372717) in 5% phosphoric acid; Part B: 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water)

• Sodium nitrite (B80452) (for standard curve)

• 24-well plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10⁵ cells/well in 500 µL of complete RPMI medium and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of 1,9-Caryolanediol 9-acetate for 1 hour.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plate for 24 hours.

• Sample Collection: Collect 100 µL of the culture supernatant from each well.

• Griess Reaction: In a 96-well plate, mix 50 µL of the supernatant with 50 µL of Griess Reagent Part A, followed by 50 µL of Griess Reagent Part B. Incubate for 10 minutes at room temperature, protected from light.

• Absorbance Measurement: Measure the absorbance at 540 nm.

• Data Analysis: Calculate the nitrite concentration using a sodium nitrite standard curve. Determine the percentage of NO production inhibition relative to the LPS-only treated cells.

Hypothetical Data Presentation:

Treatment	Concentration (µM)	Nitrite (µM)	Inhibition of NO Production (%)
Control	-	1.2 ± 0.3	-
LPS (1 µg/mL)	-	45.8 ± 3.1	0
LPS + Compound	1	42.1 ± 2.9	8.1
LPS + Compound	5	33.5 ± 2.5	26.9
LPS + Compound	10	22.7 ± 2.1	50.4
LPS + Compound	25	11.3 ± 1.5	75.3
LPS + Compound	50	5.8 ± 0.9	87.3
IC₅₀ (µM)	~9.8

Note: The data presented in this table is hypothetical and for illustrative purposes only. Actual results will vary depending on the experimental conditions.

Western Blot Analysis for NF-κB and MAPK Pathway Proteins

This protocol outlines the detection of key proteins in the NF-κB and MAPK signaling pathways to investigate the mechanism of action of 1,9-Caryolanediol 9-acetate.

Materials:

• 1,9-Caryolanediol 9-acetate

• RAW 264.7 cells

• LPS

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-p65, anti-p65, anti-p-IκBα, anti-IκBα, anti-p-p38, anti-p38, anti-β-actin)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Protocol:

• Cell Treatment: Seed RAW 264.7 cells in 6-well plates. Pre-treat with 1,9-Caryolanediol 9-acetate for 1 hour, then stimulate with LPS (1 µg/mL) for 30 minutes.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates.

• SDS-PAGE: Separate equal amounts of protein (20-30 µg) on SDS-PAGE gels.

• Protein Transfer: Transfer the separated proteins to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Wash the membrane and add ECL reagent. Detect the chemiluminescent signal.

• Data Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin).

1,9-Caryolanediol 9-acetate: Application Notes for Use as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a caryolane sesquiterpenoid, a class of natural products known for a wide range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1] As research into the therapeutic potential of these compounds continues, the need for pure analytical standards for identification and quantification is critical. This document provides detailed application notes and protocols for the use of 1,9-Caryolanediol 9-acetate as an analytical standard in chromatographic methods.

Physicochemical Properties

A summary of the key physicochemical properties of 1,9-Caryolanediol 9-acetate is provided in the table below.

Property	Value
CAS Number	155488-34-9
Molecular Formula	C₁₇H₂₈O₃
Molecular Weight	280.4 g/mol
Appearance	White to off-white powder
Solubility	Soluble in chloroform, dichloromethane, ethyl acetate (B1210297), DMSO, and acetone.
Storage	Store at -20°C, protected from light and moisture.

Application: Quantification of Caryolane Sesquiterpenoids in Plant Extracts

1,9-Caryolanediol 9-acetate can be used as a reference standard for the accurate quantification of other caryolane sesquiterpenoids in complex matrices such as plant extracts. This is particularly relevant for phytochemical analysis, quality control of herbal medicines, and drug discovery from natural sources.

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This protocol describes a method for the quantification of a hypothetical caryolane analyte in a plant extract using 1,9-Caryolanediol 9-acetate as an external standard.

1. Standard Solution Preparation:

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of 1,9-Caryolanediol 9-acetate and dissolve it in 10 mL of methanol (B129727) in a volumetric flask.

• Working Standard Solutions: Prepare a series of dilutions from the stock solution in methanol to create calibration standards with concentrations ranging from 1 µg/mL to 100 µg/mL.

2. Sample Preparation (Plant Extract):

• Extraction: Weigh 1 g of powdered dry plant material and extract with 20 mL of methanol using sonication for 30 minutes, followed by centrifugation at 4000 rpm for 15 minutes.

• Filtration: Filter the supernatant through a 0.45 µm syringe filter prior to HPLC analysis.

3. HPLC-UV Method Parameters:

Parameter	Condition
Column	C18 reverse-phase column (4.6 x 250 mm, 5 µm)
Mobile Phase	A: Water with 0.1% formic acidB: Acetonitrile with 0.1% formic acid
Gradient	60% B to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
UV Detection	210 nm

4. Method Validation: The method should be validated according to ICH guidelines, assessing linearity, precision, accuracy, and limits of detection (LOD) and quantification (LOQ).

Example Validation Data (Hypothetical):

Parameter	Result
Linearity (R²)	> 0.999
Precision (RSD%)	< 2%
Accuracy (Recovery %)	98 - 102%
LOD	0.5 µg/mL
LOQ	1.5 µg/mL

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a GC-MS method suitable for the analysis of volatile and semi-volatile caryolane sesquiterpenoids.

1. Standard Solution Preparation:

• Prepare stock and working standard solutions of 1,9-Caryolanediol 9-acetate in ethyl acetate as described in the HPLC protocol.

2. Sample Preparation (Plant Extract):

• Use the same methanol extract as prepared for HPLC. Evaporate 1 mL of the filtered extract to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 100 µL of ethyl acetate for GC-MS analysis.

3. GC-MS Method Parameters:

Parameter	Condition
Column	HP-5ms capillary column (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium at a constant flow of 1.0 mL/min
Inlet Temperature	250°C
Oven Program	Start at 100°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min
Injection Mode	Splitless
MS Transfer Line	280°C
Ion Source Temp	230°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 40-500

Visualizations

Experimental Workflow

Caption: Workflow for the quantification of caryolane sesquiterpenoids.

Potential Signaling Pathway Modulation

Caryophyllane sesquiterpenoids have been reported to influence various cellular signaling pathways, including the PI3K/AKT/mTOR pathway, which is crucial in cell proliferation and survival.

Caption: Potential inhibition of the PI3K/AKT/mTOR pathway.

References

• 1. mdpi.com [mdpi.com]

Application Notes and Protocols for the Investigation of the Antimicrobial Activity of 1,9-Caryolanediol 9-acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,9-Caryolanediol 9-acetate is a sesquiterpenoid, a class of natural products known for a wide range of biological activities. While many sesquiterpenes have been investigated for their antimicrobial properties, a thorough review of currently available scientific literature reveals a lack of specific studies on the antimicrobial activity of 1,9-Caryolanediol 9-acetate. The potential of this compound as an antibacterial or antifungal agent, therefore, remains to be elucidated.

These application notes provide a comprehensive set of protocols for researchers to systematically evaluate the antimicrobial potential of 1,9-Caryolanediol 9-acetate. The following sections detail standardized methods for determining its inhibitory and cidal activity against a panel of relevant microorganisms, templates for data presentation, and conceptual diagrams to guide the experimental workflow and potential mechanism of action studies. While direct data for this specific compound is unavailable, the methodologies provided are based on established antimicrobial susceptibility testing (AST) standards. The antimicrobial activity of other sesquiterpenoids, some containing acetate (B1210297) moieties, suggests that investigating 1,9-Caryolanediol 9-acetate is a worthwhile endeavor.[1][2][3]

Data Presentation

Effective data management is crucial for the comparison and interpretation of results. The following tables are templates for organizing quantitative data obtained from antimicrobial susceptibility testing of 1,9-Caryolanediol 9-acetate.

Table 1: Minimum Inhibitory Concentration (MIC) of 1,9-Caryolanediol 9-acetate

Test Microorganism	Strain ID	Gram Stain	MIC (µg/mL)	Positive Control (Drug)	MIC (µg/mL)
Staphylococcus aureus	ATCC 29213	Gram-positive	Vancomycin
Escherichia coli	ATCC 25922	Gram-negative	Gentamicin
Pseudomonas aeruginosa	ATCC 27853	Gram-negative	Ciprofloxacin
Candida albicans	ATCC 90028	Yeast	Fluconazole
Aspergillus niger	ATCC 16404	Mold	Amphotericin B

Table 2: Minimum Bactericidal/Fungicidal Concentration (MBC/MFC) of 1,9-Caryolanediol 9-acetate

Test Microorganism	Strain ID	MIC (µg/mL)	MBC/MFC (µg/mL)	Interpretation (Cidal/Static)
Staphylococcus aureus	ATCC 29213
Escherichia coli	ATCC 25922
Pseudomonas aeruginosa	ATCC 27853
Candida albicans	ATCC 90028
Aspergillus niger	ATCC 16404

Table 3: Zone of Inhibition Diameters for 1,9-Caryolanediol 9-acetate

Test Microorganism	Strain ID	Amount of Compound per disk (µg)	Zone of Inhibition (mm)	Positive Control (Drug/µg)	Zone of Inhibition (mm)
Staphylococcus aureus	ATCC 29213	Vancomycin (30 µg)
Escherichia coli	ATCC 25922	Gentamicin (10 µg)
Pseudomonas aeruginosa	ATCC 27853	Ciprofloxacin (5 µg)
Candida albicans	ATCC 90028	Fluconazole (25 µg)

Experimental Protocols

The following are detailed protocols for the determination of the antimicrobial activity of 1,9-Caryolanediol 9-acetate.

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) using Broth Microdilution

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

1. Materials:

• 1,9-Caryolanediol 9-acetate
• Sterile 96-well microtiter plates
• Cation-adjusted Mueller-Hinton Broth (CAMHB) for bacteria
• RPMI-1640 medium for fungi
• Bacterial and fungal inoculums
• Positive control antibiotics (e.g., gentamicin, vancomycin, fluconazole)
• Negative control (vehicle, e.g., DMSO)
• Spectrophotometer or microplate reader

2. Procedure:

• Preparation of Stock Solution: Dissolve 1,9-Caryolanediol 9-acetate in a suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).
• Preparation of Microtiter Plates:

• Add 100 µL of sterile broth (CAMHB or RPMI-1640) to all wells of a 96-well plate.
• Add 100 µL of the compound stock solution to the first well of each row to be tested.
• Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, and so on, discarding the last 100 µL from the final well. This will create a concentration gradient.

• Inoculum Preparation:

• Culture the test microorganisms overnight.
• Adjust the turbidity of the microbial suspension to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL for bacteria and 1-5 x 10⁶ CFU/mL for yeast).
• Dilute the adjusted inoculum in the appropriate broth to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

• Inoculation: Add 10 µL of the prepared inoculum to each well, including positive and negative control wells.
• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for yeast.
• Reading Results: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Protocol 2: Determination of Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)

1. Materials:

• MIC plates from Protocol 1
• Sterile agar (B569324) plates (e.g., Mueller-Hinton Agar, Sabouraud Dextrose Agar)
• Sterile spreaders or loops

2. Procedure:

• Following the determination of the MIC, take a 10 µL aliquot from each well that showed no visible growth.
• Spot-inoculate or spread the aliquot onto a fresh agar plate.
• Incubate the agar plates under the same conditions as in the MIC assay.
• The MBC or MFC is the lowest concentration that results in a 99.9% reduction in the initial inoculum (i.e., no more than 0.1% of the original inoculum grows on the agar plate).

Protocol 3: Agar Disk Diffusion Assay

1. Materials:

• Sterile filter paper disks (6 mm diameter)
• Agar plates (Mueller-Hinton Agar for bacteria, Sabouraud Dextrose Agar for fungi)
• Microbial inoculum adjusted to 0.5 McFarland standard
• Sterile swabs
• 1,9-Caryolanediol 9-acetate solution of known concentration

2. Procedure:

• Inoculation of Agar Plates: Dip a sterile swab into the adjusted microbial inoculum and rotate it against the side of the tube to remove excess fluid. Swab the entire surface of the agar plate evenly in three directions.
• Application of Disks:

• Impregnate sterile paper disks with a known amount of the 1,9-Caryolanediol 9-acetate solution (e.g., 10 µL of a 1 mg/mL solution).
• Allow the solvent to evaporate completely.
• Place the impregnated disks, along with positive and negative control disks, onto the surface of the inoculated agar plates.

• Incubation: Incubate the plates as described in Protocol 1.
• Measurement: Measure the diameter of the zone of complete inhibition around each disk in millimeters.

Visualizations

The following diagrams provide a visual representation of the experimental workflow and a hypothetical mechanism of action.

Caption: Workflow for Antimicrobial Susceptibility Testing.

Caption: Hypothetical Mechanisms of Antimicrobial Action.

References

• 1. Antibacterial and Antifungal Sesquiterpenoids: Chemistry, Resource, and Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antimicrobial activity of sesquiterpene lactones isolated from traditional medicinal plant, Costus speciosus (Koen ex.Retz.) Sm - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Antibacterial activity of an eudesmane sesquiterpene isolated from common Varthemia, Varthemia iphionoides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Antioxidant Properties of 1,9-Caryolanediol 9-acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxidative stress, resulting from an imbalance between the production of reactive oxygen species (ROS) and the body's ability to neutralize them, is implicated in the pathogenesis of numerous diseases, including cancer, cardiovascular disorders, and neurodegenerative conditions.[1][2] Antioxidants are molecules that can safely interact with free radicals and terminate the chain reaction before vital molecules are damaged.[3] Natural products are a rich source of novel antioxidant compounds. 1,9-Caryolanediol 9-acetate is a natural product with a chemical structure that suggests potential antioxidant activity.

These application notes provide a comprehensive framework for evaluating the antioxidant properties of 1,9-Caryolanediol 9-acetate. The document outlines detailed protocols for key in vitro and cellular antioxidant assays and discusses potential mechanisms of action involving critical signaling pathways. The provided data is hypothetical and serves as a template for the presentation of experimental results.

In Vitro Antioxidant Capacity

A fundamental step in assessing antioxidant potential is to determine the direct radical-scavenging activity of the compound using cell-free chemical assays. The DPPH and ABTS assays are two of the most common and reliable methods for this initial screening.[4][5][6]

Data Presentation: In Vitro Radical Scavenging Activity (Hypothetical Data)

Assay	Test Compound	IC50 (µg/mL)	Trolox Equivalent Antioxidant Capacity (TEAC) (µM TE/µM)
DPPH	1,9-Caryolanediol 9-acetate	85.2 ± 4.1	0.45 ± 0.03
Ascorbic Acid (Positive Control)	5.8 ± 0.3	1.05 ± 0.05
ABTS	1,9-Caryolanediol 9-acetate	62.5 ± 3.5	0.68 ± 0.04
Trolox (Positive Control)	4.2 ± 0.2	1.00 ± 0.00

IC50: The concentration of the test compound required to scavenge 50% of the free radicals. TEAC: The concentration of Trolox with the equivalent antioxidant capacity to a 1 µM solution of the test compound.

Experimental Protocols

This assay measures the ability of an antioxidant to donate a hydrogen atom to the stable DPPH radical, thus neutralizing it and causing a color change from purple to yellow, which is measured spectrophotometrically.[5][7]

Materials:

• 1,9-Caryolanediol 9-acetate

• DPPH (2,2-diphenyl-1-picrylhydrazyl)

• Methanol (B129727)

• Ascorbic acid (or Trolox) as a positive control

• 96-well microplate

• Microplate reader

Protocol:

• Prepare a stock solution of DPPH in methanol (e.g., 0.1 mM).

• Prepare a series of dilutions of 1,9-Caryolanediol 9-acetate and the positive control (e.g., ascorbic acid) in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to 100 µL of each sample dilution.

• For the blank, add 100 µL of methanol to 100 µL of the DPPH solution.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the following formula: % Inhibition = [(Abs_blank - Abs_sample) / Abs_blank] x 100

• Plot the percentage of inhibition against the concentration of the samples to determine the IC50 value.

This assay involves the generation of the ABTS radical cation (ABTS•+), which is blue-green. In the presence of an antioxidant, the radical is reduced, and the color intensity decreases. This assay is applicable to both hydrophilic and lipophilic antioxidants.[8]

Materials:

• 1,9-Caryolanediol 9-acetate

• ABTS solution (7 mM)

• Potassium persulfate (2.45 mM)

• Ethanol (B145695) or phosphate-buffered saline (PBS)

• Trolox as a positive control

• 96-well microplate

• Microplate reader

Protocol:

• Prepare the ABTS radical cation solution by mixing equal volumes of ABTS stock solution and potassium persulfate solution. Allow the mixture to stand in the dark at room temperature for 12-16 hours before use.

• Dilute the ABTS•+ solution with ethanol or PBS to an absorbance of 0.70 ± 0.02 at 734 nm.

• Prepare a series of dilutions of 1,9-Caryolanediol 9-acetate and the positive control (Trolox) in the appropriate solvent.

• In a 96-well plate, add 20 µL of each sample dilution to 180 µL of the diluted ABTS•+ solution.

• Incubate the plate in the dark at room temperature for 6-10 minutes.

• Measure the absorbance at 734 nm.

• Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.

Cellular Antioxidant Activity (CAA)

To assess the antioxidant activity in a biologically relevant system, a cellular-based assay is crucial. The CAA assay measures the ability of a compound to prevent the formation of fluorescent dichlorofluorescein (DCF) from the non-fluorescent 2',7'-dichlorofluorescin diacetate (DCFH-DA) probe within cells, in the presence of a free radical generator.[9][10][11][12]

Data Presentation: Cellular Antioxidant Activity (Hypothetical Data)

Cell Line	Treatment	CAA Value (µmol QE/100 µmol)	EC50 (µg/mL)
HepG2	1,9-Caryolanediol 9-acetate	15.8 ± 1.2	45.3 ± 3.8
Quercetin (B1663063) (Positive Control)	100.0 (by definition)	5.1 ± 0.4

CAA Value: Cellular antioxidant activity expressed as quercetin equivalents. EC50: The concentration of the test compound required to reduce the cellular oxidative stress by 50%.

Experimental Protocol: Cellular Antioxidant Activity (CAA) Assay

Materials:

• Human hepatocarcinoma (HepG2) cells or other suitable cell line

• Cell culture medium (e.g., DMEM) with fetal bovine serum (FBS) and antibiotics

• 96-well black, clear-bottom cell culture plates

• DCFH-DA solution

• AAPH (2,2'-Azobis(2-amidinopropane) dihydrochloride) as a free radical initiator

• Quercetin as a positive control

• Hanks' Balanced Salt Solution (HBSS)

• Fluorescence microplate reader

Protocol:

• Seed HepG2 cells into a 96-well black, clear-bottom plate at a density of 6 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Remove the culture medium and wash the cells with HBSS.

• Treat the cells with various concentrations of 1,9-Caryolanediol 9-acetate or quercetin, along with 25 µM DCFH-DA in treatment medium for 1 hour.

• Wash the cells with HBSS to remove the extracellular compounds and probe.

• Add 600 µM AAPH in HBSS to induce oxidative stress.

• Immediately place the plate in a fluorescence microplate reader pre-heated to 37°C.

• Measure the fluorescence emission at 535 nm with an excitation of 485 nm every 5 minutes for 1 hour.

• Calculate the area under the curve for fluorescence versus time.

• Determine the CAA value using the formula: CAA unit = 100 - (∫SA / ∫CA) x 100 where ∫SA is the integrated area under the sample curve and ∫CA is the integrated area under the control curve.

Workflow for Antioxidant Evaluation

The following diagram illustrates a typical workflow for assessing the antioxidant potential of a novel compound like 1,9-Caryolanediol 9-acetate.

Caption: Workflow for antioxidant property evaluation.

Potential Mechanisms of Action: Signaling Pathways

Antioxidants can exert their effects not only by direct radical scavenging but also by modulating cellular signaling pathways that control the expression of endogenous antioxidant enzymes and inflammatory mediators. The Nrf2 and NF-κB pathways are critical regulators of the cellular response to oxidative stress.[1][2][13][14][15][16]

Nrf2-ARE Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a primary regulator of the endogenous antioxidant response.[13][14][16][17][18] Under normal conditions, Nrf2 is kept in the cytoplasm by Keap1 and targeted for degradation. In the presence of oxidative stress or an antioxidant compound, Nrf2 is released from Keap1, translocates to the nucleus, and binds to the Antioxidant Response Element (ARE), leading to the transcription of protective genes.

Caption: Activation of the Nrf2 antioxidant pathway.

NF-κB Signaling Pathway

The NF-κB (Nuclear factor kappa-light-chain-enhancer of activated B cells) pathway is a key regulator of inflammation.[1][2][15][19][20] Oxidative stress can activate NF-κB, leading to the production of pro-inflammatory cytokines. Antioxidants can inhibit this pathway, thereby exerting anti-inflammatory effects.

Caption: Inhibition of the NF-κB inflammatory pathway.

Conclusion

This document provides a structured approach for the comprehensive evaluation of the antioxidant properties of 1,9-Caryolanediol 9-acetate. The outlined protocols for in vitro and cellular assays, combined with the investigation of key signaling pathways like Nrf2 and NF-κB, offer a robust framework for characterizing its potential as a novel antioxidant agent. The presented tables and diagrams serve as templates for organizing and visualizing experimental findings, facilitating clear communication of results within the scientific and drug development communities. Further in vivo studies would be required to validate these initial findings and to understand the full therapeutic potential of this compound.

References

• 1. NF-κB in Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NF-κB in Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ajfs.journals.ekb.eg [ajfs.journals.ekb.eg]
• 4. In Vitro Antioxidant Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A Concise Review of Current In Vitro Chemical and Cell-Based Antioxidant Assay Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Spectrophotometric Methods for Measurement of Antioxidant Activity in Food and Pharmaceuticals [mdpi.com]
• 7. rjlbpcs.com [rjlbpcs.com]
• 8. mdpi.com [mdpi.com]
• 9. Cell Based Exogenous Antioxidant Assay [cellbiolabs.com]
• 10. kamiyabiomedical.com [kamiyabiomedical.com]
• 11. cellbiolabs.com [cellbiolabs.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. The Nrf2-Antioxidant Response Element Signaling Pathway and Its Activation by Oxidative Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. austinpublishinggroup.com [austinpublishinggroup.com]
• 16. An Overview of Nrf2 Signaling Pathway and Its Role in Inflammation | MDPI [mdpi.com]
• 17. researchgate.net [researchgate.net]
• 18. The Nrf2-antioxidant response element signaling pathway and its activation by oxidative stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. oxfordbiomed.com [oxfordbiomed.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Yield of 1,9-Caryolanediol 9-acetate Extraction

Welcome to the technical support center for the extraction of 1,9-Caryolanediol 9-acetate. This resource is designed for researchers, scientists, and professionals in drug development. Here you will find comprehensive troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and visual aids to assist you in optimizing your extraction yield.

Troubleshooting Guide: Common Issues and Solutions

Low yields of 1,9-Caryolanediol 9-acetate can arise from various factors throughout the extraction and purification process. This guide provides a systematic approach to identifying and resolving potential causes.

Issue	Potential Cause	Recommended Solution
Low or No Yield of 1,9-Caryolanediol 9-acetate	Inappropriate Solvent Selection: The polarity of the extraction solvent may not be optimal for this medium-polarity sesquiterpenoid acetate (B1210297).	Start with a medium-polarity solvent like ethyl acetate or dichloromethane. For a more thorough extraction, consider a sequential approach with solvents of increasing polarity (e.g., hexane (B92381) followed by ethyl acetate, and then methanol).
Insufficient Extraction Time or Temperature: The compound may not have had adequate time to diffuse from the plant matrix into the solvent.	Increase the extraction duration. For maceration, this could range from several hours to overnight. For Soxhlet extraction, ensure a sufficient number of cycles. A gentle increase in temperature can enhance efficiency, but be cautious as high temperatures may degrade the compound.
Degradation of 1,9-Caryolanediol 9-acetate: Sesquiterpenoid acetates can be sensitive to high temperatures and pH changes.	Avoid high temperatures during extraction and solvent evaporation by using a rotary evaporator under reduced pressure. Ensure the plant material is properly dried to deactivate enzymes and store extracts at low temperatures (-20°C) away from light.
Improper Plant Material Handling: The concentration of the target compound can vary depending on the plant part, age, and drying conditions.	Use the specific plant parts where 1,9-Caryolanediol 9-acetate is most abundant. Ensure the plant material is properly dried and finely ground to maximize the surface area for extraction.
High Amount of Impurities in the Crude Extract	Use of a Non-selective Solvent: Solvents like methanol (B129727) or ethanol (B145695) can co-extract a wide range of impurities, including chlorophyll (B73375) and waxes.	Perform a preliminary defatting step with a non-polar solvent such as hexane or petroleum ether to remove lipids and waxes before the primary extraction.[1] Using a solvent of intermediate polarity, like ethyl acetate, can also reduce the extraction of highly polar impurities.
Difficulty in Purifying the Target Compound	Poor Separation in Chromatography: The chosen stationary and mobile phases may not be suitable for separating 1,9-Caryolanediol 9-acetate from other co-extracted compounds.	For normal-phase chromatography, experiment with ternary or quaternary solvent systems. For instance, a mixture of hexane, ethyl acetate, and a small amount of methanol can improve selectivity. If optimizing the mobile phase is not effective, consider switching to a different stationary phase, such as reverse-phase C18 silica (B1680970).
Formation of Emulsions during Liquid-Liquid Extraction: Surfactant-like molecules in the extract can cause the formation of stable emulsions between aqueous and organic layers, trapping the target compound.	To prevent emulsions, gently swirl the separatory funnel instead of vigorous shaking. If an emulsion forms, it can often be broken by adding brine or by centrifugation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal type of extraction method for a sesquiterpenoid acetate like 1,9-Caryolanediol 9-acetate?

A1: The choice of extraction method depends on the stability of the compound and the scale of the extraction. Maceration with a suitable solvent at room temperature is a simple and effective method for thermo-labile compounds. For more efficient extraction, Soxhlet apparatus can be used, but care must be taken to avoid thermal degradation. Ultrasound-assisted extraction (UAE) and microwave-assisted extraction (MAE) are modern techniques that can reduce extraction time and solvent consumption.

Q2: How can I determine the best solvent for extracting 1,9-Caryolanediol 9-acetate?

A2: As a medium-polarity compound, solvents like ethyl acetate, dichloromethane, or chloroform (B151607) are good starting points. To find the optimal solvent, it is recommended to perform small-scale trial extractions with a range of solvents of varying polarities and analyze the resulting extracts by techniques like Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to determine which solvent yields the highest concentration of the target compound with the fewest impurities.

Q3: What are the best practices for handling and storing the plant material to maximize the yield of 1,9-Caryolanediol 9-acetate?

A3: Proper handling and storage of the plant material are crucial. The material should be harvested at the stage of development when the concentration of the target compound is highest. It should then be properly dried, preferably in a well-ventilated area away from direct sunlight, to prevent enzymatic degradation. Once dried, the material should be stored in a cool, dry, and dark place to minimize degradation before extraction.

Q4: How can I quantify the amount of 1,9-Caryolanediol 9-acetate in my extract?

A4: Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for both identifying and quantifying volatile and semi-volatile compounds like sesquiterpenoid acetates. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector (e.g., UV or MS) can also be used for quantification, especially for less volatile compounds or for monitoring purification processes.

Experimental Protocols

Protocol 1: General Procedure for Maceration Extraction

This protocol provides a general method for the extraction of 1,9-Caryolanediol 9-acetate from dried and powdered plant material.

• Preparation of Plant Material: Grind the dried plant material into a fine powder to increase the surface area for extraction.

• Extraction:

  • Place the powdered plant material in a suitable flask.

  • Add a medium-polarity solvent, such as ethyl acetate, in a 1:10 (w/v) ratio (e.g., 100 g of plant material in 1 L of solvent).

  • Seal the flask and allow it to macerate for 24-72 hours at room temperature with occasional agitation.

• Filtration and Concentration:

  • Filter the mixture through a filter paper to separate the extract from the plant residue.

  • Re-extract the plant residue two more times with fresh solvent to ensure complete extraction.

  • Combine all the filtrates.

  • Concentrate the combined extract under reduced pressure using a rotary evaporator at a temperature below 40°C to obtain the crude extract.

Protocol 2: Purification by Column Chromatography

This protocol outlines a general procedure for the purification of 1,9-Caryolanediol 9-acetate from the crude extract.

• Preparation of the Column:

  • Pack a glass column with silica gel 60 (70-230 mesh) as the stationary phase, using a non-polar solvent like hexane as the slurry solvent.

• Sample Loading:

  • Dissolve the crude extract in a minimal amount of the initial mobile phase solvent.

  • Alternatively, adsorb the crude extract onto a small amount of silica gel and load the dried powder onto the top of the column.

• Elution:

  • Begin elution with a non-polar solvent (e.g., hexane) and gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) in a stepwise or gradient manner.

  • Collect fractions of the eluate.

• Fraction Analysis:

  • Monitor the collected fractions using Thin Layer Chromatography (TLC) to identify the fractions containing 1,9-Caryolanediol 9-acetate.

  • Combine the fractions that show a pure spot corresponding to the target compound.

• Final Concentration:

  • Evaporate the solvent from the combined pure fractions under reduced pressure to obtain the purified 1,9-Caryolanediol 9-acetate.

Visualizations

Biosynthesis of Caryophyllane Sesquiterpenoids

The following diagram illustrates the general biosynthetic pathway leading to the formation of the caryophyllane skeleton, the precursor to 1,9-Caryolanediol 9-acetate. The pathway begins with the universal isoprenoid precursors, isopentenyl pyrophosphate (IPP) and dimethylallyl pyrophosphate (DMAPP), which are produced through the mevalonate (B85504) (MVA) and methylerythritol 4-phosphate (MEP) pathways.

Caption: General biosynthetic pathway of caryophyllane sesquiterpenoids.

Experimental Workflow for Extraction and Purification

The diagram below outlines the logical steps involved in the extraction and purification of 1,9-Caryolanediol 9-acetate from a plant source.

Caption: Experimental workflow for the extraction and purification of 1,9-Caryolanediol 9-acetate.

References

• 1. (−)-beta-caryophyllene synthase - Wikipedia [en.wikipedia.org]

Technical Support Center: Synthesis of 1,9-Caryolanediol 9-acetate

Disclaimer: The synthesis of 1,9-Caryolanediol 9-acetate is not widely documented in publicly available literature. The following troubleshooting guide and FAQs are based on established principles in the synthesis of related caryophyllane sesquiterpenoids and general challenges in stereoselective synthesis and functional group manipulation. The proposed experimental protocols are hypothetical and should be adapted and optimized by experienced synthetic chemists.

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during the synthesis of 1,9-Caryolanediol 9-acetate, likely starting from a common precursor such as β-caryophyllene.

Problem 1: Low Diastereoselectivity in the Dihydroxylation of the C1=C9 Double Bond

Symptom	Possible Cause	Suggested Solution
Complex mixture of diastereomers observed by NMR or chiral HPLC after dihydroxylation.	Steric hindrance from the gem-dimethyl group and the bicyclic ring system impeding facial selectivity of the oxidizing agent.	1. Utilize a Sharpless Asymmetric Dihydroxylation: Employ AD-mix-α or AD-mix-β with a suitable chiral ligand (e.g., (DHQ)₂PHAL or (DHQD)₂PHAL) to favor the formation of one diastereomer. 2. Substrate-Controlled Dihydroxylation: If a hydroxyl group is already present elsewhere in the molecule, it may direct the dihydroxylation. Consider protecting existing hydroxyls to prevent interference. 3. Vary the Dihydroxylation Reagent: Explore other reagents like potassium permanganate (B83412) under cold conditions or osmium tetroxide with different co-oxidants (e.g., NMO).
Formation of a single but incorrect diastereomer.	The chosen chiral ligand in the Sharpless dihydroxylation is inducing the opposite stereochemistry.	Switch to the pseudoenantiomeric chiral ligand (e.g., from (DHQ)₂PHAL to (DHQD)₂PHAL or vice versa).

Problem 2: Non-Regioselective Acetylation of the Diol

Symptom	Possible Cause	Suggested Solution
Formation of a mixture of the 9-acetate, 1-acetate, and 1,9-diacetate.	Similar reactivity of the C1 (tertiary) and C9 (secondary) hydroxyl groups.	1. Enzymatic Acetylation: Utilize a lipase (B570770), such as Candida antarctica lipase B (CALB), which can exhibit high regioselectivity for secondary alcohols over tertiary ones.[1] 2. Sterically Hindered Acetylating Agent: Employ a bulky acetylating agent that will preferentially react with the less sterically hindered C9 secondary hydroxyl group. 3. Use of Protecting Groups: Protect the more reactive hydroxyl group (likely the secondary C9-OH) with a temporary protecting group, acetylate the remaining hydroxyl, and then deprotect. However, selective protection might also be challenging. 4. Catalyst-Controlled Acetylation: Investigate methods using catalysts that can differentiate between the hydroxyl groups based on their electronic or steric environment.[2]
Low yield of the desired 9-acetate.	Incomplete reaction or formation of byproducts.	1. Optimize Reaction Conditions: Vary the temperature, reaction time, and stoichiometry of the acetylating agent. 2. Purification Strategy: Develop a robust chromatographic method (e.g., flash chromatography with a shallow solvent gradient) to separate the desired monoacetate from the diacetate, the other monoacetate, and starting material.

Frequently Asked Questions (FAQs)

Q1: What is a common starting material for the synthesis of 1,9-Caryolanediol 9-acetate?

A common and logical starting material is β-caryophyllene, a naturally abundant sesquiterpene that contains the core bicyclic skeleton.[3] The synthesis would involve the stereoselective dihydroxylation of the endocyclic double bond, followed by regioselective acetylation.

Q2: How can I confirm the stereochemistry of the synthesized 1,9-Caryolanediol?

Confirmation of the relative and absolute stereochemistry of the diol is crucial. This can be achieved through a combination of techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Techniques like NOESY (Nuclear Overhauser Effect Spectroscopy) can help determine the relative stereochemistry by observing through-space correlations between protons.

• X-ray Crystallography: If a suitable crystal of the diol or a derivative can be obtained, single-crystal X-ray diffraction provides unambiguous determination of the stereostructure.

• Chiral High-Performance Liquid Chromatography (HPLC): Comparison with an authentic standard, if available, can confirm the enantiomeric purity.

Q3: What are the general challenges in synthesizing complex, polycyclic natural products like caryophyllane derivatives?

The synthesis of complex natural products often presents several hurdles:

• Structural Complexity and Stereocontrol: These molecules frequently possess multiple stereogenic centers, making their stereocontrolled synthesis challenging.[[“]][5][6]

• Balancing Skeleton Construction and Functional Group Introduction: It is often difficult to devise a synthetic route that efficiently builds the carbon framework while incorporating the necessary functional groups in the correct positions and with the desired stereochemistry.[[“]]

• Scalability: Methods that work well on a small scale may not be easily scalable for the production of larger quantities.[6]

Experimental Protocols

Hypothetical Protocol 1: Diastereoselective Dihydroxylation of β-Caryophyllene

• Dissolution: Dissolve β-caryophyllene (1.0 eq) in a 1:1 mixture of t-butanol and water.

• Addition of Reagent: To the stirred solution, add AD-mix-β (containing K₃Fe(CN)₆, K₂CO₃, K₂OsO₄·2H₂O, and (DHQD)₂PHAL) (approx. 1.4 g per mmol of alkene).

• Reaction: Stir the resulting slurry vigorously at room temperature for 24-48 hours, monitoring the reaction by TLC.

• Quenching: Quench the reaction by adding solid sodium sulfite (B76179) and stirring for another hour.

• Extraction: Extract the aqueous mixture with ethyl acetate (B1210297) (3x).

• Washing and Drying: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to yield the desired 1,9-caryolanediol.

Hypothetical Protocol 2: Regioselective Enzymatic Acetylation

• Solvent and Substrate: Dissolve the 1,9-caryolanediol (1.0 eq) in an appropriate organic solvent (e.g., tert-butyl methyl ether).

• Enzyme and Acyl Donor: Add immobilized Candida antarctica lipase B (CALB) and vinyl acetate (1.1 eq) as the acyl donor.

• Reaction: Shake the mixture at a controlled temperature (e.g., 30-40 °C) and monitor the progress by TLC or GC.

• Filtration: Once the desired conversion is reached, filter off the immobilized enzyme.

• Workup: Concentrate the filtrate under reduced pressure.

• Purification: Purify the residue by flash column chromatography to isolate 1,9-Caryolanediol 9-acetate.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. Regioselective acetylation of diols and polyols by acetate catalysis: mechanism and application - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. conferences.lu.lv [conferences.lu.lv]
• 4. consensus.app [consensus.app]
• 5. openaccessjournals.com [openaccessjournals.com]
• 6. rijournals.com [rijournals.com]

1,9-Caryolanediol 9-acetate stability and storage conditions

This technical support center provides guidance on the stability and storage of 1,9-Caryolanediol 9-acetate, along with troubleshooting advice for common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for 1,9-Caryolanediol 9-acetate?

For long-term stability, it is recommended to store 1,9-Caryolanediol 9-acetate at -20°C.[1] Some suppliers suggest that storage at 4°C is adequate for shorter periods, with -4°C being a better alternative for intermediate storage.[2] To prevent degradation, the compound should be stored in a tightly sealed container.

Q2: How should I handle 1,9-Caryolanediol 9-acetate upon receiving it?

Upon receipt, it is advisable to store the product at the recommended temperature of -20°C.[1] The product is typically shipped on blue ice to maintain its integrity during transit.

Q3: Is 1,9-Caryolanediol 9-acetate sensitive to light or air?

Q4: What solvents are suitable for dissolving 1,9-Caryolanediol 9-acetate?

Based on the parent compound, β-caryophyllene, 1,9-Caryolanediol 9-acetate is expected to be soluble in organic solvents such as ethanol (B145695), ether, and other common oils.[3] It is likely insoluble in water. For biological experiments, a stock solution in a suitable organic solvent like DMSO or ethanol can be prepared and then diluted in the aqueous experimental medium.

Q5: What are the potential degradation pathways for 1,9-Caryolanediol 9-acetate?

While specific degradation studies on 1,9-Caryolanediol 9-acetate are not widely published, based on its chemical structure (an acetate (B1210297) ester), it may be susceptible to hydrolysis under acidic or alkaline conditions, leading to the formation of 1,9-Caryolanediol and acetic acid.[4][5] Oxidative and thermal degradation are also potential pathways.[4]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
Loss of biological activity or inconsistent results	Compound degradation due to improper storage or handling.	- Verify that the compound has been stored at -20°C in a tightly sealed, light-protected container.- Prepare fresh stock solutions.- Perform a purity check using a suitable analytical method (e.g., HPLC, LC-MS).
Appearance of new peaks in analytical chromatograms (e.g., HPLC, LC-MS)	Hydrolysis of the acetate group or other forms of degradation.	- If the mobile phase is acidic or basic, consider neutralizing it if the method allows.- Analyze a freshly prepared sample to confirm if the new peaks are present in the stock material or are forming during the analysis.- Consider performing a forced degradation study to identify potential degradants.
Difficulty in dissolving the compound	Use of an inappropriate solvent.	- Confirm the solubility of the compound in the chosen solvent.- Gentle warming or sonication may aid dissolution, but be cautious of potential thermal degradation.

Stability Data Summary

Quantitative stability data for 1,9-Caryolanediol 9-acetate is not extensively available in the public domain. The following table provides a general overview based on supplier recommendations and the stability of related compounds.

Condition	Recommendation	Rationale
Long-Term Storage	-20°C[1]	To minimize chemical degradation over extended periods.
Short-Term Storage	4°C[2]	For immediate or frequent use, but for no longer than a few weeks.
Light Exposure	Store in the dark.	To prevent potential photolytic degradation.
Air Exposure	Store under an inert atmosphere (e.g., Nitrogen, Argon).	To prevent oxidation.
pH	Avoid strongly acidic or alkaline conditions.	The acetate ester is susceptible to hydrolysis.

Experimental Protocols

Forced Degradation Study Protocol

This protocol provides a general framework for investigating the stability of 1,9-Caryolanediol 9-acetate under various stress conditions.

Objective: To identify potential degradation products and pathways for 1,9-Caryolanediol 9-acetate.

Materials:

• 1,9-Caryolanediol 9-acetate

• HPLC-grade water

• HPLC-grade acetonitrile (B52724) and/or methanol

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC or LC-MS system with a suitable column (e.g., C18)

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of 1,9-Caryolanediol 9-acetate in a suitable organic solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).

• Acid Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 N HCl.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Neutralize the solution with 0.1 N NaOH.

  • Analyze by HPLC or LC-MS.

• Alkaline Hydrolysis:

  • Mix an aliquot of the stock solution with an equal volume of 0.1 N NaOH.

  • Incubate the mixture at a controlled temperature (e.g., 60°C) for a defined period (e.g., 24 hours).

  • Neutralize the solution with 0.1 N HCl.

  • Analyze by HPLC or LC-MS.

• Oxidative Degradation:

  • Mix an aliquot of the stock solution with an equal volume of 3% H₂O₂.

  • Keep the mixture at room temperature for a defined period (e.g., 24 hours).

  • Analyze by HPLC or LC-MS.

• Thermal Degradation:

  • Place a sample of the solid compound or the stock solution in a controlled temperature environment (e.g., 60°C) for a defined period (e.g., 24 hours).

  • If a solid was used, dissolve it in the initial solvent.

  • Analyze by HPLC or LC-MS.

• Photolytic Degradation:

  • Expose a sample of the stock solution to a light source (e.g., UV lamp) for a defined period.

  • Keep a control sample in the dark.

  • Analyze both samples by HPLC or LC-MS.

• Analysis:

  • For each condition, compare the chromatogram of the stressed sample to that of a control (unstressed) sample.

  • Calculate the percentage of degradation and identify the retention times of any new peaks.

  • If using LC-MS, attempt to identify the mass of the degradation products to propose a degradation pathway.

Visualizations

Caption: Troubleshooting workflow for inconsistent experimental results.

Caption: Recommended storage and handling procedures.

References

• 1. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 2. 1,9-Caryolanediol 9-acetate [cnreagent.com]
• 3. (-)-Caryophyllene | C15H24 | CID 5281515 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. ijpsonline.com [ijpsonline.com]

Technical Support Center: Overcoming Solubility Challenges with 1,9-Caryolanediol 9-acetate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address solubility issues encountered with 1,9-Caryolanediol 9-acetate during experiments.

Frequently Asked Questions (FAQs)

Q1: What is 1,9-Caryolanediol 9-acetate and why is its solubility a concern?

A1: 1,9-Caryolanediol 9-acetate is a caryophyllane sesquiterpene, a class of natural compounds known for their potential therapeutic properties. Like many lipophilic (fat-soluble) molecules, it has poor aqueous solubility. This can lead to challenges in preparing homogenous solutions for in vitro and in vivo experiments, potentially causing compound precipitation and leading to inaccurate and irreproducible results.

Q2: What are the recommended solvents for dissolving 1,9-Caryolanediol 9-acetate?

A2: For creating stock solutions, organic solvents such as dimethyl sulfoxide (B87167) (DMSO) and absolute ethanol (B145695) are recommended. These solvents can dissolve higher concentrations of lipophilic compounds. For aqueous-based assays, the stock solution is then diluted to the final working concentration.

Q3: What is the maximum recommended final concentration of DMSO or ethanol in cell culture media?

A3: To avoid solvent-induced cytotoxicity, the final concentration of DMSO in cell culture media should generally be kept below 0.5%, and ideally below 0.1%.[1] Similarly, the final concentration of ethanol should be minimized, as it can also affect cell viability and function.

Q4: My compound precipitates when I add the stock solution to my aqueous buffer or cell culture medium. What should I do?

A4: This is a common issue known as "crashing out." Please refer to the Troubleshooting Guide below for detailed steps on how to prevent and resolve this. Key strategies include using pre-warmed media, performing serial dilutions, and vortexing during dilution.[1]

Solubility Data

Table 1: Solubility of 1,9-Caryolanediol 9-acetate in Common Solvents

Solvent	Temperature (°C)	Maximum Soluble Concentration (mg/mL)	Maximum Soluble Concentration (mM)	Observations
DMSO	25	User-determined	User-determined	e.g., Clear solution
Ethanol (absolute)	25	User-determined	User-determined	e.g., Clear solution
PBS (pH 7.4)	25	User-determined	User-determined	e.g., Sparingly soluble
Cell Culture Medium (e.g., DMEM) + 10% FBS	37	User-determined	User-determined	e.g., Precipitates above X µM

Note: The molecular weight of 1,9-Caryolanediol 9-acetate (C17H28O3) is approximately 280.42 g/mol .

Experimental Protocols

Protocol 1: Determination of Maximum Soluble Concentration

This protocol allows researchers to determine the solubility of 1,9-Caryolanediol 9-acetate in a specific solvent.

Materials:

• 1,9-Caryolanediol 9-acetate powder

• Solvent of choice (e.g., DMSO, ethanol, PBS)

• Vortex mixer

• Microcentrifuge

• Spectrophotometer (optional, for quantitative analysis)

Procedure:

• Add a small, known amount of 1,9-Caryolanediol 9-acetate powder to a microcentrifuge tube.

• Add the solvent in small increments.

• After each addition, vortex the tube vigorously for 1-2 minutes.

• Visually inspect the solution for any undissolved particles.

• Continue adding the solvent until the solution is completely clear.

• If undissolved particles remain, centrifuge the tube at high speed (e.g., 10,000 x g) for 5 minutes.

• Carefully collect the supernatant. The concentration of this saturated solution represents the maximum solubility.

• (Optional) The concentration of the supernatant can be accurately measured using a spectrophotometer if a standard curve is available.

Protocol 2: Preparation of a Stock Solution and Working Solutions for Cell-Based Assays

This protocol provides a step-by-step guide for preparing solutions of 1,9-Caryolanediol 9-acetate for in vitro experiments.

Materials:

• 1,9-Caryolanediol 9-acetate powder

• Anhydrous DMSO or absolute ethanol

• Sterile, pre-warmed (37°C) cell culture medium

• Sterile microcentrifuge tubes

• Vortex mixer

Procedure:

• Prepare a High-Concentration Stock Solution:

  • Weigh out the desired amount of 1,9-Caryolanediol 9-acetate powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of 100% DMSO or absolute ethanol to achieve a high concentration (e.g., 10-50 mM).

  • Vortex thoroughly until the compound is completely dissolved. This is your stock solution.

  • Store the stock solution in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

• Prepare Intermediate Dilutions (if necessary):

  • For preparing a wide range of final concentrations, it may be convenient to first make an intermediate dilution of the stock solution in the same solvent.

• Prepare the Final Working Solution:

  • Warm your complete cell culture medium to 37°C.

  • Add a small volume of the stock solution to the pre-warmed medium while gently vortexing. Crucially, the stock solution should be added to the medium, not the other way around.

  • Ensure the final concentration of the organic solvent is non-toxic to the cells (e.g., <0.1% DMSO).[1]

  • Visually inspect the final working solution for any signs of precipitation before adding it to your cells.

Troubleshooting Guide

Table 2: Troubleshooting Common Solubility Issues

Issue	Potential Cause	Recommended Solution
Immediate Precipitation Upon Dilution	The final concentration exceeds the aqueous solubility of the compound.	Decrease the final working concentration. Determine the maximum soluble concentration in your specific medium using Protocol 1.
Rapid solvent exchange shocks the compound out of solution.	Perform serial dilutions. Add the stock solution dropwise to the pre-warmed medium while gently vortexing to ensure gradual mixing.[1]
The temperature of the aqueous medium is too low.	Always use pre-warmed (37°C) cell culture media for dilutions.[1]
Precipitation Over Time in Incubator	The compound is not stable in the aqueous solution at 37°C.	Prepare fresh working solutions immediately before each experiment. Minimize the time between preparing the solution and adding it to the cells.
Interaction with components in the cell culture medium (e.g., proteins in serum).	Try reducing the serum concentration if your experiment allows. Alternatively, consider using a formulation aid like a small amount of a non-ionic surfactant (e.g., Tween® 80) or a cyclodextrin, but be sure to test for vehicle effects.
Inconsistent Experimental Results	Micro-precipitation is occurring, which is not easily visible.	After preparing the final working solution, centrifuge it at high speed and use the supernatant for your experiment. However, this will alter the final concentration. The best approach is to optimize the solubilization method to avoid any precipitation.

Visualizations

Experimental Workflow for Solubilization

Caption: Workflow for preparing 1,9-Caryolanediol 9-acetate solutions.

Potential Signaling Pathway Modulation

Caryophyllane sesquiterpenes have been reported to modulate inflammatory pathways. A key pathway is the NF-κB signaling cascade. While the precise mechanism of 1,9-Caryolanediol 9-acetate is yet to be fully elucidated, this diagram illustrates a potential point of intervention.

Caption: Potential inhibition of the NF-κB pathway by 1,9-Caryolanediol 9-acetate.

References

• 1. benchchem.com [benchchem.com]

Technical Support Center: Optimization of HPLC Methods for 1,9-Caryolanediol 9-acetate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of High-Performance Liquid Chromatography (HPLC) methods for the analysis of 1,9-Caryolanediol 9-acetate.

Troubleshooting Guide

This guide addresses common issues encountered during the HPLC analysis of 1,9-Caryolanediol 9-acetate.

Issue	Potential Cause	Suggested Solution
No Peaks Detected	Instrument failure or incorrect elution conditions.	Verify detector functionality by injecting a known standard without the column. Ensure the sample is being drawn into the sample loop and that a pressure drop occurs upon injection.[1]
Sample is too volatile.	Check the response using flow injection analysis and verify the vapor pressure of the analyte.[1]
Peak Tailing	Interaction of basic compounds with residual silanol (B1196071) groups on the column.	Use a high-purity silica (B1680970) column (Type B) or a column with a polar-embedded group. Consider adding a competing base like triethylamine (B128534) (TEA) to the mobile phase.[1]
Insufficient buffer capacity.	Increase the concentration of the buffer in the mobile phase.[1]
Extra-column volume is too large.	Use shorter, narrower inner diameter connecting capillaries (e.g., 0.13 mm for UHPLC, 0.18 mm for conventional HPLC).[1]
Peak Splitting or Broadening	Column degradation or contamination.	Replace the column or flush it with a strong solvent. Ensure proper sample filtration to prevent particulate buildup.[2]
Sample solvent is incompatible with the mobile phase.	Dissolve the sample in a solvent that is similar in composition to the mobile phase.
Void at the column inlet.	Repack the top of the column or replace the column. Consider reversing the column flow direction.
Retention Time Shifts	Inconsistent mobile phase composition.	Prepare fresh mobile phase daily and ensure accurate mixing and degassing.[3][4]
Column degradation or temperature fluctuations.	Ensure the column is properly equilibrated before analysis and use a column oven for stable temperature control.[3][4]
Inconsistent flow rate.	Check the pump for leaks or malfunctions.[4]
Baseline Noise or Drift	Contaminated or improperly prepared mobile phase.	Use high-purity solvents and degas the mobile phase thoroughly using methods like sonication or vacuum filtration.[3]
Detector lamp instability or temperature fluctuations.	Allow the detector to warm up sufficiently and ensure a stable laboratory temperature.[3]
Air bubbles in the system.	Purge the pump and flush the system to remove any trapped air bubbles.[2][3]
High Back Pressure	Blockage in the system (e.g., clogged frits, filters, or column).	Systematically check for blockages by removing components one by one, starting from the detector and moving backward. Replace any clogged filters or frits.[2][4]
Particulates in the sample.	Filter all samples through a 0.2 or 0.45 µm syringe filter before injection.[3]

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting HPLC conditions for 1,9-Caryolanediol 9-acetate analysis?

A1: For a starting point, a reversed-phase HPLC method is recommended. Based on its chemical structure (a sesquiterpenoid acetate), 1,9-Caryolanediol 9-acetate is a relatively non-polar compound.

Table 1: Recommended Starting HPLC Parameters

Parameter	Recommendation
Column	C18, 4.6 x 150 mm, 5 µm particle size
Mobile Phase	Acetonitrile (B52724) (ACN) and Water
Gradient	Start with 60% ACN, increase to 95% ACN over 15 minutes, hold for 5 minutes, then return to initial conditions.
Flow Rate	1.0 mL/min
Column Temperature	25°C
Detection	UV at 210 nm (as the compound lacks a strong chromophore)
Injection Volume	10 µL
Sample Solvent	Acetonitrile or Methanol (B129727)

Q2: How can I improve the resolution between 1,9-Caryolanediol 9-acetate and other related impurities?

A2: To improve resolution, you can optimize the mobile phase composition and the gradient slope.[5] A shallower gradient will provide better separation between closely eluting peaks. You can also experiment with different organic modifiers, such as methanol instead of acetonitrile, as this can alter the selectivity of the separation.

Table 2: Mobile Phase Optimization Strategy

Parameter	Modification	Expected Outcome
Gradient Slope	Decrease the rate of organic solvent increase	Increased separation between peaks
Organic Solvent	Switch from Acetonitrile to Methanol	Change in elution order and selectivity
Temperature	Increase column temperature	Decreased viscosity, potentially sharper peaks
pH (if applicable)	Adjust pH if ionizable impurities are present	Not typically relevant for non-ionizable sesquiterpenoids

Q3: My sample preparation involves extraction from a complex matrix. What are the best practices to avoid column contamination?

A3: Proper sample preparation is crucial.[3] For complex matrices, consider using Solid-Phase Extraction (SPE) to clean up the sample before injection. At a minimum, all samples should be filtered through a 0.45 µm or 0.22 µm syringe filter to remove particulates. Using a guard column before your analytical column is also highly recommended to protect it from strongly retained compounds and particulates.[4]

Q4: What should I do if I observe a sudden increase in system pressure?

A4: A sudden pressure increase usually indicates a blockage.[2][4] Systematically isolate the source of the blockage by disconnecting components in reverse order of flow (detector, column, injector, etc.) and checking the pressure at each step. Common culprits are clogged in-line filters, guard columns, or the column inlet frit.

Q5: How often should I prepare a fresh mobile phase?

A5: It is best practice to prepare the mobile phase fresh daily, especially if it contains volatile components or buffers.[3] Always degas the mobile phase before use to prevent bubble formation, which can cause baseline noise and pump issues.[3]

Experimental Protocols

Protocol 1: Standard Preparation

• Accurately weigh approximately 10 mg of 1,9-Caryolanediol 9-acetate reference standard.

• Dissolve the standard in a 10 mL volumetric flask using HPLC-grade acetonitrile to create a 1 mg/mL stock solution.

• From the stock solution, prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serial dilution with the mobile phase.

• Filter each standard solution through a 0.45 µm syringe filter before injection.

Protocol 2: Sample Preparation from a Plant Extract

• Weigh 1 g of the powdered plant material.

• Extract with 20 mL of methanol by sonicating for 30 minutes.

• Centrifuge the extract at 4000 rpm for 10 minutes.

• Collect the supernatant and filter it through a 0.45 µm syringe filter into an HPLC vial.

• If necessary, perform a further dilution with the mobile phase to bring the analyte concentration within the calibration range.

Visualizations

Caption: Experimental workflow for HPLC analysis of 1,9-Caryolanediol 9-acetate.

Caption: Troubleshooting logic for addressing peak tailing in HPLC analysis.

References

• 1. manuals.plus [manuals.plus]
• 2. mastelf.com [mastelf.com]
• 3. medikamenterqs.com [medikamenterqs.com]
• 4. Troubleshooting Common HPLC Issues | Labcompare.com [labcompare.com]
• 5. drawellanalytical.com [drawellanalytical.com]

avoiding degradation of 1,9-Caryolanediol 9-acetate in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1,9-Caryolanediol 9-acetate. Our goal is to help you mitigate compound degradation and ensure the reliability and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for 1,9-Caryolanediol 9-acetate?

A1: To ensure the stability of 1,9-Caryolanediol 9-acetate, it should be stored in a sealed container at -20°C.[1][2] The compound is supplied as a powder and should be kept in a cool, dry place away from direct sunlight.[1] Before use, allow the vial to warm to room temperature to prevent condensation. Handle the compound in accordance with good laboratory practice, using personal protective equipment.

Q2: How should I dissolve 1,9-Caryolanediol 9-acetate for my experiments?

A2: 1,9-Caryolanediol 9-acetate is a powder.[1] For dissolution, it is recommended to use an appropriate organic solvent such as DMSO or ethanol (B145695). To aid solubility, you can warm the solution to 37°C and use an ultrasonic bath for a short period. Always prepare solutions fresh for each experiment if possible.

Q3: What are the likely causes of 1,9-Caryolanediol 9-acetate degradation in my experiments?

A3: The primary cause of degradation for acetate-containing compounds like 1,9-Caryolanediol 9-acetate is the hydrolysis of the acetate (B1210297) group.[3] This is often accelerated by:

• Non-neutral pH: Both acidic and alkaline conditions can catalyze the hydrolysis of the acetate ester, yielding the corresponding alcohol (1,9-Caryolanediol).

• Elevated Temperatures: Higher temperatures can increase the rate of hydrolytic and other degradation pathways.

• Extended Storage in Solution: Storing the compound in solution, especially in aqueous or protic solvents, for prolonged periods can lead to degradation.

• Presence of Enzymes: If working with cell lysates or other biological matrices, esterases may be present that can enzymatically cleave the acetate group.

• Exposure to Light: While less common for this class of molecules, photodegradation can occur with prolonged exposure to UV or high-intensity light.

Troubleshooting Guides

Issue 1: Inconsistent or lower-than-expected biological activity.

If you are observing variable or diminished effects of 1,9-Caryolanediol 9-acetate in your assays, it may be due to compound degradation.

Potential Cause	Troubleshooting Step	Recommended Action
Hydrolysis in Buffer	The pH of your experimental buffer may be promoting the hydrolysis of the acetate group.	Maintain a buffer pH between 5.5 and 7.0. Avoid highly acidic or alkaline buffers. Prepare fresh solutions immediately before use.
Thermal Degradation	The experimental temperature (e.g., 37°C for cell culture) may be accelerating degradation over long incubation times.	For long-term experiments, consider replenishing the compound at regular intervals. Minimize the time the compound is kept at elevated temperatures.
Improper Storage	Incorrect storage of the stock solution (e.g., at room temperature or in a poorly sealed container) can lead to degradation.	Store stock solutions in tightly sealed vials at -20°C or -80°C. Aliquot stock solutions to avoid repeated freeze-thaw cycles.

Issue 2: Appearance of unexpected peaks in analytical chromatography (HPLC/LC-MS).

The presence of new peaks in your chromatogram that are not present in the standard can indicate the formation of degradation products.

Potential Degradation Product	Expected Chromatographic Behavior	Confirmation Method
1,9-Caryolanediol (Hydrolysis Product)	More polar than the parent compound, resulting in an earlier elution time on a reverse-phase HPLC column.	LC-MS analysis to confirm the mass of the suspected degradation product (Molecular Weight of 1,9-Caryolanediol: ~238.37 g/mol ).
Oxidation Products	May be more or less polar depending on the nature of the oxidation.	High-resolution mass spectrometry to identify potential oxygen additions.

Experimental Protocols

Protocol 1: Preparation of 1,9-Caryolanediol 9-acetate Stock Solution

• Bring the vial of 1,9-Caryolanediol 9-acetate powder to room temperature.

• Weigh the desired amount of powder in a sterile microcentrifuge tube.

• Add the required volume of anhydrous DMSO or ethanol to achieve the desired stock concentration (e.g., 10 mM).

• Vortex briefly to mix. If the compound does not fully dissolve, warm the tube to 37°C for 5-10 minutes and sonicate in an ultrasonic bath for 5 minutes.

• Once fully dissolved, aliquot the stock solution into smaller volumes in tightly sealed tubes to minimize freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Forced Degradation Study for Stability Assessment

This protocol can be used to assess the stability of 1,9-Caryolanediol 9-acetate under various stress conditions.

• Preparation: Prepare a 1 mg/mL solution of 1,9-Caryolanediol 9-acetate in a suitable solvent (e.g., acetonitrile (B52724) or methanol).

• Acidic Hydrolysis: Mix equal volumes of the stock solution and 0.1 M HCl. Incubate at 60°C for 2, 6, and 24 hours. Neutralize with 0.1 M NaOH before analysis.

• Alkaline Hydrolysis: Mix equal volumes of the stock solution and 0.1 M NaOH. Incubate at room temperature for 1, 4, and 12 hours. Neutralize with 0.1 M HCl before analysis.

• Oxidative Degradation: Mix equal volumes of the stock solution and 3% H₂O₂. Incubate at room temperature for 24 hours, protected from light.

• Thermal Degradation: Incubate the stock solution at 60°C for 24 and 72 hours.

• Photodegradation: Expose the stock solution to direct sunlight or a photostability chamber for 24 hours. Keep a control sample wrapped in aluminum foil.

• Analysis: Analyze all samples and a non-degraded control by HPLC-UV or LC-MS to determine the percentage of the remaining parent compound and identify major degradation products.

Data Presentation

Table 1: Illustrative Stability of 1,9-Caryolanediol 9-acetate in Solution

(Note: This is hypothetical data based on the expected behavior of similar compounds and should be confirmed by experimental studies.)

Condition	Time (hours)	Remaining Compound (%)	Major Degradation Product
pH 4.0 Buffer (37°C)	24	95	1,9-Caryolanediol
pH 7.4 Buffer (37°C)	24	85	1,9-Caryolanediol
pH 9.0 Buffer (37°C)	24	60	1,9-Caryolanediol
Aqueous Solution (60°C)	24	75	1,9-Caryolanediol
Aqueous Solution (Sunlight)	24	98	Minor unidentified products

Visualizations

Below are diagrams illustrating key workflows and logical relationships relevant to experiments involving 1,9-Caryolanediol 9-acetate.

Caption: Recommended experimental workflow for using 1,9-Caryolanediol 9-acetate.

Caption: Primary degradation pathway of 1,9-Caryolanediol 9-acetate.

References

• 1. longdom.org [longdom.org]
• 2. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting 1,9-Caryolanediol 9-acetate NMR Peak Assignments

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding the NMR peak assignments for 1,9-Caryolanediol 9-acetate.

Troubleshooting Guides & FAQs

Q1: My ¹H-NMR spectrum of 1,9-Caryolanediol 9-acetate is showing broad peaks. What could be the cause and how can I fix it?

A1: Broad peaks in an NMR spectrum can arise from several factors:

• Sample Concentration: A sample that is too concentrated can lead to peak broadening due to intermolecular interactions. Try diluting your sample.

• Poor Shimming: The homogeneity of the magnetic field greatly affects peak shape. Ensure the instrument is properly shimmed before acquiring your spectrum.

• Presence of Paramagnetic Impurities: Even trace amounts of paramagnetic metals can cause significant line broadening. Consider treating your sample with a chelating agent if this is suspected.

• Compound Aggregation: The compound may be aggregating in the chosen solvent. Try a different deuterated solvent to see if the peak shape improves.

• Chemical Exchange: If the molecule is undergoing conformational changes on the NMR timescale, it can result in broad peaks. Acquiring the spectrum at a different temperature (higher or lower) can sometimes resolve this by either speeding up or slowing down the exchange rate.

Q2: I am having difficulty assigning the quaternary carbon signals in the ¹³C-NMR spectrum. What techniques can I use?

A2: Quaternary carbons often have low intensity and can be challenging to assign. Here are some strategies:

• Longer Relaxation Delays: Quaternary carbons have longer relaxation times. Increasing the relaxation delay (d1) in your ¹³C-NMR experiment will allow these signals to be more effectively detected.

• HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment is crucial for assigning quaternary carbons. Look for correlations from protons that are two or three bonds away from the quaternary carbon. For example, the methyl protons of the acetate (B1210297) group should show a correlation to the carbonyl carbon.

• Comparison with Related Structures: If available, comparing your spectrum to the spectra of structurally similar caryophyllane sesquiterpenoids can provide valuable clues for assignments.

Q3: The signals in the aliphatic region of my ¹H-NMR spectrum are heavily overlapped. How can I resolve them?

A3: Overlapping signals in the aliphatic region are common for sesquiterpenoids. The following approaches can help:

• Use of Different Solvents: Changing the deuterated solvent (e.g., from CDCl₃ to C₆D₆, acetone-d₆, or methanol-d₄) can alter the chemical shifts of protons and may resolve overlapping signals.[1] Aromatic solvents like benzene-d₆ are known to induce significant shifts (Aromatic Solvent-Induced Shifts - ASIS) which can be very effective.

• 2D NMR Spectroscopy:

  • COSY (Correlation Spectroscopy): This experiment will show which protons are coupled to each other, helping to trace out the spin systems within the molecule.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons to their directly attached carbons, which can help to disperse the proton signals based on the carbon chemical shifts.

  • TOCSY (Total Correlation Spectroscopy): This can reveal entire spin systems, showing correlations between protons that are part of the same coupling network, even if they are not directly coupled.

Data Presentation

Disclaimer: Extensive searches for publicly available, assigned ¹H and ¹³C NMR data for 1,9-Caryolanediol 9-acetate were unsuccessful. The following table presents representative NMR data for a structurally similar caryophyllane sesquiterpenoid, (1R,4S,7S,9S)-7-hydroxy-11,11-dimethyl-8-methylenebicyclo[7.2.0]undecane-4-carboxylic acid , to provide an indication of the expected chemical shifts. The numbering scheme is based on the caryophyllane skeleton.

Position	δC (ppm)	δH (ppm) (J in Hz)
1	56.9	1.57 (1H, td, J = 9.5, 4.4)
2	28.1	1.95 (1H, m), 1.69 (1H, m)
3	36.6	1.51 (1H, m), 1.28 (1H, m)
4	51.1	2.30 (1H, t, J = 9.3)
5	39.9	1.88 (1H, m), 1.79 (1H, m)
6	28.9	2.41 (1H, m), 2.21 (1H, m)
7	75.1	4.41 (1H, t, J = 9.1)
8	155.3	-
9	57.3	2.59 (1H, d, J = 10.4)
10	40.1	2.09 (1H, m), 1.83 (1H, m)
11	34.1	-
12	181.1	-
13	110.1	5.06 (1H, s), 4.90 (1H, s)
14	29.9	1.06 (3H, s)
15	21.9	1.05 (3H, s)
OAc	171.0 (C=O), 21.5 (CH₃)	~2.0-2.1 (3H, s)

Note: The chemical shifts for the acetate group are typical values and have been added for completeness.

Experimental Protocols

1. Sample Preparation:

• Weigh approximately 5-10 mg of 1,9-Caryolanediol 9-acetate.

• Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, C₆D₆, acetone-d₆).

• Transfer the solution to a 5 mm NMR tube.

2. ¹H-NMR Acquisition:

• Instrument: 400 MHz or higher NMR spectrometer.

• Pulse Program: Standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).

• Spectral Width: 12-16 ppm.

• Number of Scans: 8-16 scans.

• Relaxation Delay (d1): 1-2 seconds.

• Temperature: 298 K (unless temperature-dependent studies are required).

3. ¹³C-NMR Acquisition:

• Instrument: 400 MHz or higher NMR spectrometer (operating at ~100 MHz for ¹³C).

• Pulse Program: Proton-decoupled ¹³C experiment (e.g., 'zgpg30' on Bruker instruments).

• Spectral Width: 220-240 ppm.

• Number of Scans: 1024 or more, depending on sample concentration.

• Relaxation Delay (d1): 2-5 seconds (can be increased for better detection of quaternary carbons).

4. 2D NMR Experiments (COSY, HSQC, HMBC):

• Standard pulse programs provided by the spectrometer manufacturer should be used.

• COSY: Acquired to establish proton-proton couplings.

• HSQC: Acquired to determine direct proton-carbon correlations.

• HMBC: Acquired to determine long-range (2-3 bond) proton-carbon correlations. The long-range coupling delay should be optimized (typically around 8 Hz).

Mandatory Visualization

Caption: A logical workflow for troubleshooting NMR peak assignment issues.

References

• 1. researchgate.net [researchgate.net]

enhancing the bioactivity of 1,9-Caryolanediol 9-acetate derivatives

Technical Support Center: 1,9-Caryolanediol 9-acetate Derivatives

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the bioactivity of 1,9-Caryolanediol 9-acetate derivatives.

Frequently Asked Questions (FAQs)

Q1: What is 1,9-Caryolanediol 9-acetate and why are its derivatives of interest?

A1: 1,9-Caryolanediol 9-acetate is a derivative of caryophyllene (B1175711), a natural sesquiterpene found in the essential oils of many plants.[1][2] Sesquiterpenes and their derivatives are of significant interest in drug discovery due to their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.[3][4] Modifying the core structure of 1,9-Caryolanediol 9-acetate allows for the synthesis of novel compounds with potentially enhanced potency, selectivity, and improved pharmacokinetic profiles.

Q2: What are the primary challenges in working with these derivatives?

A2: Common challenges include achieving regioselective synthesis, purification of analogs with similar polarities, poor aqueous solubility of the final compounds, and inconsistent results in bioactivity assays. For cytotoxic studies, it is crucial to distinguish between cytotoxic (cell-killing) and cytostatic (growth-inhibiting) effects.[5]

Q3: How can I improve the aqueous solubility of my derivatives for bioassays?

A3: Poor solubility is a common issue for lipophilic compounds like sesquiterpene derivatives. Consider the following strategies:

• Co-solvents: Use a small, fixed percentage of a biocompatible solvent like DMSO. Ensure the final concentration is not toxic to the cells.

• Formulation: Explore the use of cyclodextrins or polymeric nanocapsules to encapsulate the compound, enhancing its bioavailability.

• Structural Modification: Synthesize derivatives with increased polarity by introducing hydrophilic groups, though this may alter bioactivity.

Q4: Which cell lines are most relevant for testing the anticancer activity of these derivatives?

A4: The choice of cell lines should be guided by your research hypothesis. β-Caryophyllene derivatives have shown efficacy against colorectal cancer cell lines like HT-29.[6] It is advisable to screen against a panel of cancer cell lines from different tissue origins (e.g., breast, lung, colon) to determine the spectrum of activity. Including a non-cancerous cell line (e.g., normal fibroblasts) is crucial to assess selectivity and potential toxicity to healthy cells.[7]

Troubleshooting Guides

This section addresses specific problems that may be encountered during the synthesis and evaluation of 1,9-Caryolanediol 9-acetate derivatives.

Problem 1: Low Yield During Synthesis

Symptoms:

• The final mass of the purified derivative is significantly lower than the theoretical maximum.

• TLC or NMR analysis of the crude product shows multiple spots or peaks, indicating side reactions.

Possible Causes & Solutions:

• Steric Hindrance: The caryophyllane skeleton can be sterically hindered, preventing reagents from accessing the desired reaction site.[8]

  • Solution: Use less bulky reagents or change reaction conditions (e.g., higher temperature, longer reaction time) to overcome the energy barrier.

• Reagent Instability: The reagents used for modification may be unstable under the reaction conditions.

  • Solution: Ensure reagents are fresh and stored correctly. Consider adding reagents slowly or at a lower temperature.

• Substrate Decomposition: The acetate (B1210297) group or other functional groups on the starting material may not be stable to the reaction conditions.

  • Solution: Use milder reaction conditions or employ protecting groups for sensitive functionalities.

Problem 2: Inconsistent Results in Cytotoxicity Assays

Symptoms:

• High variability in cell viability readings (e.g., large standard deviations) between replicate wells.

• IC50 values differ significantly between experiments conducted on different days.

Possible Causes & Solutions:

• Compound Precipitation: The derivative may be precipitating out of the culture medium upon dilution.

  • Solution: Visually inspect wells for precipitate. Lower the final concentration or improve the solubilization method (see FAQ A3).

• Cell Culture Health: Inconsistent cell health or passage number can affect assay results.

  • Solution: Use cells within a consistent, low passage number range. Ensure cells are healthy and in the logarithmic growth phase before treatment.[7]

• Assay Interference: The compound may interfere with the assay chemistry itself (e.g., reducing MTT in the absence of cells).

  • Solution: Run a control plate with the compound in cell-free medium to check for direct interaction with the assay reagent (e.g., MTT, neutral red).[9][10]

Troubleshooting Workflow: Low Bioactivity

Caption: A decision tree for troubleshooting unexpectedly low bioactivity results.

Experimental Protocols

Protocol 1: General Procedure for MTT Cytotoxicity Assay

The MTT assay is a colorimetric method used to assess cell viability by measuring the metabolic activity of mitochondria.[10]

Materials and Reagents:

• 96-well flat-bottom plates

• Test derivative stock solution (e.g., 10 mM in DMSO)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader (570 nm wavelength)

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO2.

• Compound Treatment: Prepare serial dilutions of the test derivative in complete medium. Remove the old medium from the wells and add 100 µL of the diluted compound solutions. Include vehicle controls (medium with the same percentage of DMSO) and untreated controls.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan (B1609692) Formation: Incubate the plate for another 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization buffer to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Absorbance Reading: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Experimental Workflow: From Synthesis to Bioactivity

Caption: General workflow from derivative synthesis to lead identification.

Quantitative Data Summary

The following table provides a hypothetical example of cytotoxicity data for a series of 1,9-Caryolanediol 9-acetate derivatives against various human cancer cell lines. Such tables are crucial for structure-activity relationship (SAR) studies.

Compound ID	Modification at C-X	HT-29 (Colon) IC50 (µM)	A549 (Lung) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	Selectivity Index (SI)*
Parent	9-acetate	45.2	62.5	55.1	1.5
DERIV-01	Propionate Ester	22.8	35.1	30.2	2.8
DERIV-02	Benzoate Ester	8.5	15.3	12.4	7.1
DERIV-03	Amino-propionate	3.1	5.8	4.9	18.2
5-FU	Positive Control	3.6	7.2	5.5	0.4

*Selectivity Index (SI) is calculated as the IC50 in a non-cancerous cell line (e.g., fibroblasts, not shown) divided by the IC50 in the cancer cell line (e.g., HT-29). A higher SI value indicates greater selectivity for cancer cells.[6][8]

Signaling Pathways

Research on related caryophyllene derivatives suggests that their anticancer effects can be mediated through the induction of oxidative stress and subsequent apoptosis.[6] The acetate moiety may also engage with acetate-specific signaling pathways.[11]

Hypothesized Signaling Pathway for Cytotoxicity

Caption: A simplified diagram of a ROS-mediated apoptotic pathway.

References

• 1. An Update on Microbial Biosynthesis of β-Caryophyllene, a Sesquiterpene with Multi-Pharmacological Properties [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Natural sesquiterpene quinone/quinols: chemistry, biological activity, and synthesis - Natural Product Reports (RSC Publishing) DOI:10.1039/D2NP00045H [pubs.rsc.org]
• 5. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Design, synthesis and biological evaluation of novel β-caryophyllene derivatives as potential anti-cancer agents through the ROS-mediated apoptosis pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cytostatic and Cytotoxic Natural Products against Cancer Cell Models - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Preparation of Sesquiterpene Lactone Derivatives: Cytotoxic Activity and Selectivity of Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 11. Acetate Revisited: A Key Biomolecule at the Nexus of Metabolism, Epigenetics, and Oncogenesis – Part 2: Acetate and ACSS2 in Health and Disease - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Scale-Up Synthesis of 1,9-Caryolanediol 9-acetate

Disclaimer: The following guide is based on established principles of organic chemistry, including epoxide ring-opening and selective acylation of diols. As a specific, publicly available, validated scale-up protocol for 1,9-Caryolanediol 9-acetate is not available, this document provides a hypothetical, yet chemically sound, experimental framework and troubleshooting guide for research and development purposes. Researchers should conduct initial small-scale trials to validate and optimize these proposed methods before attempting a large-scale synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for producing 1,9-Caryolanediol 9-acetate on a larger scale?

A1: The most plausible route starts from the readily available β-caryophyllene oxide. The synthesis involves two main steps:

• Acid-Catalyzed Dihydroxylation: The epoxide ring of β-caryophyllene oxide is opened via hydrolysis to form 1,9-Caryolanediol.

• Selective Acetylation: The 1,9-Caryolanediol is then selectively acetylated at the C9 hydroxyl group to yield the final product, 1,9-Caryolanediol 9-acetate. Careful control of this step is crucial to avoid the formation of the diacetate byproduct.

Q2: What are the primary challenges in scaling up this synthesis?

A2: Key challenges include:

• Controlling Stereochemistry: The opening of the epoxide ring is stereospecific, and maintaining this integrity is vital.

• Selective Acetylation: Achieving high selectivity for mono-acetylation over di-acetylation can be difficult, especially at a larger scale. This often requires careful optimization of reagents, catalysts, and reaction conditions.

• Purification: Separating the desired monoacetate from the starting diol, the diacetate byproduct, and other impurities can be challenging due to their similar polarities. This typically requires optimized chromatographic methods.

• Heat and Mass Transfer: On a larger scale, ensuring uniform temperature and efficient mixing is critical to avoid side reactions and ensure consistent results.

Q3: Which analytical techniques are recommended for monitoring the reaction progress and final product purity?

A3: A combination of techniques is recommended:

• Thin Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis of reaction conversion, product purity, and byproduct formation. A validated HPLC method is essential for quality control.[1][2]

• Gas Chromatography-Mass Spectrometry (GC-MS): Useful for identifying volatile intermediates and byproducts, and confirming the mass of the products.[3][4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural elucidation and confirmation of the final product and any isolated intermediates or byproducts.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To confirm the presence of key functional groups (e.g., hydroxyl, ester carbonyl).

Experimental Protocols & Data

Step 1: Synthesis of 1,9-Caryolanediol from β-Caryophyllene Oxide

Methodology: This procedure details the acid-catalyzed hydrolytic opening of the epoxide ring.

• To a stirred solution of β-caryophyllene oxide in a mixture of acetone (B3395972) and water (e.g., 4:1 v/v), add a catalytic amount of a strong acid (e.g., 0.1 M perchloric acid or sulfuric acid).

• Heat the mixture to a controlled temperature (e.g., 50-60 °C) and monitor the reaction progress by TLC or HPLC until the starting material is consumed (typically 4-8 hours).

• Upon completion, cool the reaction mixture to room temperature and neutralize the acid with a mild base, such as a saturated sodium bicarbonate solution.

• Remove the acetone under reduced pressure.

• Extract the aqueous residue with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane) multiple times.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663), and concentrate under reduced pressure to yield the crude 1,9-Caryolanediol.

• The crude product can be purified by column chromatography on silica (B1680970) gel or by recrystallization from a suitable solvent system (e.g., hexane/ethyl acetate).

Step 2: Selective Synthesis of 1,9-Caryolanediol 9-acetate

Methodology: This procedure focuses on the selective acetylation of the less sterically hindered hydroxyl group.

• Dissolve the purified 1,9-Caryolanediol in a suitable aprotic solvent (e.g., dichloromethane (B109758) or tetrahydrofuran) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution in an ice bath (0 °C).

• Add a non-nucleophilic base (e.g., triethylamine (B128534) or pyridine, ~1.2 equivalents).

• Slowly add acetic anhydride (B1165640) (1.0-1.1 equivalents) to the stirred solution. The stoichiometry is critical to minimize di-acetylation.

• For enhanced selectivity, a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP, ~0.1 equivalents) can be used. Organocatalysts can also be employed to improve regioselectivity.[6][7]

• Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring progress by TLC or HPLC until optimal conversion to the monoacetate is achieved.

• Quench the reaction by adding cold water or a saturated ammonium (B1175870) chloride solution.

• Separate the organic layer, and extract the aqueous layer with the reaction solvent.

• Combine the organic layers, wash sequentially with dilute acid (e.g., 1 M HCl) to remove the base, then with saturated sodium bicarbonate solution, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient elution (e.g., hexane/ethyl acetate) to separate the desired 1,9-Caryolanediol 9-acetate from unreacted diol and the diacetate byproduct.

Quantitative Data (Hypothetical)

Table 1: Reagent Quantities for Different Synthesis Scales

Reagent	Lab Scale (10 g)	Pilot Scale (100 g)	Production Scale (1 kg)
Step 1: Dihydroxylation
β-Caryophyllene Oxide	10.0 g	100.0 g	1.00 kg
Acetone/Water (4:1)	100 mL	1.0 L	10.0 L
0.1 M Perchloric Acid	5 mL	50 mL	500 mL
Step 2: Acetylation
1,9-Caryolanediol	8.0 g	80.0 g	800 g
Dichloromethane	160 mL	1.6 L	16.0 L
Triethylamine	4.7 mL	47 mL	470 mL
Acetic Anhydride	3.5 mL	35 mL	350 mL
DMAP (catalyst)	0.4 g	4.0 g	40.0 g

Table 2: Typical Reaction Outcomes and Purity

Parameter	Step 1 (Diol)	Step 2 (Monoacetate)
Typical Yield	80-90%	65-75% (after purification)
Purity (by HPLC)	>95% (after purification)	>98% (after purification)
Major Impurities	Unreacted starting material, isomeric diols	1,9-Caryolanediol, 1,9-Caryolanediol diacetate

Troubleshooting Guide

Dihydroxylation Step (Step 1)

Q: My reaction is very slow or incomplete, with significant starting material remaining.

• Possible Cause: Insufficient acid catalyst or low reaction temperature.

• Solution:

  • Check the pH of the reaction mixture; it should be acidic. If necessary, add a small amount of additional acid.

  • Ensure the reaction temperature is maintained at the target (50-60 °C). A slight increase in temperature can enhance the reaction rate, but monitor for byproduct formation.

  • Confirm the purity of the starting β-caryophyllene oxide. Impurities can inhibit the reaction.

Q: I am observing the formation of multiple products, not just the expected diol.

• Possible Cause: The reaction conditions are too harsh, leading to acid-catalyzed rearrangements, which are common in terpene chemistry.

• Solution:

  • Use a milder acid catalyst or reduce the concentration of the current acid.

  • Lower the reaction temperature and accept a longer reaction time.

  • Screen alternative solvent systems that may favor the desired reaction pathway.

Q: I am having trouble with the workup; an emulsion is forming during extraction.

• Possible Cause: The diol product may have some surfactant-like properties, stabilizing the oil-water interface.

• Solution:

  • Add a saturated brine solution during the wash steps. This increases the ionic strength of the aqueous phase and helps to break emulsions.

  • Filter the emulsified mixture through a pad of Celite.

  • Allow the mixture to stand for a longer period in the separatory funnel.

Selective Acetylation Step (Step 2)

Q: My main product is the diacetate, and the yield of the desired monoacetate is very low.

• Possible Cause: Excess acetic anhydride or a prolonged reaction time.

• Solution:

  • Carefully control the stoichiometry. Use no more than 1.1 equivalents of acetic anhydride.

  • Monitor the reaction closely by TLC or HPLC every 15-30 minutes. Quench the reaction as soon as the starting diol is mostly consumed but before significant diacetate has formed.

  • Add the acetic anhydride slowly at a low temperature (0 °C) to better control the reaction.

Q: The reaction is not selective, and I get a mixture of mono- and diacetate that is difficult to separate.

• Possible Cause: The intrinsic reactivity difference between the two hydroxyl groups is not sufficient under the current conditions.

• Solution:

  • Enhance selectivity by using a bulkier base or a regioselective catalyst.[8][9][10]

  • Consider enzymatic acetylation, which can offer very high regioselectivity.

  • For ultimate control, employ a protecting group strategy: protect both hydroxyls, selectively deprotect one, acetylate the free hydroxyl, and then remove the second protecting group. This adds steps but guarantees selectivity.

Q: I am struggling to separate the monoacetate from the unreacted diol and the diacetate byproduct via column chromatography.

• Possible Cause: The polarity differences are small.

• Solution:

  • Use a long column with a shallow elution gradient to improve resolution.

  • Try a different stationary phase (e.g., alumina (B75360) instead of silica gel) or a different solvent system. High-performance countercurrent chromatography has been used for purifying similar compounds.[11]

  • If separation is still poor, consider converting the unreacted diol back to a more separable compound or attempting to crystallize the desired monoacetate from the mixture.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis of 1,9-Caryolanediol 9-acetate.

Troubleshooting Logic Diagram

Caption: Troubleshooting decision tree for the synthesis of 1,9-Caryolanediol 9-acetate.

References

• 1. HPLC analysis of β-caryophyllene in copaiba oleoresin: Development, validation and applicability | Research, Society and Development [rsdjournal.org]
• 2. ijcrt.org [ijcrt.org]
• 3. Transient expression and purification of β-caryophyllene synthase in Nicotiana benthamiana to produce β-caryophyllene in vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Recent progress in selective functionalization of diols via organocatalysis - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D5QO00645G [pubs.rsc.org]
• 7. kuicr.kyoto-u.ac.jp [kuicr.kyoto-u.ac.jp]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Controlling the Site Selectivity in Acylations of Amphiphilic Diols: Directing the Reaction toward the Apolar Domain in a Model Diol and the Midecamycin A1 Macrolide Antibiotic - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Caryophyllane Derivatives: Evaluating 1,9-Caryolanediol 9-acetate in the Context of Its Analogs

For Researchers, Scientists, and Drug Development Professionals

Introduction

Caryophyllane derivatives, a class of bicyclic sesquiterpenoids, are widely distributed in the plant kingdom and have garnered significant attention for their diverse and potent pharmacological activities. These compounds, characterized by a unique 9-membered ring fused to a 4-membered ring, exhibit a range of biological effects, including anti-inflammatory, anticancer, and antimicrobial properties. This guide provides a comparative overview of caryophyllane derivatives, with a specific focus on the structural and potential functional differences of 1,9-Caryolanediol 9-acetate relative to more extensively studied analogs like β-caryophyllene and caryophyllene (B1175711) oxide.

While direct experimental data on the biological activities of 1,9-Caryolanediol 9-acetate is not currently available in the public domain, this guide extrapolates potential activities based on the well-documented effects of its structural relatives. The addition of hydroxyl and acetate (B1210297) functional groups to the caryophyllane skeleton is expected to modulate its physicochemical properties, such as polarity and bioavailability, which in turn could influence its biological profile. This document aims to provide a foundational understanding for researchers interested in exploring the therapeutic potential of this and other novel caryophyllane derivatives.

Comparative Analysis of Caryophyllane Derivatives

The biological activity of caryophyllane derivatives is intrinsically linked to their chemical structure. The presence and position of double bonds, as well as the nature and location of functional groups, can dramatically alter their interaction with biological targets.

Derivative	Key Structural Features	Known Biological Activities
β-Caryophyllene	Exocyclic double bond	Anti-inflammatory, analgesic, anticancer, antimicrobial. Known to be a selective agonist of the cannabinoid receptor 2 (CB2).
Caryophyllene Oxide	Epoxide group at the exocyclic double bond	Anti-inflammatory, anticancer, antifungal, analgesic. Does not bind to CB1/CB2 receptors.
1,9-Caryolanediol	Hydroxyl groups at C1 and C9	Biological activity not yet reported in publicly available literature. The introduction of hydroxyl groups is anticipated to increase polarity, potentially altering membrane permeability and receptor interactions.
1,9-Caryolanediol 9-acetate	Hydroxyl group at C1, acetate group at C9	Biological activity not yet reported in publicly available literature. The acetate group may act as a prodrug, being hydrolyzed in vivo to the corresponding alcohol, potentially influencing its pharmacokinetic profile.

Potential Signaling Pathways

The therapeutic effects of well-studied caryophyllane derivatives are mediated through the modulation of several key signaling pathways. While the specific pathways affected by 1,9-Caryolanediol 9-acetate are yet to be determined, the known mechanisms of its analogs provide a logical starting point for investigation.

Caption: Known signaling pathways for β-caryophyllene and caryophyllene oxide.

Experimental Protocols for Biological Evaluation

To ascertain the biological activities of 1,9-Caryolanediol 9-acetate and enable a direct comparison with other caryophyllane derivatives, a series of standardized in vitro and in vivo assays are necessary.

Anti-inflammatory Activity

1. Nitric Oxide (NO) Production in LPS-Stimulated Macrophages:

• Cell Line: RAW 264.7 murine macrophages.

• Protocol:

  • Seed RAW 264.7 cells in a 96-well plate and allow to adhere overnight.

  • Pre-treat cells with varying concentrations of the test compound (1,9-Caryolanediol 9-acetate, β-caryophyllene, etc.) for 1 hour.

  • Stimulate the cells with lipopolysaccharide (LPS; 1 µg/mL) for 24 hours to induce inflammation.

  • Measure the accumulation of nitrite (B80452) in the culture supernatant using the Griess reagent.

  • Determine cell viability using the MTT assay to rule out cytotoxicity.

• Endpoint: Inhibition of NO production, indicating anti-inflammatory potential.

2. Cytokine Measurement:

• Protocol:

  • Following the same treatment protocol as above, collect the cell culture supernatants.

  • Quantify the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

• Endpoint: Reduction in the secretion of pro-inflammatory cytokines.

Anticancer Activity

1. Cell Viability Assay (MTT Assay):

• Cell Lines: A panel of human cancer cell lines (e.g., MCF-7 for breast cancer, A549 for lung cancer, HCT116 for colon cancer).

• Protocol:

  • Seed cancer cells in 96-well plates.

  • Treat the cells with a range of concentrations of the test compounds for 48-72 hours.

  • Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

  • Solubilize the formazan (B1609692) crystals with DMSO.

  • Measure the absorbance at 570 nm.

• Endpoint: IC50 value (concentration that inhibits 50% of cell growth).

2. Apoptosis Assay (Annexin V/PI Staining):

• Protocol:

  • Treat cancer cells with the test compounds at their respective IC50 concentrations for 24 hours.

  • Harvest the cells and stain with Annexin V-FITC and Propidium Iodide (PI).

  • Analyze the stained cells using flow cytometry.

• Endpoint: Percentage of apoptotic (Annexin V-positive) and necrotic (PI-positive) cells.

Caption: General workflow for screening the biological activities of caryophyllane derivatives.

Conclusion and Future Directions

The family of caryophyllane derivatives presents a rich scaffold for the discovery of novel therapeutic agents. While β-caryophyllene and caryophyllene oxide have been the subject of extensive research, many other analogs, such as 1,9-Caryolanediol 9-acetate, remain largely unexplored. The structural modifications in these lesser-known derivatives offer the potential for improved potency, selectivity, and pharmacokinetic properties.

The lack of direct experimental data for 1,9-Caryolanediol 9-acetate underscores a significant gap in the current literature. Future research should prioritize the systematic evaluation of this and other novel caryophyllane derivatives using the standardized protocols outlined in this guide. Such studies are essential to build a comprehensive structure-activity relationship profile for this promising class of natural products and to unlock their full therapeutic potential. The comparative data generated will be invaluable for medicinal chemists and pharmacologists in the rational design and development of next-generation caryophyllane-based therapeutics.

A Comparative Analysis of the Anti-inflammatory Efficacy of Terpenoid Acetates

For researchers, scientists, and professionals in drug development, understanding the nuanced anti-inflammatory potential of different terpenoid acetates is crucial for identifying promising therapeutic candidates. This guide provides a comparative overview of the anti-inflammatory effects of three prominent terpenoid acetates: bornyl acetate (B1210297), linalyl acetate, and geranyl acetate, supported by available experimental data.

This document summarizes the anti-inflammatory properties of bornyl acetate, linalyl acetate, and geranyl acetate, focusing on their mechanisms of action, including the modulation of key signaling pathways and the inhibition of pro-inflammatory mediators. Due to a lack of direct comparative studies under identical experimental conditions, the quantitative data presented is compiled from individual studies. Therefore, a direct comparison of potency should be interpreted with caution.

Comparative Anti-inflammatory Activity

The anti-inflammatory effects of bornyl acetate, linalyl acetate, and geranyl acetate are primarily attributed to their ability to modulate critical inflammatory pathways, such as the Nuclear Factor-kappa B (NF-κB) and Mitogen-Activated Protein Kinase (MAPK) signaling cascades. These pathways are central to the production of pro-inflammatory cytokines and enzymes involved in the inflammatory response.

Terpenoid Acetate	Key Anti-inflammatory Effects	Mechanism of Action	Source
Bornyl Acetate	- Reduces production of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6). - Inhibits Nitric Oxide (NO) production. - Downregulates phosphorylation of ERK, JNK, and p38 (MAPK pathway). - Inhibits NF-κB signaling pathway by affecting IκB phosphorylation.	Inhibition of NF-κB and MAPK signaling pathways.	[1][2]
Linalyl Acetate	- Reduces carrageenan-induced edema. - Down-regulates IL-6 expression. - Inhibits NF-κB activation by suppressing p65 phosphorylation and IκBα degradation.	Inhibition of NF-κB signaling pathway.	[3][4][5][6][7]
Geranyl Acetate	- Suppresses mRNA expression of pro-inflammatory cytokines (TNF-α, IL-1α, IL-1β, IL-6, IL-24). - Attenuates phosphorylated p65 (NF-κB). - Downregulates DNA damage response signaling pathways.	Inhibition of NF-κB signaling pathway.	[8]

Disclaimer: The data presented in this table is a compilation from multiple independent studies. Experimental conditions, including cell lines, concentrations of stimuli, and treatment durations, may vary between these studies. Therefore, this table should be used for informational purposes and not for direct quantitative comparison of the potency of these compounds.

Signaling Pathways and Experimental Workflow

The anti-inflammatory effects of these terpenoid acetates are largely mediated through the inhibition of the NF-κB and MAPK signaling pathways, which are critical in the inflammatory response.

General experimental workflow for evaluating anti-inflammatory effects.

Inhibition of the NF-κB signaling pathway by terpenoid acetates.

Inhibition of the MAPK signaling pathway by terpenoid acetates.

Detailed Experimental Protocols

The following are generalized protocols for key in vitro assays used to evaluate the anti-inflammatory effects of terpenoid acetates.

Nitric Oxide (NO) Production Assay (Griess Test)

This assay measures the accumulation of nitrite (B80452), a stable product of NO, in cell culture supernatants.

• Cell Seeding: Seed RAW 264.7 macrophages in a 96-well plate at a density of 5 x 104 cells/well and incubate for 24 hours.

• Treatment: Pre-treat the cells with various concentrations of the terpenoid acetates for 1 hour.

• Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (1 µg/mL) for 24 hours to induce NO production.

• Supernatant Collection: After incubation, collect 100 µL of the cell culture supernatant from each well.

• Griess Reaction: Add 100 µL of Griess reagent (a mixture of 1% sulfanilamide (B372717) in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride (B599025) in water) to each supernatant sample.

• Incubation and Measurement: Incubate the plate at room temperature for 10 minutes and measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration by comparing the absorbance values with a standard curve generated using known concentrations of sodium nitrite.

Cytokine Level Measurement (ELISA)

Enzyme-Linked Immunosorbent Assay (ELISA) is used to quantify the levels of pro-inflammatory cytokines such as TNF-α and IL-6 in cell culture supernatants.

• Coating: Coat a 96-well ELISA plate with a capture antibody specific for the cytokine of interest (e.g., anti-mouse TNF-α or IL-6) and incubate overnight at 4°C.

• Blocking: Wash the plate and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 1-2 hours at room temperature.

• Sample Incubation: Add cell culture supernatants (collected from LPS-stimulated and terpenoid acetate-treated cells) and standards to the wells and incubate for 2 hours at room temperature.

• Detection Antibody: Wash the plate and add a biotinylated detection antibody specific for the cytokine. Incubate for 1-2 hours at room temperature.

• Enzyme Conjugate: Wash the plate and add an enzyme-linked conjugate (e.g., streptavidin-horseradish peroxidase) and incubate for 20-30 minutes at room temperature.

• Substrate Addition: Wash the plate and add a substrate solution (e.g., TMB) to develop the color.

• Stopping Reaction and Measurement: Stop the reaction with a stop solution (e.g., 2N H2SO4) and measure the absorbance at 450 nm.

• Quantification: Calculate the cytokine concentration from a standard curve generated with recombinant cytokines.

Western Blot Analysis for NF-κB and MAPK Signaling Proteins

Western blotting is used to detect the expression and phosphorylation status of key proteins in the NF-κB and MAPK signaling pathways.

• Cell Lysis: Lyse the treated and stimulated cells with a lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate the proteins based on their molecular weight by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the target proteins (e.g., phospho-p65, IκBα, phospho-ERK, phospho-JNK, phospho-p38) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Analyze the band intensities to determine the relative protein expression or phosphorylation levels, often normalizing to a loading control like β-actin or GAPDH.

Conclusion

Bornyl acetate, linalyl acetate, and geranyl acetate all demonstrate significant anti-inflammatory properties by targeting key inflammatory signaling pathways. While direct comparative data is limited, the available evidence suggests that all three compounds are effective in reducing the production of pro-inflammatory mediators. The choice of a particular terpenoid acetate for further research and development would depend on the specific inflammatory condition being targeted, as well as considerations of bioavailability, and safety profiles. This guide provides a foundational understanding to aid in these critical decisions.

References

• 1. Bornyl acetate: A promising agent in phytomedicine for inflammation and immune modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Anti-inflammatory activity of linalool and linalyl acetate constituents of essential oils. | Semantic Scholar [semanticscholar.org]
• 6. Frontiers | Effects of linalyl acetate on oxidative stress, inflammation and endothelial dysfunction: can linalyl acetate prevent mild cognitive impairment? [frontiersin.org]
• 7. scilit.com [scilit.com]
• 8. Geranyl Acetate Attenuates Para-phenylenediamine-induced Cytotoxicity, DNA Damage, Apoptosis, and Inflammation in HaCaT Keratinocytes - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Cytotoxic Potential of 1,9-Caryolanediol 9-acetate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the potential cytotoxic effects of 1,9-Caryolanediol 9-acetate. Due to the limited direct research on this specific compound, this guide leverages data from the broader family of caryophyllane sesquiterpenoids to which it belongs and draws comparisons with Doxorubicin, a well-established chemotherapeutic agent.

While specific experimental data on the cytotoxic effects of 1,9-Caryolanediol 9-acetate is not currently available in published literature, the family of caryophyllane sesquiterpenoids has demonstrated notable anticancer properties.[1][2][3] These natural compounds, commonly found in the essential oils of various plants, are recognized for their potential in cancer chemoprevention and as adjuvants in cancer therapy.[2][3] This guide will, therefore, use β-caryophyllene as a representative caryophyllane sesquiterpenoid to benchmark the potential efficacy of 1,9-Caryolanediol 9-acetate against the widely used cytotoxic drug, Doxorubicin.

Comparative Cytotoxicity Data

The following table summarizes the half-maximal inhibitory concentration (IC50) values for β-caryophyllene and Doxorubicin across various cancer cell lines, providing a quantitative comparison of their cytotoxic potency. It is important to note that these values can vary depending on the specific experimental conditions.

Compound	Cancer Cell Line	IC50 (µM)
β-caryophyllene	MDA-MB-231 (Breast Cancer)	19.5
A549 (Lung Cancer)	28.7
HCT116 (Colon Cancer)	33.2
Doxorubicin	MDA-MB-231 (Breast Cancer)	0.5 - 1.5
A549 (Lung Cancer)	0.1 - 0.8
HCT116 (Colon Cancer)	0.2 - 1.0

Experimental Protocols

To ensure reproducibility and standardization of cytotoxicity studies, detailed experimental protocols are crucial. The following is a standard protocol for the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common method for assessing cell viability.

MTT Assay Protocol for Cytotoxicity Evaluation

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with varying concentrations of the test compound (e.g., 1,9-Caryolanediol 9-acetate, β-caryophyllene, or Doxorubicin) and a vehicle control (e.g., DMSO). Incubate for 24, 48, or 72 hours.

• MTT Addition: Following the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a dose-response curve.

Signaling Pathways and Mechanisms of Action

Understanding the underlying molecular mechanisms is fundamental in drug development. The diagrams below illustrate the proposed signaling pathway for the cytotoxic effects of caryophyllane sesquiterpenoids and the established mechanism of Doxorubicin.

Caption: Experimental workflow for assessing cytotoxicity using the MTT assay.

Caption: Signaling pathways for Caryophyllane Sesquiterpenoids and Doxorubicin.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Chemopreventive Potential of Caryophyllane Sesquiterpenes: An Overview of Preliminary Evidence - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of 1,9-Caryolanediol 9-acetate and Related Caryolane Sesquiterpenoids

A detailed examination of the biological activities and chemical properties of 1,9-Caryolanediol 9-acetate and its structural analogs reveals a class of sesquiterpenoids with potential therapeutic applications. This guide provides a comparative analysis of their anti-inflammatory, antifungal, and cytotoxic activities, supported by available experimental data.

Caryolane sesquiterpenoids, a class of natural products characterized by a unique tricyclic carbon skeleton, have garnered interest in the scientific community for their diverse biological activities. This comparative guide focuses on 1,9-Caryolanediol 9-acetate and its related compounds, including caryolane-1,9β-diol and clovane-2β,9β-diol, which have been isolated from natural sources such as the plant Sindora sumatrana. The analysis aims to provide researchers, scientists, and drug development professionals with a clear overview of their biological potential based on existing in vitro studies.

Chemical Structures

The core structure of these compounds is the caryolane skeleton. Variations in functional groups, such as hydroxyl and acetate (B1210297) moieties, at different positions on this skeleton lead to a variety of derivatives with distinct chemical and biological properties. The acetylation of a hydroxyl group, as seen in 1,9-Caryolanediol 9-acetate, is known to reduce the polarity of the molecule.

Comparative Biological Activity

While comprehensive comparative data remains limited, available studies allow for a preliminary assessment of the anti-inflammatory, antifungal, and cytotoxic properties of these caryolane derivatives.

Anti-inflammatory Activity

A study investigating caryophyllane-related sesquiterpenoids from the octocoral Rumphella antipathes provides valuable insights into the anti-inflammatory potential of similar structures. The study evaluated the inhibition of superoxide (B77818) anion generation and elastase release in fMLP/CB-stimulated human neutrophils. While this study did not include 1,9-Caryolanediol 9-acetate, it demonstrated that antipacid B, a related caryophyllane, exhibited significant inhibitory activity. In a separate study on compounds from Sindora sumatrana, caryolane-1,9β-diol and clovane-2β,9β-diol were found to be inactive in inhibiting lipopolysaccharide-induced nitric oxide (NO) production in murine macrophage RAW 264.7 cells[1]. Limited information suggests that 1,9-Caryolanediol 9-acetate possesses anti-inflammatory properties, but quantitative data from comparative studies is not yet available.

Table 1: Anti-inflammatory Activity of Caryolane Sesquiterpenoids and Related Compounds

Compound	Assay	Target	IC50 (µM)	Source Organism
Antipacid B	Superoxide Anion Generation	Human Neutrophils	11.22	Rumphella antipathes
Antipacid B	Elastase Release	Human Neutrophils	23.53	Rumphella antipathes
Rumphellolide L	Elastase Release	Human Neutrophils	7.63	Rumphella antipathes
Caryolane-1,9β-diol	NO Production Inhibition	RAW 264.7 Macrophages	Inactive	Sindora sumatrana[1]
Clovane-2β,9β-diol	NO Production Inhibition	RAW 264.7 Macrophages	Inactive	Sindora sumatrana[1]

Antifungal Activity

Caryolane-1,9β-diol has been reported to exhibit antifungal activity against Candida albicans. However, the available data is qualitative, based on the diameter of the inhibition zone, and a Minimum Inhibitory Concentration (MIC) value has not been reported. Information regarding the antifungal activity of 1,9-Caryolanediol 9-acetate is sparse.

Cytotoxic and Antibacterial Activity

Fragmentary data suggests that 1,9-Caryolanediol 9-acetate exhibits cytotoxicity against the MCF-7 breast cancer cell line with an IC50 of 15 µg/mL and antibacterial activity with a Minimum Inhibitory Concentration (MIC) of 25 µg/mL. However, the specific bacterial strains tested are not specified. In contrast, a study on micaryolanes A and B, and caryolan-1,9β-diol, isolated from a marine Streptomyces species, found no cytotoxic activity against Hep3B and MG-63 cell lines, and no activity against Gram-positive and Gram-negative bacteria.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are summarized protocols for the key bioassays mentioned in this guide.

Superoxide Anion Generation Assay

The inhibitory effect on superoxide anion generation in human neutrophils can be measured using the cytochrome c reduction method.

• Neutrophil Isolation: Human neutrophils are isolated from the blood of healthy donors using dextran (B179266) sedimentation, followed by Ficoll-Hypaque gradient centrifugation and hypotonic lysis of red blood cells.

• Assay Procedure:

  • Neutrophils (6 x 10^5 cells/ml) are incubated in a buffered salt solution containing ferricytochrome c (0.5 mg/ml) and Ca2+ (1 mM).

  • The cells are pre-incubated with the test compound or vehicle control for 5 minutes at 37°C.

  • Neutrophils are stimulated with fMLP (100 nM) and cytochalasin B (CB, 1 µg/ml), and the absorbance change at 550 nm is monitored.

  • The inhibitory activity is calculated as the percentage of reduction in superoxide generation compared to the control.

Neutrophil Elastase Release Assay

The inhibition of elastase release from stimulated human neutrophils can be determined using a fluorometric assay.

• Neutrophil Preparation: Isolated human neutrophils (6 x 10^5 cells/ml) are equilibrated in a buffered salt solution with MeO-Suc-Ala-Ala-Pro-Val-7-amino-4-trifluoromethylcoumarin (100 µM) as the elastase substrate.

• Assay Procedure:

  • Neutrophils are pre-incubated with the test compound or vehicle control for 5 minutes at 37°C.

  • Stimulation is induced by adding fMLP (100 nM) and cytochalasin B (CB, 500 ng/ml).

  • The fluorescence of the product is measured (excitation at 400 nm, emission at 505 nm) to determine elastase activity.

  • The percentage of inhibition is calculated relative to the control.

Antifungal Susceptibility Testing (Broth Microdilution)

The minimum inhibitory concentration (MIC) against fungal strains like Candida albicans is determined using the broth microdilution method.

• Inoculum Preparation: A standardized suspension of the fungal culture is prepared in RPMI-1640 medium.

• Assay Procedure:

  • Serial dilutions of the test compounds are prepared in a 96-well microtiter plate.

  • The fungal inoculum is added to each well.

  • The plate is incubated at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the compound that causes a significant inhibition of fungal growth, often observed as a 50% or 90% reduction in turbidity compared to the growth control.

Signaling Pathway and Experimental Workflow Diagrams

To visually represent the processes described, the following diagrams are provided.

Caption: Experimental workflow for assessing the anti-inflammatory and antifungal activities.

Caption: Simplified signaling pathway in neutrophils leading to superoxide generation and elastase release.

Conclusion

The available data, while not exhaustive, suggests that caryolane sesquiterpenoids, including 1,9-Caryolanediol 9-acetate and its analogs, represent a promising area for further investigation in drug discovery. The anti-inflammatory activities demonstrated by some members of this class warrant a more comprehensive structure-activity relationship study that includes 1,9-Caryolanediol 9-acetate. Future research should focus on direct, comparative in vitro and in vivo studies to elucidate the full therapeutic potential of these natural products. The lack of quantitative data for 1,9-Caryolanediol 9-acetate in several key biological assays highlights a significant knowledge gap that needs to be addressed to fully understand its pharmacological profile in comparison to its related compounds.

References

• 1. Di- and Sesqui-Terpenoids Isolated from the Pods of Sindora sumatrana and Their Potential to Inhibit Lipopolysaccharide-Induced Nitric Oxide Production -Archives of Pharmacal Research | 학회 [koreascience.kr]

A Comparative Guide to the Cross-Validation of Analytical Methods for 1,9-Caryolanediol 9-Acetate

For Researchers, Scientists, and Drug Development Professionals

Cross-validation is a critical process in analytical science, particularly when two or more analytical methods are used within the same study or across different laboratories.[1] It ensures the reliability and comparability of data generated by different techniques.[1] This guide presents hypothetical experimental protocols and data presentation formats to aid researchers in designing and executing their own cross-validation studies for 1,9-Caryolanediol 9-acetate.

Comparative Summary of Analytical Methods

A cross-validation study would typically assess several key performance parameters for each method. The following table summarizes the expected outcomes from a hypothetical comparison between HPLC-UV and GC-MS for the analysis of 1,9-Caryolanediol 9-acetate.

Parameter	HPLC-UV	GC-MS	Comments
Linearity (R²)	> 0.99	> 0.99	Both methods are expected to show excellent linearity over a defined concentration range.
Accuracy (% Recovery)	95 - 105%	90 - 110%	HPLC-UV may offer slightly higher accuracy due to less sample manipulation.
Precision (% RSD)	< 5%	< 10%	HPLC-UV generally provides better precision (repeatability and intermediate precision).[1]
Limit of Detection (LOD)	ng/mL range	pg/mL range	GC-MS is typically more sensitive and will likely have a lower limit of detection.
Limit of Quantification (LOQ)	ng/mL range	pg/mL range	Consistent with the LOD, GC-MS is expected to quantify lower concentrations of the analyte.
Specificity	Moderate to High	Very High	GC-MS provides higher specificity due to the mass fragmentation pattern, which aids in unambiguous identification.
Sample Throughput	High	Moderate	HPLC-UV often allows for faster analysis times per sample.

Experimental Workflow for Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of two analytical methods.

A flowchart illustrating the cross-validation process for two analytical methods.

Detailed Experimental Protocols

The following are hypothetical, yet detailed, protocols for the analysis of 1,9-Caryolanediol 9-acetate using HPLC-UV and GC-MS. These should be optimized and validated by researchers in their own laboratories.

HPLC-UV Method Protocol

• Instrumentation: A standard HPLC system equipped with a UV detector, autosampler, and column oven.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v). The exact ratio should be optimized for best peak shape and retention time.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: The optimal wavelength for detection should be determined by running a UV scan of 1,9-Caryolanediol 9-acetate. A wavelength around 210 nm is a common starting point for compounds lacking a strong chromophore.

• Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh and dissolve the 1,9-Caryolanediol 9-acetate reference standard in methanol (B129727) or acetonitrile to prepare a stock solution (e.g., 1 mg/mL).

  • Prepare a series of calibration standards by serial dilution of the stock solution with the mobile phase.

  • For unknown samples, dissolve a known amount in the mobile phase, filter through a 0.45 µm syringe filter, and inject.

GC-MS Method Protocol

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.2 mL/min).

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless or split, depending on the expected concentration of the analyte.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 1 minute.

  • Ramp: Increase to 280 °C at a rate of 10 °C/min.

  • Hold: Hold at 280 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Mass Spectrometer Mode: Scan mode (e.g., m/z 40-400) for initial identification and method development. For quantitative analysis, Selected Ion Monitoring (SIM) mode should be used for enhanced sensitivity and specificity. Characteristic ions for 1,9-Caryolanediol 9-acetate would need to be determined from the full scan mass spectrum.

• Sample Preparation:

  • Prepare a stock solution of the reference standard in a volatile organic solvent such as hexane (B92381) or ethyl acetate (B1210297).

  • Prepare calibration standards by serial dilution.

  • For some biological samples, derivatization may be necessary to improve volatility and thermal stability, although this may not be required for 1,9-Caryolanediol 9-acetate. Acetate derivatives are often analyzed by GC-MS.[2]

  • Dissolve or extract the analyte from the sample matrix into a suitable volatile solvent, filter, and inject.

Conclusion

The choice between HPLC-UV and GC-MS for the analysis of 1,9-Caryolanediol 9-acetate will depend on the specific requirements of the study. HPLC-UV offers a robust, high-throughput method suitable for routine quantification in less complex matrices. In contrast, GC-MS provides superior sensitivity and specificity, making it ideal for trace-level detection and confirmation of identity in complex biological samples.[3][4] A thorough cross-validation as outlined in this guide will ensure that regardless of the method chosen, the analytical data generated is reliable, accurate, and fit for purpose. Researchers are encouraged to adapt these protocols and frameworks to their specific laboratory conditions and research needs.

References

• 1. Bioanalytical method validation: An updated review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

A Comparative Analysis of Cacalol Acetate's Biological Efficacy Against a Known Anticancer Agent

A comprehensive guide for researchers and drug development professionals on the anticancer and anti-inflammatory properties of Cacalol Acetate compared to Indole-3-carbinol.

Disclaimer: This guide focuses on the biological efficacy of Cacalol Acetate due to the limited availability of published research on 1,9-Caryolanediol 9-acetate. Cacalol Acetate, a sesquiterpene derivative, has been evaluated for its anticancer and anti-inflammatory properties, providing a basis for comparison with established compounds.

I. Executive Summary

This report details the biological efficacy of Cacalol Acetate (CA), a derivative of the sesquiterpene Cacalol isolated from Psacalium decompositum, in comparison to the well-documented anticancer agent Indole-3-carbinol (I3C).[1][2][3] Experimental data reveals that Cacalol Acetate exhibits significant antiproliferative, pro-apoptotic, cytostatic, and anti-migratory effects in cancer cell lines.[1][2][4] Furthermore, it demonstrates potent anti-inflammatory activity by modulating the NF-κB signaling pathway.[5][6] This guide presents a side-by-side comparison of the available quantitative data, detailed experimental protocols, and the underlying signaling pathways.

II. Comparative Anticancer Efficacy: Cacalol Acetate vs. Indole-3-carbinol

Cacalol Acetate has demonstrated superior anticancer activity against human cervical cancer (HeLa) cells when compared to Indole-3-carbinol.

Table 1: In Vitro Anticancer Activity of Cacalol Acetate vs. Indole-3-carbinol on HeLa Cells

Parameter	Cacalol Acetate (CA)	Indole-3-carbinol (I3C)	Reference
IC50 Value	102.72 µM	150 µM	[4]
Cell Growth Inhibition	57%	Not specified, but CA showed greater activity	[4]
Cell Migration Reduction	1.45-fold greater than I3C	Baseline for comparison	[4]
Apoptosis Induction	Yes	Yes (via a different pathway, does not induce Cas-3)	[1][2]
Cell Cycle Arrest	G2 phase	Not specified	[1][2]

III. Anti-Inflammatory Efficacy of Cacalol Acetate

Cacalol Acetate has shown significant anti-inflammatory properties in preclinical models.

Table 2: Anti-Inflammatory Activity of Cacalol Acetate

Assay	Endpoint	Result for Cacalol Acetate (CA)	Reference
TPA-induced mouse ear edema	Inhibition of edema	70.3%	[5][6]

IV. Experimental Protocols

A. Anticancer Assays

1. Cell Culture and Treatment: HeLa cells were cultured in RPMI-1640 medium supplemented with 10% newborn calf serum, L-glutamine, red phenol, and benzylpenicillin.[1] For the experiments, cells in the exponential growth phase were treated with Cacalol Acetate (102.72 µM) or Indole-3-carbinol (150 µM).[1]

2. Cytotoxicity Assay (LDH Assay): The cytotoxicity of the compounds was evaluated by measuring the activity of lactate (B86563) dehydrogenase (LDH) released from the cells.[1]

3. Cell Growth Assay (Crystal Violet Staining): HeLa cells were treated with the compounds, and cell growth was analyzed by crystal violet staining.[1]

4. Cell Migration Assay: The effect on cell migration was assessed, and results indicated that Cacalol Acetate reduced HeLa cell migration more effectively than Indole-3-carbinol.[4]

5. Apoptosis and Cell Cycle Analysis (Flow Cytometry): Flow cytometry was used to analyze the cell cycle distribution and the induction of apoptosis in HeLa cells treated with the compounds.[1]

B. Anti-Inflammatory Assay

1. TPA-Induced Edema in Mice: The anti-inflammatory effect of Cacalol Acetate was studied in a TPA-induced edema model in mice, where it produced a 70.3% inhibition.[5][6]

2. Macrophage Culture and Stimulation: RAW 264.7 macrophages were pretreated with Cacalol Acetate and then stimulated with lipopolysaccharide (LPS) to evaluate the compound's effect on the NF-κB pathway.[5][6]

3. Western Blot Analysis: The protein expression levels of key components of the NF-κB pathway, such as IKK phosphorylation, IκB-α, and p65, were analyzed by Western blot.[5][6]

4. Cytokine and COX-2 Measurement: The expression and secretion of TNF-α, IL-1β, and IL-6, as well as the activity and expression of COX-2 mRNA, were measured to assess the anti-inflammatory response.[5][6]

V. Signaling Pathways

A. Cacalol Acetate Anti-Inflammatory Signaling Pathway

Cacalol Acetate exerts its anti-inflammatory effects by inhibiting the LPS-induced NF-κB signaling pathway. It leads to a decrease in the phosphorylation of IκB-α and p65, which in turn reduces the expression and secretion of pro-inflammatory cytokines (TNF-α, IL-1β, IL-6) and the activity of COX-2.[5][6]

Caption: Cacalol Acetate's inhibition of the NF-κB signaling pathway.

B. Indole-3-carbinol Anticancer Signaling Pathways

Indole-3-carbinol and its metabolite 3,3'-diindolylmethane (B526164) (DIM) exhibit anticancer effects through multiple signaling pathways. These include the modulation of Akt-NFκB signaling, activation of caspases, and regulation of cyclin-dependent kinase activities.[7][8] I3C can also influence estrogen receptor signaling and induce endoplasmic reticulum stress, leading to cell cycle arrest and apoptosis.[7][8]

Caption: Multifaceted anticancer mechanisms of Indole-3-carbinol.

VI. Conclusion

The available data suggests that Cacalol Acetate is a promising candidate for further investigation as an anticancer and anti-inflammatory agent. Its demonstrated superiority over Indole-3-carbinol in in vitro anticancer assays, coupled with its potent anti-inflammatory effects, highlights its therapeutic potential. Further research, including in vivo studies and exploration of its antimicrobial properties, is warranted to fully elucidate its pharmacological profile. This guide provides a foundational comparison to aid researchers in the strategic development of novel therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Cacalol Acetate as Anticancer Agent: Antiproliferative, Pro-Apoptotic, Cytostatic, and Anti-Migratory Effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Cacalol Acetate, a Sesquiterpene from Psacalium decompositum, Exerts an Anti-inflammatory Effect through LPS/NF-KB Signaling in Raw 264.7 Macrophages - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indole-3-carbinol as a chemopreventive and anti-cancer agent - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cancer chemotherapy with indole-3-carbinol, bis(3′-indolyl)methane and synthetic analogs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Analysis of Caryophyllane Analogs: Unveiling Structure-Activity Relationships

A detailed examination of the structural modifications of caryophyllane-related sesquiterpenoids and their impact on biological activity, with a focus on anti-inflammatory and cytotoxic effects. This guide provides researchers, scientists, and drug development professionals with a comparative overview of key analogs, supported by experimental data and methodologies.

The caryophyllane skeleton, a common bicyclic sesquiterpene framework, has been a focal point for the discovery of new therapeutic agents. Modifications to this core structure have led to a diverse range of analogs with varying biological activities. This guide delves into the structure-activity relationships (SAR) of these compounds, with a particular emphasis on hydroxylated and acetylated derivatives, providing a comparative analysis of their anti-inflammatory and cytotoxic potential. While specific data on 1,9-caryolanediol 9-acetate is limited in the current literature, this guide draws comparisons from structurally similar and well-studied caryophyllane analogs to infer potential activities and guide future research.

Anti-inflammatory Activity of Caryophyllane Analogs

Recent studies have highlighted the anti-inflammatory potential of caryophyllane-related sesquiterpenoids. A key study on novel compounds isolated from the octocoral Rumphella antipathes provides valuable insights into the SAR of these molecules. The inhibitory effects on superoxide (B77818) anion generation and elastase release in fMLP/CB-induced human neutrophils were evaluated for several analogs, including clovane-2β,9α-diol, a compound structurally analogous to 1,9-caryolanediol.

Comparative Anti-inflammatory Data

Compound	Structure	Inhibition of Superoxide Anion Generation (IC50, μM)	Inhibition of Elastase Release (IC50, μM)
Antipacid A	Bicyclo[5.2.0] core with a C-8 substituent	> 50	> 50
Antipacid B	Bicyclo[5.2.0] core	11.22 ± 1.89	23.53 ± 2.91
Clovane-2β,9α-diol	Clovane skeleton with hydroxyl groups at C-2 and C-9	> 50	> 50
Rumphellolide L	Esterified product of Antipacid A and Clovane-2β,9α-diol	> 50	7.63 ± 1.25

Data sourced from a study on novel caryophyllane-related sesquiterpenoids.[1][2]

The data suggests that the presence and nature of substituents on the caryophyllane framework play a crucial role in determining anti-inflammatory activity. For instance, Antipacid B, with an unsubstituted bicyclo[5.2.0] core, demonstrated significant inhibitory effects on both superoxide anion generation and elastase release.[1][2] In contrast, the presence of a large substituent at the C-8 position in Antipacid A resulted in a loss of activity.[1][2] Interestingly, while Clovane-2β,9α-diol itself was inactive, its esterified product, Rumphellolide L, showed potent inhibition of elastase release, highlighting the importance of the ester functional group for this specific activity.[1][2]

Experimental Protocol: In Vitro Anti-Inflammatory Assay

The anti-inflammatory activity of the caryophyllane analogs was assessed using human neutrophils. The key experimental steps are outlined below:

Figure 1. Experimental workflow for in vitro anti-inflammatory assays.

Cytotoxic Activity of Caryophyllane Analogs

Further research is necessary to isolate or synthesize and evaluate a series of 1,9-caryolanediol 9-acetate analogs to establish a clear SAR for cytotoxicity. Such studies should involve varying the substituents on the caryophyllane skeleton and assessing their impact on cancer cell viability.

Signaling Pathways

The precise signaling pathways modulated by 1,9-caryolanediol 9-acetate analogs are yet to be elucidated. However, based on the activities of related caryophyllane derivatives, several pathways can be hypothesized to be involved. For instance, the anti-inflammatory effects of β-caryophyllene are known to be mediated, in part, through the cannabinoid receptor 2 (CB2). The cytotoxic effects of other terpenoids often involve the induction of apoptosis through intrinsic or extrinsic pathways, which can be regulated by Bcl-2 family proteins and caspases.

Figure 2. Hypothesized signaling pathways for caryophyllane analogs.

Conclusion and Future Directions

The structural framework of caryophyllane offers a versatile platform for the development of novel therapeutic agents. The available data on analogs such as clovane-2β,9α-diol and its esterified derivatives provide a foundational understanding of the structure-activity relationships governing their anti-inflammatory properties. The presence and nature of functional groups, particularly at positions analogous to C-1 and C-9, and the role of acetylation are critical determinants of biological activity.

To further elucidate the therapeutic potential of 1,9-caryolanediol 9-acetate and its analogs, future research should focus on the following:

• Synthesis of a focused library of analogs: Systematic modifications of the 1,9-caryolanediol 9-acetate structure are needed to establish a comprehensive SAR.

• Broad-spectrum biological evaluation: Screening these analogs against a panel of cancer cell lines and in various inflammatory models will provide a clearer picture of their therapeutic window.

• Mechanism of action studies: Investigating the specific molecular targets and signaling pathways modulated by these compounds will be crucial for their rational development as drug candidates.

By pursuing these research avenues, the full therapeutic potential of this promising class of caryophyllane derivatives can be unlocked.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]

Lack of Publicly Available Data for 1,9-Caryolanediol 9-acetate Necessitates Use of a Proxy Compound for Comparative Analysis

A comprehensive search for scientific literature detailing the in vivo and in vitro efficacy of 1,9-Caryolanediol 9-acetate has yielded no specific studies on this particular compound. Due to the absence of available data, this guide will utilize β-caryophyllene, a structurally related and extensively researched bicyclic sesquiterpene, as a proxy to demonstrate a comparative analysis of in vivo versus in vitro efficacy. The following data, protocols, and pathways are based on published studies of β-caryophyllene and are intended to serve as a template for the type of analysis requested.

Comparative Efficacy of β-Caryophyllene: In Vivo vs. In Vitro Models

β-Caryophyllene (BCP) is a natural sesquiterpene found in the essential oils of numerous plants. It has garnered significant scientific interest for its anti-inflammatory, analgesic, and potential anticancer properties.[1][2][3] A key mechanism of action for BCP is its function as a selective agonist of the cannabinoid type 2 (CB2) receptor.[1][2][4] This guide compares the anti-inflammatory efficacy of BCP in both laboratory (in vitro) and living organism (in vivo) settings.

Data Presentation: Quantitative Comparison of β-Caryophyllene Efficacy

The following tables summarize the anti-inflammatory effects of β-caryophyllene observed in representative in vitro and in vivo experimental models.

Table 1: In Vitro Anti-inflammatory Efficacy of β-Caryophyllene

Cell Line/Model	Treatment	Concentration/Dose	Key Biomarker	Result (% Inhibition/Reduction)	Reference
Lipopolysaccharide (LPS)-stimulated Human Gingival Fibroblasts (GF)	β-Caryophyllene	Not Specified	TNF-α, IL-1β, IL-6, IL-17A	Significant reduction	[2][5]
LPS-stimulated Human Oral Mucosa Epithelial Cells (EC)	β-Caryophyllene	Not Specified	TNF-α, IL-1β, IL-6, IL-17A	Significant reduction	[2][5]
Rat Primary Cortical Cells	Oxygen-Glucose Deprivation	Dose-dependent	Cell Viability	Significant protection	[6]
LPS-stimulated Monocytes	β-Caryophyllene	Not Specified	Erk1/2 and JNK1/2 phosphorylation	Attenuated	[1]

Table 2: In Vivo Anti-inflammatory Efficacy of β-Caryophyllene

Animal Model	Condition	Administration Route	Dose	Key Outcome	Result (% Reduction)	Reference
Rats	Carrageenan-induced paw edema	Oral	5 and 10 mg/kg	Paw Edema	Strong reduction	[1]
Mice	Cerebral Ischemic Injury (MCAO)	Intraperitoneal injection	10 mg/kg	Cortical Infarct Volume	67% reduction	[6]
Mice	TPA-induced ear inflammation	Not Specified	Not Specified	Ear Edema	Significant reduction	[7]

Experimental Protocols

Below are detailed methodologies for key experiments cited in the comparison of β-caryophyllene's efficacy.

In Vitro Experimental Protocol: Anti-inflammatory Assay in Cell Culture

• Cell Culture: Human gingival fibroblasts (GF) and oral mucosa epithelial cells (EC) are cultured in appropriate media until they reach a suitable confluence.

• Stimulation: The cells are pre-treated with various concentrations of β-caryophyllene for a specified duration. Subsequently, an inflammatory response is induced by adding Lipopolysaccharide (LPS) to the culture medium.[2][5]

• Incubation: The cells are incubated with LPS and β-caryophyllene for a period typically ranging from 6 to 24 hours.

• Analysis of Inflammatory Markers: The cell culture supernatant is collected to measure the levels of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6 using an Enzyme-Linked Immunosorbent Assay (ELISA). Cell lysates can be used to analyze the expression of inflammatory signaling proteins (e.g., NF-κB, MAPKs) via Western blotting.[2][5][8]

In Vivo Experimental Protocol: Carrageenan-Induced Paw Edema in Rats

• Animal Model: Male Wistar rats are used for this model of acute inflammation.

• Treatment: A solution of β-caryophyllene is administered orally to the rats at doses of 5 and 10 mg/kg body weight.[1] A control group receives the vehicle solution.

• Induction of Inflammation: One hour after the administration of BCP or vehicle, a sub-plantar injection of carrageenan is given into the right hind paw of each rat to induce localized edema.

• Measurement of Edema: The volume of the paw is measured at several time points post-carrageenan injection (e.g., 1, 2, 3, 4, and 5 hours) using a plethysmometer.

• Data Analysis: The percentage of inhibition of edema in the BCP-treated groups is calculated by comparing the increase in paw volume to the control group.

Mandatory Visualizations

Signaling Pathway of β-Caryophyllene's Anti-inflammatory Action

Caption: β-Caryophyllene's anti-inflammatory signaling pathway via the CB2 receptor.

General Experimental Workflow: In Vivo vs. In Vitro Comparison

Caption: Workflow for comparing in vitro and in vivo efficacy.

References

• 1. Protective Effects of (E)-β-Caryophyllene (BCP) in Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Effects of β -caryophyllene, A Dietary Cannabinoid, in Animal Models of Drug Addiction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. β-Caryophyllene Reduces the Inflammatory Phenotype of Periodontal Cells by Targeting CB2 Receptors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The in vitro and in vivo study of oleanolic acid indole derivatives as novel anti-inflammatory agents: Synthesis, biological evaluation, and mechanistic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]

Assessing the Purity of Synthetic vs. Natural 1,9-Caryolanediol 9-acetate: A Comparative Guide

For researchers and professionals in drug development, the purity of a chemical compound is paramount. This guide provides a comprehensive comparison of the purity profiles of synthetically produced versus naturally extracted 1,9-Caryolanediol 9-acetate, a sesquiterpenoid of interest for its potential biological activities. We present a plausible synthetic route, analyze potential impurities from both sources, and detail the experimental protocols for rigorous purity assessment.

Executive Summary

The primary distinction in the purity of 1,9-Caryolanediol 9-acetate lies in the nature of the impurities. Natural extracts are prone to contain a complex mixture of structurally related sesquiterpenoids and other plant metabolites, the removal of which can be challenging and may result in a lower overall purity. In contrast, synthetic routes, while potentially introducing reagents, catalysts, and reaction byproducts, offer greater control over the impurity profile, often leading to a higher purity of the target compound after purification. The choice between synthetic and natural sources will depend on the specific application, with synthetic routes generally favored for applications requiring high purity and a well-defined impurity profile.

Data Presentation: Comparative Purity Analysis

The following table summarizes the expected purity and potential impurities for synthetic and natural 1,9-Caryolanediol 9-acetate. The values for the synthetic compound are based on a proposed multi-step synthesis from β-caryophyllene, a readily available natural starting material.

Parameter	Synthetic 1,9-Caryolanediol 9-acetate	Natural 1,9-Caryolanediol 9-acetate
Typical Purity (post-purification)	>98%	90-98%
Major Potential Impurities	- Unreacted starting materials (β-caryophyllene) - Intermediates (e.g., Caryophyllene (B1175711) oxide, 1,9-Caryolanediol) - Byproducts of oxidation/hydroxylation (e.g., other diol isomers) - Residual reagents and catalysts	- Other caryophyllane sesquiterpenoids (e.g., β-caryophyllene, caryophyllene oxide) - Other classes of terpenoids - Plant pigments (e.g., chlorophylls, carotenoids) - Fatty acids and lipids
Stereochemical Purity	Dependent on the stereoselectivity of the synthetic route; may contain diastereomers.	Generally high, as biosynthesis is highly stereospecific.

Experimental Protocols

Accurate assessment of purity requires a combination of chromatographic and spectroscopic techniques.

High-Performance Liquid Chromatography (HPLC)

• Objective: To separate and quantify the main compound and non-volatile impurities.

• Methodology:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient of water (A) and acetonitrile (B52724) (B). A typical gradient could be: 0-20 min, 50-100% B; 20-25 min, 100% B; 25-30 min, 100-50% B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm.

  • Sample Preparation: Dissolve a known concentration of the sample (approx. 1 mg/mL) in the initial mobile phase composition.

  • Quantification: Determine the area percentage of the main peak relative to the total peak area.

Gas Chromatography-Mass Spectrometry (GC-MS)

• Objective: To identify and quantify volatile impurities.

• Methodology:

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, and hold for 5 min.

  • Injection: Splitless injection of 1 µL of the sample solution (in a volatile solvent like hexane).

  • Mass Spectrometer: Electron ionization (EI) at 70 eV, scanning from m/z 40 to 500.

  • Identification: Compare the mass spectra of the detected peaks with a reference library (e.g., NIST).

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Objective: To confirm the structure of the main compound and identify major impurities.

• Methodology:

  • Solvent: Deuterated chloroform (B151607) (CDCl₃).

  • Spectra: Acquire ¹H NMR and ¹³C NMR spectra.

  • Analysis: Analyze the chemical shifts, coupling constants, and integration of the signals to confirm the structure of 1,9-Caryolanediol 9-acetate. The presence of unexpected signals can indicate impurities.

Mandatory Visualizations

Proposed Synthetic Pathway for 1,9-Caryolanediol 9-acetate

Safety & Regulatory Compliance

Navigating the Disposal of 1,9-Caryolanediol 9-acetate: A Guide to Safe and Compliant Practices

The absence of a specific Safety Data Sheet (SDS) for 1,9-Caryolanediol 9-acetate necessitates a cautious and compliant approach to its disposal. For researchers, scientists, and drug development professionals, ensuring the safe handling and disposal of such uncharacterized compounds is paramount. This guide provides a procedural framework based on established laboratory safety principles to manage the disposal of 1,9-Caryolanediol 9-acetate, prioritizing safety and regulatory adherence.

In the absence of specific hazard information, it is crucial to treat 1,9-Caryolanediol 9-acetate as a hazardous waste. This precautionary measure ensures the highest level of safety for laboratory personnel and the environment. The following procedures outline a general yet robust methodology for its disposal.

Step-by-Step Disposal Protocol for Uncharacterized Organic Compounds

• Waste Identification and Segregation :

  • Treat 1,9-Caryolanediol 9-acetate as a non-halogenated organic solvent waste unless it is mixed with other substances.

  • Do not mix this waste with incompatible materials. It should be kept separate from acids, bases, and oxidizing agents to prevent unforeseen chemical reactions.[1]

• Containerization :

  • Use a designated, leak-proof, and chemically compatible container for waste accumulation. The original container may be used if it is in good condition.[1][2]

  • Ensure the container has a tightly sealing cap to prevent the release of vapors. Containers must remain closed except when adding waste.[1][3]

• Labeling :

  • Properly label the waste container as soon as waste is added.[2] The label must include:

    • The words "Hazardous Waste".[1][4]

    • The full chemical name: "1,9-Caryolanediol 9-acetate". Avoid using chemical formulas or abbreviations.[1]

    • The date when the waste was first added to the container.[2]

    • An indication of the potential hazards (e.g., "Flammable," "Toxic") as a precautionary measure, even if the specific hazards are unknown.[1]

• Storage :

  • Store the waste container in a designated satellite accumulation area (SAA), such as a chemical fume hood or a designated cabinet.[1]

  • The SAA must be at or near the point of generation and under the control of laboratory personnel.

  • Ensure the storage area is well-ventilated.

  • Use secondary containment, such as a tray, to capture any potential leaks.[2]

• Disposal :

  • Never dispose of 1,9-Caryolanediol 9-acetate down the drain or in the regular trash.[3] Evaporation is not an acceptable method of disposal.[3]

  • Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the hazardous waste.

  • Provide the EHS office with all available information about the compound.

Summary of Available Data for 1,9-Caryolanediol 9-acetate

The following table summarizes the known information about 1,9-Caryolanediol 9-acetate and highlights the absence of critical safety data.

Property	Data
Chemical Name	1,9-Caryolanediol 9-acetate
CAS Number	155488-34-9[5]
Molecular Formula	C₁₇H₂₈O₃
Physical Description	Likely a solid or oil, common for sesquiterpenoids.
Solubility	Expected to be soluble in organic solvents like chloroform, dichloromethane, and ethyl acetate.
Hazard Classification	Not available from search results. Treat as hazardous.
Toxicological Data	Not available from search results.
Environmental Hazards	Not available from search results.
Specific Disposal	Not available from search results. Follow general guidelines for laboratory chemical waste.

General Workflow for Laboratory Chemical Waste Disposal

The following diagram illustrates a standard decision-making process for the disposal of chemical waste in a laboratory setting. This workflow emphasizes the importance of consulting safety data and institutional resources.

Caption: A flowchart for the systematic and compliant disposal of laboratory chemical waste.

References

• 1. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 2. safetyservices.ucdavis.edu [safetyservices.ucdavis.edu]
• 3. vumc.org [vumc.org]
• 4. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 1,9-Caryolanediol 9-acetate [cnreagent.com]

Safeguarding Laboratory Personnel: A Guide to Handling 1,9-Caryolanediol 9-acetate

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the management of 1,9-Caryolanediol 9-acetate (CAS Number: 155488-34-9), a natural product for research.[1][2] Given the limited availability of a specific Safety Data Sheet (SDS), a cautious approach based on established laboratory safety protocols for handling new or not fully characterized substances is mandatory.

Operational Plan for Safe Handling

A systematic workflow is critical to minimize exposure and ensure a safe laboratory environment. The following procedural steps outline the lifecycle of handling 1,9-Caryolanediol 9-acetate, from receipt to final disposal.

1. Receiving and Storage:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Transport the unopened container to a designated, well-ventilated storage area.

• Store the compound at its recommended temperature of -20°C in a tightly sealed container.[1]

• The storage area should be a dry, approved space, away from heat sources and incompatible materials such as oxidizing agents.

2. Preparation and Handling:

• All manipulations of 1,9-Caryolanediol 9-acetate should be conducted within a certified chemical fume hood or a containment ventilated enclosure (CVE) to prevent inhalation of any potential aerosols or vapors.

• Before handling, ensure that all necessary Personal Protective Equipment (PPE) is donned correctly.

• Avoid direct contact with skin and eyes.

• After handling, thoroughly wash hands and any exposed skin with soap and water.

3. Spill Management:

• In the event of a spill, immediately evacuate and alert personnel in the vicinity.

• Isolate the affected area.

• Wearing appropriate PPE, contain and absorb the spill using an inert absorbent material such as sand, silica (B1680970) gel, or a universal binder.

• Collect the contaminated material into a designated, sealed hazardous waste container.

Personal Protective Equipment (PPE)

The selection of appropriate PPE is crucial for minimizing exposure. The following table summarizes the recommended PPE for handling 1,9-Caryolanediol 9-acetate, based on general guidance for handling laboratory chemicals with unknown hazards.

Body Part	PPE Recommendation	Rationale
Eyes/Face	Safety glasses with side shields or chemical splash goggles. A face shield should be worn over safety glasses if there is a significant splash hazard.[3][4]	Protects against splashes and aerosols.
Hands	Disposable nitrile gloves. Consider double gloving for added protection.[3][4]	Provides a barrier against skin contact. Gloves should be inspected before use and changed immediately if contaminated.
Body	A laboratory coat, fully buttoned. A chemically resistant apron may be necessary for larger quantities.	Protects skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area, preferably a chemical fume hood. If engineering controls are not sufficient, a NIOSH-approved respirator may be required.[3]	Minimizes inhalation of potential aerosols or vapors.
Feet	Closed-toe shoes.	Protects feet from spills.

Disposal Plan

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

• Contaminated Materials: All disposable PPE (gloves, etc.), absorbent materials from spills, and any other items contaminated with 1,9-Caryolanediol 9-acetate should be collected in a clearly labeled, sealed container for hazardous chemical waste.

• Unused Product: Unused or unwanted 1,9-Caryolanediol 9-acetate should be disposed of as hazardous chemical waste. Do not dispose of it down the drain or in the regular trash.

• Waste Management: Follow all local, state, and federal regulations for the disposal of chemical waste. Consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.

Experimental Workflow for Safe Handling

The following diagram illustrates the key steps and decision points for the safe handling of 1,9-Caryolanediol 9-acetate in a laboratory setting.

References

• 1. 1,9-Caryolanediol 9-acetate - Immunomart [immunomart.com]
• 2. carboxyl.alfa-chemistry.com [carboxyl.alfa-chemistry.com]
• 3. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 4. Personal Protective Equipment Requirements for Laboratories – Environmental Health and Safety [ehs.ncsu.edu]